Methyl acetate

• CAS: 79-20-9

Core Science & Biosynthesis

Methyl Acetate: A Comprehensive Technical Guide for Laboratory Applications

Introduction

Methyl acetate (CH₃COOCH₃), also known as methyl ethanoate, is a carboxylate ester that serves as a versatile solvent and reagent in various laboratory settings.[1][2] It is a colorless, volatile liquid recognized by its characteristic pleasant, fruity odor, often reminiscent of certain glues or nail polish removers.[1][3][4][5][6][7][8] As an acetate ester, it is the product of the formal condensation of acetic acid and methanol.[3][9] This guide provides an in-depth overview of the core physicochemical properties, experimental determination protocols, safety considerations, and chemical behavior of methyl acetate, tailored for researchers, scientists, and professionals in drug development.

Physicochemical Properties

The utility of methyl acetate in a laboratory context is defined by its specific physical and chemical characteristics. These properties are summarized below for easy reference.

General and Physical Properties

Methyl acetate is a weakly polar, lipophilic, and aprotic solvent.[1][6][9][10][11] Its volatility and low toxicity make it a subject of interest in various applications.[5][9]

Property	Value	Source(s)
IUPAC Name	Methyl ethanoate	[1][7]
Synonyms	Acetic acid methyl ester, MeOAc	[1][5][9][11]
Molecular Formula	C₃H₆O₂	[1][5][7][11]
Molecular Weight	74.08 g/mol	[1][3][5][7][9][11]
Appearance	Clear, colorless liquid	[1][3][5][6][7]
Odor	Fragrant, fruity, pleasant	[1][3][4][5][8][11]
Boiling Point	56.7 - 58 °C (134.4 - 136.4 °F) at 760 mmHg	[1][2][3][7]
Melting Point	-98 °C to -98.7 °C (-144 °F to -145.7 °F)	[1][2][3][7]
Density	0.932 - 0.934 g/cm³ at 20-25 °C	[1][3][5][7][12]
Vapor Pressure	170 - 173 mmHg at 20 °C (68 °F)	[1][3][4][5][11]
Vapor Density	~2.6 - 2.8 (Air = 1)	[4][11][13][14]
Refractive Index (n²⁰/D)	1.361	[1][7][15][16]
Viscosity	0.36 mPa·s at 25 °C	[11]
Log P (o/w)	0.18	[3][5]

Solubility Profile

Methyl acetate's solubility is a critical factor in its application as a solvent for extractions and formulations.

Solvent	Solubility	Temperature	Source(s)
Water	~25% (250 g/L)	20 °C	[1][2][9][17]
Organic Solvents	Miscible	Room Temperature	[5][7][18]
(Alcohols, Ketones, Ethers, Glycols, Esters)

Note: The solubility of methyl acetate in water increases at elevated temperatures.[1][5][17]

Safety and Flammability

Proper handling of methyl acetate is crucial due to its high flammability.

Parameter	Value	Source(s)
Flash Point	-10 °C (14 °F) (closed cup)	[1][3][4][5][11]
Autoignition Temperature	454 - 502 °C (850 - 936 °F)	[10][11][18]
Lower Explosive Limit (LEL)	3.1%	[1][4][10]
Upper Explosive Limit (UEL)	16%	[1][4][10]
NFPA 704 Diamond	Health: 2, Flammability: 3, Instability: 0	[1]

Experimental Protocols for Property Determination

Accurate determination of physicochemical properties is essential for quality control and research. The following are standard methodologies for key parameters.

Determination of Boiling Point (Micro-Reflux Method)

This method is suitable when only a small volume of the liquid sample is available and provides a reasonably accurate measurement.[19][20]

Apparatus:

• Small test tube (e.g., 150mm diameter)

• Thermometer (-10 to 110 °C)

• Heating block or oil bath

• Hot plate with magnetic stirring capability

• Small magnetic stir bar

• Clamps and stand

Methodology:

• Sample Preparation: Using a Pasteur pipette, introduce approximately 0.5 mL of methyl acetate into the test tube and add a small magnetic stir bar.[19][20]

• Apparatus Setup: Clamp the test tube securely within the heating block on the hot plate. Suspend the thermometer inside the test tube, ensuring the bulb is positioned approximately 1 cm above the liquid's surface.[19][20]

• Heating and Observation: Turn on the stirrer to ensure gentle agitation. Begin heating the block. Observe the sample for boiling (bubble formation) and the condensation of vapor on the cooler, upper walls of the test tube. This condensation ring indicates the liquid is refluxing.[19][20]

• Temperature Measurement: Adjust the thermometer's position so that its bulb is level with the refluxing condensation ring.[20]

• Recording the Boiling Point: Once the liquid is gently refluxing, the temperature reading on the thermometer should stabilize. This stable temperature is the observed boiling point of the liquid.[19][20]

• Post-Measurement: Turn off the heat but allow stirring to continue as the apparatus cools to prevent bumping. Do not boil the sample to dryness.[19][20]

Determination of Density

Density can be accurately measured using an automated densimeter.

Apparatus:

• Digital densimeter (e.g., Anton Paar DMA series)

• Syringes for sample injection

• Millipore quality water and a reference standard (e.g., dry heptane) for calibration

Methodology:

• Calibration: Calibrate the densimeter according to the manufacturer's instructions using degassed Millipore quality water and a secondary standard like high-purity, dry heptane.

• Sample Preparation: Ensure the methyl acetate sample is free of air bubbles and at thermal equilibrium with the instrument's measurement cell (typically 20 °C or 25 °C).

• Measurement: Carefully inject the methyl acetate sample into the measurement cell of the densimeter using a syringe.

• Data Acquisition: Allow the reading to stabilize. The instrument will provide a direct reading of the density, typically with a precision of 10⁻⁵ g·cm⁻³.[21]

• Cleaning: Thoroughly clean the measurement cell with appropriate solvents after the measurement is complete.

Determination of Refractive Index

The refractive index is a fundamental property often measured to assess the purity of a substance.

Apparatus:

• Abbe refractometer or a digital refractometer

• Constant temperature water bath

• Dropper or pipette

• Soft lens tissue

• Reference standard (e.g., distilled water)

Methodology:

• Instrument Setup: Turn on the refractometer and the constant temperature water bath, setting it to the desired temperature (commonly 20 °C). Allow the instrument's prisms to equilibrate.

• Calibration: Calibrate the instrument using a standard of known refractive index, such as distilled water.

• Sample Application: Open the prism assembly of the refractometer. Using a clean dropper, place a few drops of methyl acetate onto the surface of the lower prism. Ensure the liquid spreads evenly.

• Measurement: Close the prism assembly. Look through the eyepiece (for an Abbe refractometer) and adjust the controls until the dividing line between the light and dark fields is sharp and centered on the crosshairs. For a digital instrument, the reading will be displayed automatically.

• Reading: Record the refractive index value from the instrument's scale or digital display.

• Cleaning: Immediately after the measurement, clean the prism surfaces thoroughly with a suitable solvent (e.g., ethanol or isopropanol) and a soft lens tissue.

Chemical Reactivity and Stability

Methyl acetate is stable under normal laboratory conditions but can undergo hydrolysis. It is incompatible with strong oxidizing agents, strong acids, and strong bases.[1][14][17]

Hydrolysis: In the presence of strong acids or bases, particularly at elevated temperatures, methyl acetate hydrolyzes back into its constituent parts: methanol and acetic acid.[1][7]

• Acid-Catalyzed Hydrolysis: This is a reversible, first-order reaction with respect to the ester.[1][7]

• Base-Catalyzed Hydrolysis (Saponification): This is an irreversible, second-order reaction that produces methanol and an acetate salt (e.g., sodium acetate if NaOH is used).[1][7]

References

• 1. Methyl acetate - Wikipedia [en.wikipedia.org]
• 2. Methyl acetate - Sciencemadness Wiki [sciencemadness.org]
• 3. Methyl Acetate | CH3COOCH3 | CID 6584 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. METHYL ACETATE | Occupational Safety and Health Administration [osha.gov]
• 5. solventis.net [solventis.net]
• 6. gneebio.com [gneebio.com]
• 7. Methyl Acetate: Structure, Formula, Uses & Production Explained [vedantu.com]
• 8. byjus.com [byjus.com]
• 9. rsenergys.com [rsenergys.com]
• 10. be-atex.com [be-atex.com]
• 11. Methyl Acetate [kimyaresin-arak.com]
• 12. Density Of Methyl Acetate - News [bofanchem.com]
• 13. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 14. shop.chemsupply.com.au [shop.chemsupply.com.au]
• 15. Methyl acetate [chembk.com]
• 16. methyl acetate [stenutz.eu]
• 17. Methyl acetate | 79-20-9 [chemicalbook.com]
• 18. Methyl acetate (methyl acetate) [chemlongxing.com]
• 19. uomus.edu.iq [uomus.edu.iq]
• 20. chem.ucalgary.ca [chem.ucalgary.ca]
• 21. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Hydrolysis Kinetics of Methyl Acetate in Aqueous Solutions

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the kinetics governing the hydrolysis of methyl acetate in aqueous environments. Understanding these kinetics is crucial for applications ranging from fundamental chemical research to optimizing drug formulation and stability, where ester hydrolysis can be a critical degradation pathway. This document details the reaction under neutral, acidic, and basic conditions, outlines experimental protocols for its study, and presents the underlying reaction mechanisms.

Core Principles of Methyl Acetate Hydrolysis

The hydrolysis of methyl acetate is a chemical reaction in which the ester reacts with water to produce acetic acid and methanol. The overall reaction is as follows:

CH₃COOCH₃ + H₂O ⇌ CH₃COOH + CH₃OH

The rate of this reaction is significantly influenced by the presence of catalysts (acids or bases), temperature, and the composition of the solvent.

Quantitative Analysis of Reaction Kinetics

The rate of hydrolysis can be quantified using rate constants, which vary depending on the reaction conditions. The following tables summarize key kinetic data for the hydrolysis of methyl acetate.

Table 1: Comparison of Rate Constants for Neutral, Acid-Catalyzed, and Base-Catalyzed Hydrolysis of Methyl Acetate at 25°C (298.15 K)

Condition	Catalyst	Rate Law	Rate Constant (k)	Units
Neutral	None (water)	Rate = k[CH₃COOCH₃]	1.7 x 10⁻⁹[1]	s⁻¹
Acid-Catalyzed	H⁺	Rate = k[CH₃COOCH₃][H⁺]	1.4 x 10⁻⁴[1]	M⁻¹s⁻¹
Base-Catalyzed	OH⁻	Rate = k[CH₃COOCH₃][OH⁻]	1.08[2]	M⁻¹min⁻¹

Note: The base-catalyzed rate constant is provided in M⁻¹min⁻¹ as commonly reported in the literature for saponification reactions.

Table 2: Effect of Temperature on the Acid-Catalyzed Hydrolysis of Methyl Acetate

Temperature (°C)	Temperature (K)	Rate Constant (k) (min⁻¹)
25	298.15	0.1118
35	308.15	0.1317

As expected, an increase in temperature leads to a higher reaction rate, a principle that can be further quantified using the Arrhenius equation to determine the activation energy of the reaction.

Influence of Solvent Composition

The polarity of the solvent mixture can influence the rate of hydrolysis. While specific quantitative data for methyl acetate in various co-solvent systems is sparse in readily available literature, general trends can be inferred from studies on similar esters. For reactions involving ionic species, such as acid and base-catalyzed hydrolysis, changes in solvent polarity can affect the stability of the reactants and the transition state, thereby altering the reaction rate. Generally, for base-catalyzed hydrolysis of esters, the rate tends to decrease with the addition of a less polar organic co-solvent to water.

Experimental Protocols for Kinetic Analysis

A common and effective method for monitoring the kinetics of methyl acetate hydrolysis is through titration.

Titrimetric Method for Acid-Catalyzed Hydrolysis

This protocol is widely used to determine the rate constant for the acid-catalyzed hydrolysis of methyl acetate.

Materials:

• Methyl acetate

• Standardized hydrochloric acid (e.g., 0.5 M HCl)

• Standardized sodium hydroxide solution (e.g., 0.1 M NaOH)

• Phenolphthalein indicator

• Ice-cold deionized water

• Thermostatic water bath

• Burette, pipettes, conical flasks, stopwatch

Procedure:

• Temperature Equilibration: Place separate flasks containing the methyl acetate and the hydrochloric acid solution in a thermostatic water bath set to the desired temperature (e.g., 25°C) to allow them to reach thermal equilibrium.[3]

• Reaction Initiation: Pipette a known volume of methyl acetate into the flask containing the hydrochloric acid and simultaneously start a stopwatch. Mix the solution thoroughly.[3]

• Sampling at Time Intervals: At regular time intervals (e.g., 0, 10, 20, 30, 45, 60, and 80 minutes), withdraw a fixed volume (aliquot) of the reaction mixture using a pipette.[3]

• Quenching the Reaction: Immediately transfer the aliquot into a conical flask containing a known volume of ice-cold water. The low temperature effectively quenches the reaction by significantly slowing down the hydrolysis rate.[4]

• Titration: Add a few drops of phenolphthalein indicator to the quenched sample and titrate with the standardized sodium hydroxide solution until a faint, persistent pink color is observed. Record the volume of NaOH used.[4]

• "Infinity" Reading: To determine the concentration of acetic acid at the completion of the reaction, heat a separate, larger aliquot of the reaction mixture in a sealed container in a water bath (e.g., at 50-60°C for at least 30 minutes) to drive the reaction to completion. Cool the sample to room temperature and titrate a portion of it as described above. This is the "infinity" reading (V∞).

Data Analysis: The rate constant (k) can be determined by plotting ln(V∞ - Vₜ) versus time (t), where Vₜ is the volume of NaOH used at time t. The slope of the resulting straight line will be equal to -k.[5]

Reaction Mechanisms and Visualizations

The hydrolysis of methyl acetate proceeds through different mechanisms depending on the catalytic conditions.

Neutral Hydrolysis Mechanism

In the absence of strong acids or bases, the hydrolysis of methyl acetate is very slow. Theoretical studies suggest that the mechanism involves the autoionization of water to form a hydronium and a hydroxide ion. The ester is then protonated by the hydronium ion, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the hydroxide ion or a water molecule.[5][6]

Figure 1: Simplified pathway for neutral hydrolysis of methyl acetate.

Acid-Catalyzed Hydrolysis Mechanism

In the presence of an acid, the carbonyl oxygen of the ester is protonated, which increases the electrophilicity of the carbonyl carbon. This is followed by a nucleophilic attack by a water molecule to form a tetrahedral intermediate. Subsequent proton transfers and the elimination of a methanol molecule lead to the formation of acetic acid and regeneration of the acid catalyst.

Figure 2: Mechanism of acid-catalyzed hydrolysis of methyl acetate.

Base-Catalyzed Hydrolysis (Saponification) Mechanism

Base-catalyzed hydrolysis, also known as saponification, involves the nucleophilic attack of a hydroxide ion on the carbonyl carbon of the ester. This forms a tetrahedral intermediate which then collapses, eliminating the methoxide ion as a leaving group. A final, irreversible acid-base reaction between the carboxylic acid and the strongly basic methoxide ion drives the reaction to completion.

Figure 3: Mechanism of base-catalyzed hydrolysis of methyl acetate.

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for a kinetic study of methyl acetate hydrolysis using the titrimetric method.

Figure 4: Typical experimental workflow for kinetic analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. scribd.com [scribd.com]
• 3. Ch20: Hydrolysis of Esters [chem.ucalgary.ca]
• 4. m.youtube.com [m.youtube.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Revisiting the mechanism of neutral hydrolysis of esters: water autoionization mechanisms with acid or base initiation pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic Analysis of Methyl Acetate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic analysis of methyl acetate using Infrared (IR) and Nuclear Magnetic Resonance (NMR) spectroscopy. It details experimental protocols, presents key spectral data, and illustrates the underlying principles through structural and workflow diagrams.

Introduction to Spectroscopic Analysis of Methyl Acetate

Methyl acetate (CH₃COOCH₃) is a simple ester with distinct functional groups that give rise to characteristic signals in both IR and NMR spectra. The carbonyl group (C=O) and the two different methyl groups (one attached to the carbonyl carbon and the other to the ester oxygen) are the primary structural features identified through these techniques. Spectroscopic analysis is crucial for the structural elucidation and purity assessment of methyl acetate in various research and industrial applications.

Infrared (IR) Spectroscopy

IR spectroscopy measures the absorption of infrared radiation by a molecule, which causes vibrations of its chemical bonds. Different types of bonds vibrate at characteristic frequencies, allowing for the identification of functional groups.

Experimental Protocol: Acquiring the IR Spectrum of Methyl Acetate

Objective: To obtain a high-quality infrared spectrum of liquid methyl acetate.

Materials:

• Fourier Transform Infrared (FTIR) spectrometer

• Liquid sample cell (e.g., KBr plates or a liquid transmission cell)

• Methyl acetate (analytical grade)

• Pasteur pipette

• Solvent (if applicable, e.g., carbon tetrachloride, spectroscopic grade)

• Personal Protective Equipment (PPE): safety glasses, lab coat, gloves

Procedure:

• Instrument Preparation: Ensure the FTIR spectrometer is powered on and has been adequately purged with dry air or nitrogen to minimize atmospheric water and carbon dioxide interference.

• Background Spectrum: Record a background spectrum of the empty sample holder (or the solvent-filled cell if running a solution). This will be subtracted from the sample spectrum.

• Sample Preparation (Neat Liquid):

  • Place a drop of methyl acetate onto a clean KBr plate using a Pasteur pipette.

  • Carefully place a second KBr plate on top, spreading the liquid into a thin film.

  • Mount the plates in the spectrometer's sample holder.

• Sample Preparation (Solution):

  • Prepare a dilute solution of methyl acetate in a suitable IR-transparent solvent (e.g., carbon tetrachloride).

  • Fill the liquid transmission cell with the solution.

  • Place the cell in the spectrometer's sample holder.

• Data Acquisition:

  • Acquire the IR spectrum of the sample. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

  • The spectrum is usually recorded in the mid-infrared range (4000-400 cm⁻¹).[1]

• Data Processing: The instrument software will automatically subtract the background spectrum from the sample spectrum to yield the final absorbance or transmittance spectrum of methyl acetate.

IR Spectral Data for Methyl Acetate

The infrared spectrum of methyl acetate is characterized by several key absorption bands corresponding to specific molecular vibrations.[2]

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Intensity
2975 - 2860	C-H stretching	-CH₃	Medium
1750 - 1735	C=O stretching	Ester (C=O)	Strong
1458 - 1440	C-H bending (asymmetrical)	-CH₃	Medium
1369	C-H bending (symmetrical)	Acetate -CH₃	Medium
1250 - 1230	C-O stretching (asymmetrical)	Ester (O=C-O)	Strong
1031	C-O stretching (symmetrical)	Ester (O-C-C)	Strong

Data compiled from multiple sources.[1][2][3][4]

Workflow for IR Spectroscopic Analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the structure of a molecule by observing the magnetic properties of atomic nuclei. For organic molecules, ¹H and ¹³C NMR are the most common techniques.

Experimental Protocol: Acquiring ¹H and ¹³C NMR Spectra of Methyl Acetate

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra of methyl acetate.

Materials:

• NMR spectrometer (e.g., 300 MHz or higher)

• NMR tubes (5 mm diameter)

• Deuterated solvent (e.g., Chloroform-d, CDCl₃)

• Tetramethylsilane (TMS) as an internal standard

• Methyl acetate (analytical grade)

• Volumetric flasks and pipettes

• Personal Protective Equipment (PPE)

Procedure:

• Sample Preparation:

  • Prepare a solution of methyl acetate in a deuterated solvent (typically 5-25 mg of sample in 0.5-0.7 mL of solvent).

  • Add a small amount of TMS to the solution to serve as an internal reference (0 ppm).

  • Transfer the solution to an NMR tube.

• Instrument Setup:

  • Insert the NMR tube into the spectrometer.

  • Lock onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve homogeneity.

• ¹H NMR Acquisition:

  • Set the appropriate spectral parameters (e.g., pulse width, acquisition time, relaxation delay).

  • Acquire the ¹H NMR spectrum.

• ¹³C NMR Acquisition:

  • Switch the spectrometer to the ¹³C frequency.

  • Set the appropriate spectral parameters for ¹³C detection (which will differ from ¹H). A proton-decoupled spectrum is typically acquired to simplify the spectrum to single lines for each unique carbon.

  • Acquire the ¹³C NMR spectrum. This will require a longer acquisition time than the ¹H spectrum.

• Data Processing:

  • Apply Fourier transformation to the raw data (Free Induction Decay).

  • Phase the resulting spectrum.

  • Calibrate the chemical shift scale using the TMS signal at 0 ppm.

  • Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons.

¹H NMR Spectral Data for Methyl Acetate

The ¹H NMR spectrum of methyl acetate is simple, showing two singlets because there are no adjacent, non-equivalent protons to cause splitting.[5][6]

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~2.05 - 2.1	Singlet	3H	Acetate methyl (-COCH₃)
~3.65 - 3.7	Singlet	3H	Ester methyl (-OCH₃)

Solvent: CDCl₃, Reference: TMS.[5][6][7][8][9]

The methoxy protons (-OCH₃) are deshielded by the adjacent electronegative oxygen atom and thus appear at a higher chemical shift (downfield) compared to the acetate methyl protons (-COCH₃).[5]

¹³C NMR Spectral Data for Methyl Acetate

The proton-decoupled ¹³C NMR spectrum of methyl acetate shows three distinct signals.[10]

Chemical Shift (δ, ppm)	Assignment
~21	Acetate methyl carbon (-COCH₃)
~52	Ester methyl carbon (-OCH₃)
~171	Carbonyl carbon (C=O)

Solvent: CDCl₃, Reference: TMS.[11]

The carbonyl carbon is significantly deshielded and appears far downfield, which is characteristic of sp²-hybridized carbons bonded to two oxygen atoms.[10]

Structure of Methyl Acetate with NMR Assignments.

Conclusion

The combined application of IR and NMR spectroscopy provides a powerful and non-destructive method for the comprehensive analysis of methyl acetate. IR spectroscopy is highly effective for identifying the key functional groups, particularly the prominent carbonyl stretch, while ¹H and ¹³C NMR spectroscopy offer detailed insights into the molecular structure and the chemical environment of each atom. The data and protocols presented in this guide serve as a valuable resource for researchers and professionals in ensuring the identity and purity of methyl acetate in their work.

References

• 1. researchgate.net [researchgate.net]
• 2. infrared spectrum of methyl ethanoate C3H6O2 CH3COOCH3 prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of methyl acetate image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. Solved Below is an infrared spectrum of methyl acetate. The | Chegg.com [chegg.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. researchgate.net [researchgate.net]
• 7. Methyl acetate(79-20-9) 1H NMR [m.chemicalbook.com]
• 8. Methyl acetate(79-20-9) IR Spectrum [m.chemicalbook.com]
• 9. hmdb.ca [hmdb.ca]
• 10. 13.11 Characteristics of 13C NMR Spectroscopy - Organic Chemistry | OpenStax [openstax.org]
• 11. hmdb.ca [hmdb.ca]

Navigating the Risks: A Technical Guide to the Safe Handling of Methyl Acetate in a Laboratory Setting

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the health and safety considerations for handling methyl acetate in a laboratory environment. Adherence to these guidelines is critical for ensuring the well-being of laboratory personnel and the integrity of research. This document outlines the inherent hazards of methyl acetate, provides detailed protocols for its safe use, and offers clear guidance on emergency procedures.

Understanding the Hazard Profile of Methyl Acetate

Methyl acetate is a highly flammable, colorless liquid with a characteristic fruity odor.[1][2][3][4] It is widely used as a solvent in various laboratory and industrial applications.[1][4] While effective in its applications, it poses significant health and safety risks if not handled correctly.

Physicochemical and Flammability Data

Proper management of methyl acetate requires a thorough understanding of its physical and chemical properties, particularly its high flammability. Vapors are heavier than air and can travel considerable distances to an ignition source, leading to flashback.[1][5][6]

Property	Value	References
CAS Number	79-20-9	[1][7][8]
Molecular Formula	C₃H₆O₂	[3][4][5][8][9]
Molecular Weight	74.1 g/mol	[3][4][5][8]
Boiling Point	57 - 58 °C (135 - 136 °F)	[5]
Melting Point	-98 °C (-144 °F)	[5]
Flash Point	-10 °C (14 °F) (Closed Cup)	[3][4][6]
Auto-ignition Temperature	505°C	[5]
Lower Explosive Limit (LEL)	3.1%	[2][3][5][6][7]
Upper Explosive Limit (UEL)	16%	[2][3][5][6]
Vapor Pressure	228 hPa at 20 °C (68 °F)
Vapor Density (Air = 1)	2.6 - 2.8	[3][5]
Specific Gravity (Water = 1)	0.93	[3][5][10]
Solubility in Water	25% at 20 °C	[2][4][5]

Toxicological Data and Health Effects

Exposure to methyl acetate can occur through inhalation, skin contact, eye contact, and ingestion.[6] The primary health effects are irritation, central nervous system depression, and potential damage to the optic nerve.[1][6][11][12] In the body, methyl acetate can be hydrolyzed to methanol and acetic acid, with the main concern being the toxic effects of methanol.[11][13]

Exposure Route	Health Effects	References
Inhalation	Irritation of the nose, throat, and lungs, causing coughing and shortness of breath. Higher exposures can lead to dizziness, headache, nausea, drowsiness, and in severe cases, pulmonary edema and central nervous system depression.	[1][5][6][9][11][12][13]
Skin Contact	Irritation, redness, drying, and cracking. Prolonged or repeated contact may lead to dermatitis.	[1][5][9][13]
Eye Contact	Serious eye irritation, redness, pain, and potential for permanent damage.	[1][5][9][11][13]
Ingestion	Nausea, vomiting, diarrhea, and cramps. May cause gastrointestinal discomfort and can be harmful if swallowed, with a risk of vomit aspiration leading to chemical pneumonitis.	[13]
Chronic Exposure	Chronic effects may be similar to methanol exposure, with optic nerve damage being a significant hazard.	[6][11][13]

Occupational Exposure Limits

Regulatory bodies have established occupational exposure limits (OELs) to protect laboratory personnel from the harmful effects of methyl acetate.

Organization	TWA (8-hour)	STEL (15-minute)	References
OSHA (PEL)	200 ppm (610 mg/m³)	-	[1][7]
NIOSH (REL)	200 ppm (610 mg/m³)	250 ppm (760 mg/m³)	[1][7]
ACGIH (TLV)	200 ppm (606 mg/m³)	250 ppm (757 mg/m³)	[1][5][7]
IDLH	3,100 ppm (10% of LEL)	-	[1][6][7]

Standard Operating Procedures for Safe Handling

A robust risk assessment should be conducted before any experiment involving methyl acetate. The following procedures are essential for minimizing exposure and preventing accidents.

Engineering Controls

The primary method for controlling exposure to methyl acetate vapors is through effective engineering controls.

• Fume Hoods: Always handle methyl acetate in a properly functioning chemical fume hood to minimize the accumulation of flammable and toxic vapors.[14][15][16]

• Ventilation: Ensure the laboratory is well-ventilated to prevent the buildup of vapors.[1][13][17]

• Explosion-Proof Equipment: Use only explosion-proof electrical equipment and non-sparking tools in areas where methyl acetate is handled and stored.[5][13][16][18]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling methyl acetate.

• Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should be worn in conjunction with goggles when there is a risk of splashing.[1][17][18]

• Hand Protection: Wear solvent-resistant gloves. Butyl rubber is a recommended material.[1][17][18] Gloves should be inspected before each use and disposed of properly after handling the chemical.[8]

• Skin and Body Protection: A flame-resistant lab coat or apron should be worn to protect against splashes.[1][15] For larger quantities, anti-static overalls may be necessary.[19]

• Respiratory Protection: If engineering controls are insufficient to maintain exposure below the OELs, a NIOSH-approved respirator with an organic vapor cartridge is required.[1][20]

Handling and Storage Protocols

Strict adherence to proper handling and storage procedures is paramount to preventing fires and explosions.

• Grounding and Bonding: Metal containers must be grounded and bonded during the transfer of methyl acetate to prevent the buildup of static electricity.[9][12][16]

• Ignition Sources: Eliminate all potential ignition sources from the handling area, including open flames, hot surfaces, and sparks.[1][5][9][12][13][14][15][18][21] "No smoking" policies must be strictly enforced.[5][9][13][18]

• Storage: Store methyl acetate in a cool, dry, well-ventilated, and flame-proof area, away from direct sunlight and heat.[4][9][13][18][21] Keep containers tightly closed and store them separately from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[4][5][9][14] Use approved flammable liquid storage cabinets.[14][15][22]

• Container Size: Adhere to maximum allowable container sizes for flammable liquids in a laboratory setting. For instance, for a Class IA flammable liquid like methyl acetate, the largest allowed glass container is typically one pint (500 mL).[22]

Experimental Protocols

The following are generalized protocols for common laboratory procedures involving methyl acetate. These should be adapted to specific experimental needs and incorporated into a comprehensive, experiment-specific risk assessment.

Protocol for Dispensing and Transfer

• Preparation: Don appropriate PPE (safety goggles, face shield, solvent-resistant gloves, and a flame-resistant lab coat). Ensure the work area is in a certified chemical fume hood and that all ignition sources are removed.

• Grounding: If transferring from a large metal container, ensure it is properly grounded and bonded to the receiving container.

• Dispensing: Slowly pour the required amount of methyl acetate, minimizing splashing. Use a funnel for smaller openings.

• Sealing: Securely cap the original and receiving containers immediately after transfer.

• Cleanup: Wipe up any minor drips with a suitable absorbent material and dispose of it as hazardous waste.

• Post-Procedure: Wash hands thoroughly with soap and water after handling.

Protocol for Use in a Reaction

• Setup: Assemble the reaction apparatus within a chemical fume hood. Ensure all glassware is free of cracks and stars.

• Inert Atmosphere: If the reaction is sensitive to air or moisture, or to further reduce fire risk, conduct the procedure under an inert atmosphere (e.g., nitrogen or argon).

• Addition: Add methyl acetate to the reaction vessel slowly, using a dropping funnel or syringe. If the reaction is exothermic, provide adequate cooling.

• Monitoring: Continuously monitor the reaction for any signs of an uncontrolled exothermic event or pressure buildup.

• Workup: Upon completion, cool the reaction mixture to a safe temperature before proceeding with any workup steps.

• Waste Disposal: All waste containing methyl acetate must be collected in a designated, properly labeled hazardous waste container.

Emergency Procedures

Rapid and appropriate response to emergencies is crucial for minimizing harm.

Spills and Leaks

• Small Spills (in a fume hood):

  • Alert nearby personnel.

  • Use a spill kit with an appropriate absorbent material (e.g., vermiculite, dry sand) to contain and absorb the spill.[1]

  • Place the absorbed material in a sealed, labeled container for hazardous waste disposal.[1]

  • Clean the spill area with soap and water.

• Large Spills (or spills outside a fume hood):

  • Evacuate the immediate area and alert others.[1]

  • Activate the fire alarm.

  • If safe to do so, shut off all ignition sources and increase ventilation.[1][14]

  • Prevent the spill from entering drains or waterways.[1][13]

  • Contact the institution's emergency response team.

  • Only personnel trained and equipped for hazardous material cleanup should handle large spills.[1]

Fire

• Small Fires: If you are trained and it is safe to do so, use a dry chemical, carbon dioxide, or alcohol-resistant foam extinguisher.[1] Do not use water, as it may be ineffective.[1][6]

• Large Fires:

  • Activate the fire alarm and evacuate the area immediately.

  • Close all doors to the affected area as you leave.

  • Call the emergency services.

  • Do not re-enter the area.

First Aid

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.[9][20][23]

• Skin Contact: Immediately remove contaminated clothing.[9][12] Wash the affected area with soap and plenty of water for at least 15 minutes.[1][9][20] Seek medical attention if irritation persists.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[9][20] Remove contact lenses if present and easy to do.[9] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[9] Rinse the mouth with water. Seek immediate medical attention.[9][20]

Waste Disposal

All methyl acetate waste, including contaminated absorbent materials, must be disposed of as hazardous waste in accordance with local, state, and federal regulations.[1][15] Do not dispose of methyl acetate down the drain.[9][14] Collect waste in properly labeled, sealed containers.

Visualized Workflows and Pathways

To further clarify critical safety procedures, the following diagrams illustrate key decision-making processes and workflows for handling methyl acetate.

References

• 1. nj.gov [nj.gov]
• 2. Methyl acetate - Wikipedia [en.wikipedia.org]
• 3. METHYL ACETATE | Occupational Safety and Health Administration [osha.gov]
• 4. solventis.net [solventis.net]
• 5. ICSC 0507 - METHYL ACETATE [chemicalsafety.ilo.org]
• 6. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 7. Methyl acetate - IDLH | NIOSH | CDC [cdc.gov]
• 8. cdhfinechemical.com [cdhfinechemical.com]
• 9. safety365.sevron.co.uk [safety365.sevron.co.uk]
• 10. Methyl Acetate | CH3COOCH3 | CID 6584 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Is Methyl acetate safety_Chemicalbook [chemicalbook.com]
• 12. METHYL ACETATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 13. datasheets.scbt.com [datasheets.scbt.com]
• 14. Transport, Storage and Use of Solvents and other Flammable Liquids - NUS Chemistry | NUS Chemistry [chemistry.nus.edu.sg]
• 15. uwyo.edu [uwyo.edu]
• 16. ehs.princeton.edu [ehs.princeton.edu]
• 17. hichemorganics.in [hichemorganics.in]
• 18. pentachemicals.eu [pentachemicals.eu]
• 19. Protective Measures For Methyl Acetate - News [bofanchem.com]
• 20. CDC - NIOSH Pocket Guide to Chemical Hazards - Methyl acetate [cdc.gov]
• 21. lobachemie.com [lobachemie.com]
• 22. Safe Storage and Use of Flammable Solvents | Lab Manager [labmanager.com]
• 23. s3-us-west-1.amazonaws.com [s3-us-west-1.amazonaws.com]

A Technical Guide to the Synthesis of Methyl Acetate via Fischer Esterification for Research Applications

Introduction: Methyl acetate is a carboxylate ester with wide applications as a volatile, low-toxicity solvent in various industrial and laboratory settings, including in the formulation of glues, paints, and nail polish removers.[1] For research purposes, particularly in drug development and organic synthesis, a reliable method for its preparation is essential. The Fischer-Speier esterification, a classic acid-catalyzed reaction between a carboxylic acid and an alcohol, remains a fundamental and widely used method for synthesizing esters like methyl acetate from acetic acid and methanol.[1][2]

This technical guide provides an in-depth overview of the synthesis of methyl acetate via Fischer esterification. It covers the core reaction mechanism, detailed experimental protocols, factors influencing reaction yield, and methods for purification and characterization, tailored for researchers, scientists, and professionals in drug development.

Core Reaction Mechanism

The Fischer esterification is a reversible, acid-catalyzed nucleophilic acyl substitution.[3] The reaction between acetic acid and methanol produces methyl acetate and water.[2] The mechanism proceeds through several key steps, initiated by the protonation of the carbonyl oxygen of the carboxylic acid by a strong acid catalyst, typically sulfuric acid (H₂SO₄) or hydrochloric acid (HCl).[4][5] This protonation activates the carbonyl carbon, making it more electrophilic and susceptible to nucleophilic attack by the alcohol. The subsequent formation of a tetrahedral intermediate, followed by proton transfer and the elimination of a water molecule, leads to the formation of the ester.[5][6] The catalyst is regenerated in the final deprotonation step.[2]

Caption: Acid-catalyzed mechanism for the Fischer esterification of methyl acetate.

Experimental Protocols

The following sections detail a standard laboratory procedure for the synthesis, work-up, and purification of methyl acetate.

Materials and Reagents

Reagent/Material	Formula	Purity	Notes
Glacial Acetic Acid	CH₃COOH	≥99.7%	Corrosive, handle with care.[3][7]
Methanol	CH₃OH	Anhydrous (≥99.8%)	Toxic and flammable.[7]
Sulfuric Acid	H₂SO₄	Concentrated (98%)	Strong acid catalyst; highly corrosive.[7]
Sodium Bicarbonate	NaHCO₃	ACS Grade	Used as a 5% aqueous solution for neutralization.[8]
Sodium Chloride	NaCl	ACS Grade	Used as a saturated solution (brine) for washing.[9]
Anhydrous Sodium Sulfate	Na₂SO₄	ACS Grade	Drying agent.[8]
Round-bottom flask	-	-	Appropriate size for the reaction scale.
Reflux condenser	-	-	For heating the reaction mixture.[8]
Separatory funnel	-	-	For extractions and washing.[8]
Distillation apparatus	-	-	For final product purification.[2]

Reaction Procedure

• Reagent Combination: In a 100 mL round-bottom flask, combine 25 mL of glacial acetic acid (approximately 0.44 mol) with 20 mL of methanol (approximately 0.49 mol). Swirl the flask to ensure thorough mixing.[8]

• Catalyst Addition: Carefully and slowly add 5 mL of concentrated sulfuric acid to the mixture while gently swirling the flask.[8] This addition is highly exothermic and should be performed in a fume hood.[10]

• Reflux: Add a few boiling chips to the flask and fit it with a reflux condenser. Heat the mixture to a gentle boil using a heating mantle or sand bath and maintain reflux for approximately 1 hour.[8] The reaction progress can be monitored using techniques like gas chromatography (GC) or thin-layer chromatography (TLC).

• Cooling: After the reflux period, remove the heat source and allow the mixture to cool to room temperature.

Work-up and Purification

• Quenching: Transfer the cooled reaction mixture to a separatory funnel containing 50 mL of cold distilled water. Swirl gently, allow the layers to separate, and discard the lower aqueous layer.[8]

• Neutralization: To remove unreacted acetic acid and the sulfuric acid catalyst, wash the organic layer with three 25 mL portions of a 5% aqueous sodium bicarbonate solution.[8] Caution: Carbon dioxide gas is evolved during this step; vent the separatory funnel frequently to release pressure.[8]

• Brine Wash: Wash the organic layer with two 25 mL portions of saturated sodium chloride (brine) solution to remove residual water and dissolved salts.[8][9]

• Drying: Transfer the crude methyl acetate (the organic layer) to an Erlenmeyer flask and dry it over anhydrous sodium sulfate or magnesium sulfate until the liquid is clear.[8]

• Distillation: Decant the dried liquid into a clean, dry round-bottom flask. Purify the methyl acetate by simple distillation, collecting the fraction that boils at approximately 57°C.[10][11] The formation of azeotropes, particularly with methanol and water, can complicate purification.[11][12] Reactive distillation is an advanced technique often used in industrial settings to overcome these limitations.[1][13]

Optimization and Quantitative Data

The Fischer esterification is an equilibrium-limited reaction.[14] To maximize the yield of methyl acetate, the equilibrium must be shifted toward the products. This can be achieved by using a large excess of one reactant (typically the less expensive one, methanol) or by removing water as it is formed.[2][15]

Several factors significantly influence the conversion rate and yield. A study utilizing microwave-assisted esterification provides quantitative insights into the impact of various parameters.

Parameter	Range Studied	Optimal Value	Effect on Conversion	Source
Methanol to Acetic Acid Ratio (v/v)	0.75:1 to 1.25:1	1.19:1	Increasing the molar ratio of alcohol shifts the equilibrium, enhancing conversion.	[7]
Catalyst Concentration (H₂SO₄, wt.%)	0% to 7%	4.08%	Higher catalyst concentration increases the reaction rate by providing more H⁺ ions.	[7]
Reaction Time (min)	10 to 30	24.45	Longer reaction times allow the reaction to approach equilibrium, increasing yield up to a point.	[7]
Microwave Power (W)	300 to 600	577.47	Higher power increases the reaction temperature and rate, leading to faster conversion.	[7]

Under the optimized conditions listed above, a methyl acetate conversion of 98.76% was achieved.[7]

Experimental Workflow

The overall process, from initial setup to final product analysis, follows a logical sequence of steps common in synthetic organic chemistry.

Caption: General workflow for the synthesis and purification of methyl acetate.

References

• 1. Methyl acetate synthesis - chemicalbook [chemicalbook.com]
• 2. community.wvu.edu [community.wvu.edu]
• 3. i3awards.org.au [i3awards.org.au]
• 4. homework.study.com [homework.study.com]
• 5. ocw.mit.edu [ocw.mit.edu]
• 6. cerritos.edu [cerritos.edu]
• 7. journal.uctm.edu [journal.uctm.edu]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 10. m.youtube.com [m.youtube.com]
• 11. mdpi.com [mdpi.com]
• 12. iscre.org [iscre.org]
• 13. my.che.utah.edu [my.che.utah.edu]
• 14. dwsim.fossee.in [dwsim.fossee.in]
• 15. masterorganicchemistry.com [masterorganicchemistry.com]

The Ubiquitous Ester: A Technical Guide to the Natural Occurrence and Biological Significance of Methyl Acetate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl acetate (CH₃COOCH₃), a volatile carboxylate ester, is a naturally occurring compound found across diverse biological systems, from the fragrant bouquets of fruits to the intricate chemical communication of insects. While often utilized as a solvent in industrial and pharmaceutical applications, its endogenous roles and biological significance are subjects of ongoing research. This technical guide provides an in-depth exploration of the natural occurrence of methyl acetate, its multifaceted biological functions, and its relevance to drug development. It consolidates quantitative data, details key experimental protocols for its study, and visualizes the underlying biological pathways and experimental workflows.

Natural Occurrence of Methyl Acetate

Methyl acetate is synthesized by a variety of organisms and is a common component of natural volatile emissions. Its presence has been documented in numerous fruits, plants, and as a semiochemical in insects.

In Flora

Methyl acetate contributes to the characteristic aroma of many fruits and plants. It has been identified in apples, grapes, and bananas, as well as in plant parts like mint leaves and coffee beans.[1][2][3] One notable example is its role as the primary floral semiochemical in the acuri palm (Attalea phalerata), where it constitutes over 99.8% of the floral scent, a rare characteristic among flowering plants.[4] This high concentration is crucial for attracting specialized pollinating insects.[4]

In Fauna

In the animal kingdom, methyl acetate serves as a vital semiochemical, a chemical signal that mediates interactions between organisms.[5] It functions as an attractant for a variety of insect species, including several types of beetles and the beer mat nematode.[6] This attraction is a key component of their chemical communication systems for processes like locating mates and food sources.

In Microorganisms

Certain microorganisms are capable of producing methyl acetate through enzymatic processes. For instance, Candida rugosa lipase can catalyze the esterification of acetic acid and methanol to synthesize methyl acetate.[7] In the broader context of microbial metabolism, the precursor molecule, acetate, is a central metabolite in many fermentation pathways, such as the Wood-Ljungdahl pathway in acetogenic bacteria.[8][9]

Quantitative Data on Methyl Acetate Occurrence

The concentration of methyl acetate in natural sources can vary significantly. The following table summarizes available quantitative data.

Natural Source	Matrix	Concentration/Relative Amount	Reference(s)
Acuri Palm (Attalea phalerata)	Floral Headspace	> 99.8% of total volatiles	[4]
Quince (Cydonia oblonga)	Fruit Headspace	Relative percentage increases with ripeness	[10]
Sapodilla	Heated Fresh Fruit Headspace	Main volatile compound	[8]
Longon	Fresh Fruit Headspace	10.8% relative amount of total volatiles	[8]
Almond Moth (Cadra cautella)	Pheromone Blend	Component of a multi-chemical signal	[9]

Biological Significance and Signaling Pathways

The biological roles of methyl acetate are diverse, ranging from a simple metabolic byproduct to a highly specific signaling molecule.

Role as a Semiochemical in Insect Olfaction

Methyl acetate's function as a semiochemical is one of its most significant biological roles. In insects, the detection of volatile compounds like methyl acetate initiates a cascade of events in the olfactory system, leading to a behavioral response.

The process begins with the odorant molecule entering the insect's antenna and binding to Odorant Binding Proteins (OBPs) within the sensillar lymph.[11] These OBPs transport the hydrophobic methyl acetate to Olfactory Receptors (ORs) located on the dendritic membrane of Olfactory Receptor Neurons (ORNs).[11] The activation of these receptors triggers a signal transduction cascade that results in the generation of an action potential. This signal is then transmitted to the antennal lobe of the insect's brain for processing, ultimately leading to a behavioral response such as attraction.[12]

Figure 1: Generalized Insect Olfactory Signaling Pathway for Methyl Acetate.

Metabolism and Toxicological Implications

In biological systems, particularly in mammals, methyl acetate is readily hydrolyzed by esterases into methanol and acetic acid.[13][14] This metabolic breakdown is the primary driver of its toxicological profile.

The accumulation of methanol can lead to the formation of toxic metabolites, formic acid and formaldehyde, which can cause a range of adverse effects, including optic nerve damage, headaches, dizziness, and nausea.[12][13] Therefore, the primary concern with methyl acetate exposure is the potential for methanol toxicity.[13]

Figure 2: Metabolic Pathway and Toxicological Consequences of Methyl Acetate.

Relevance in Drug Development

Methyl acetate's properties make it a useful, albeit carefully considered, compound in the pharmaceutical industry.

As a Solvent and Excipient

Due to its solvent properties, methyl acetate is used in the synthesis and formulation of various pharmaceutical products.[11][15] It can act as a solvent for many plastics and resins used in drug manufacturing.[11] Furthermore, it is employed as an excipient, an inactive substance that serves as a vehicle or medium for a drug or other active substance.[11] It is found in the formulation of tablets, capsules, and topical preparations like creams and ointments.[11]

Therapeutic Potential of Metabolites

Interestingly, the metabolic breakdown of methyl acetate into acetate has potential therapeutic implications. Acetate has been shown to have therapeutic effects in a mouse model of multiple sclerosis.[16] Research has indicated that methyl acetate can reduce the severity of Experimental Autoimmune Encephalomyelitis (EAE), an animal model for multiple sclerosis, by reducing inflammatory cell infiltration in the central nervous system.[16]

Key Experimental Protocols

The study of methyl acetate in biological systems requires precise and sensitive analytical techniques. The following are detailed methodologies for key experiments.

Dynamic Headspace Collection of Floral Volatiles

This protocol is used to collect volatile organic compounds, such as methyl acetate, from living flowers for subsequent analysis.

Materials:

• Headspace collection chamber (e.g., glass desiccator)

• Adsorbent trap (e.g., tube with Porapak Q or Tenax TA)

• Vacuum pump

• Flowmeter

• Purified air source (e.g., charcoal and silica gel filtered)

• Teflon tubing

Procedure:

• Enclose the flower(s) in the headspace collection chamber, ensuring a tight seal.

• Connect the purified air source to the inlet of the chamber and the adsorbent trap to the outlet.

• Connect the vacuum pump to the other end of the adsorbent trap.

• Draw purified air through the chamber at a controlled flow rate (e.g., 100-500 mL/min) for a defined period (e.g., 1-24 hours). Volatiles emitted by the flowers will be trapped on the adsorbent.

• After collection, remove the adsorbent trap and elute the trapped volatiles with a suitable solvent (e.g., hexane or dichloromethane) or analyze directly via thermal desorption.

Figure 3: Experimental Workflow for Dynamic Headspace Collection.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of Volatiles

GC-MS is the gold standard for separating, identifying, and quantifying volatile compounds like methyl acetate.

Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a suitable capillary column (e.g., DB-5ms, HP-INNOWax).

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Oven Temperature Program: An initial temperature of 40-50°C held for a few minutes, followed by a ramp of 5-10°C/min to a final temperature of 200-250°C.

• Injector: Splitless or split mode, with an injection volume of 1-2 µL.

• Mass Spectrometer: Operated in electron ionization (EI) mode at 70 eV, scanning a mass range of m/z 40-350.

Procedure:

• Inject the solvent extract from the headspace collection (or a direct headspace injection) into the GC.

• The volatile compounds are separated based on their boiling points and interactions with the column's stationary phase.

• As compounds elute from the column, they enter the mass spectrometer, where they are ionized and fragmented.

• The resulting mass spectrum provides a unique fragmentation pattern for each compound, allowing for identification by comparison to spectral libraries (e.g., NIST, Wiley).

• Quantification can be achieved by integrating the peak area of the target compound and comparing it to a calibration curve generated from standards.

In Vitro Hydrolysis of Methyl Acetate in Blood

This protocol can be used to study the metabolic breakdown of methyl acetate.

Materials:

• Fresh whole blood or plasma

• Methyl acetate standard solution

• Incubator or water bath at 37°C

• Headspace vials

• Gas chromatograph with a flame ionization detector (GC-FID) or mass spectrometer (GC-MS)

Procedure:

• Add a known concentration of methyl acetate to a sample of blood or plasma in a sealed headspace vial.

• Incubate the sample at 37°C.

• At various time points (e.g., 0, 30, 60, 120 minutes), remove an aliquot of the headspace gas using a gas-tight syringe.

• Inject the headspace sample into the GC to quantify the remaining methyl acetate and the formation of methanol.

• The rate of hydrolysis can be determined by monitoring the disappearance of methyl acetate and the appearance of methanol over time.[17]

Conclusion

Methyl acetate, while a structurally simple ester, exhibits a remarkable range of natural occurrences and biological functions. Its role as a key semiochemical in plant-insect interactions highlights the specificity and power of chemical communication in nature. In mammals, its rapid hydrolysis to methanol and acetic acid underscores the importance of understanding its metabolism for toxicological assessment and exploring the potential therapeutic applications of its metabolites. The continued application of advanced analytical techniques will further elucidate the subtle yet significant roles of this ubiquitous compound in the biological world and its potential for innovative applications in drug development and beyond.

References

• 1. benchchem.com [benchchem.com]
• 2. royalsocietypublishing.org [royalsocietypublishing.org]
• 3. Tools in the Investigation of Volatile Semiochemicals on Insects: From Sampling to Statistical Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.biologists.com [journals.biologists.com]
• 5. chemistry.um.edu.my [chemistry.um.edu.my]
• 6. Protocol: a fast, comprehensive and reproducible one-step extraction method for the rapid preparation of polar and semi-polar metabolites, lipids, proteins, starch and cell wall polymers from a single sample - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Efficacy of an improved method to screen semiochemicals of insect - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Effect of Pheromone Blend Components, Sex Ratio, and Population Size on the Mating of Cadra cautella (Lepidoptera: Pyralidae) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. files.core.ac.uk [files.core.ac.uk]
• 11. pub.epsilon.slu.se [pub.epsilon.slu.se]
• 12. Olfactory Mechanisms for Discovery of Odorants to Reduce Insect-Host Contact - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Dynamic headspace analysis of floral volatiles: A comparison of methods | Semantic Scholar [semanticscholar.org]
• 15. mdpi.com [mdpi.com]
• 16. youtube.com [youtube.com]
• 17. In vitro hydrolysis of methyl acetate, a limitation in application of head-space gas-chromatography in biological monitoring of exposure - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Experimental Data of Methyl Acetate (CAS No. 79-20-9)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl acetate (CAS No. 79-20-9), also known as methyl ethanoate, is a carboxylate ester with the chemical formula CH₃COOCH₃. It is a colorless, volatile, and flammable liquid with a characteristic fragrant, fruity odor.[1][2][3] This versatile solvent finds applications in various industries, including the manufacturing of paints, lacquers, artificial leather, and as a flavoring agent.[3][4][5] In the pharmaceutical and drug development sectors, a thorough understanding of its physicochemical properties and experimental data is crucial for its use as a solvent, in chemical synthesis, and for extractions.[3] This technical guide provides a comprehensive overview of the experimental data for methyl acetate, including detailed protocols for key experiments and visual representations of relevant processes.

Core Physical and Chemical Properties

The fundamental properties of methyl acetate are summarized in the tables below, providing a quick reference for researchers.

Table 1: General and Physical Properties of Methyl Acetate

Property	Value	Reference
Molecular Formula	C₃H₆O₂	[3]
Molecular Weight	74.08 g/mol	[6]
Appearance	Clear, colorless liquid	[2]
Odor	Fragrant, fruity	[2]
Boiling Point	56.7 °C to 58 °C at 1013 hPa	[4][6][7]
Melting Point	-98 °C to -98.7 °C	[1][6]
Density	0.932 - 0.9342 g/cm³ at 20 °C	[3]
Vapor Pressure	173 - 217 hPa at 20 °C	[1][2][6]
Solubility in Water	24.35 - 25 g/100 mL at 20 °C	[4][6][8]
log Kow (Octanol/Water Partition Coefficient)	0.18	[1]

Table 2: Spectroscopic Data of Methyl Acetate

Spectroscopic Technique	Key Data Points	Reference
¹H NMR (300 MHz, CDCl₃)	δ (ppm): 2.05 (s, 3H, -C(=O)CH₃), 3.67 (s, 3H, -OCH₃)	[9][10]
¹³C NMR	δ (ppm): 20.8 (-C(=O)CH₃), 51.5 (-OCH₃), 170.7 (C=O)	[11]
Infrared (IR) Spectroscopy	Key Peaks (cm⁻¹): ~1750 (C=O stretch), ~1240 (C-O stretch)	[12]
Mass Spectrometry (MS)	m/z: 74 (M+), 43 ([CH₃CO]⁺), 59 ([CH₃COO]⁺), 31 ([OCH₃]⁺)	[9][13]

Table 3: Safety and Flammability Data of Methyl Acetate

Property	Value	Reference
Flash Point	-10 °C to -13 °C (closed cup)	[3][6][14]
Autoignition Temperature	455 °C to 501.67 °C	[6][14]
Lower Explosive Limit (LEL)	3.1% (v/v)	[2][6][15]
Upper Explosive Limit (UEL)	16% (v/v)	[2][6][15]

Experimental Protocols

This section details the methodologies for key experiments cited in this guide, providing a framework for reproducible results.

Determination of Boiling Point (Distillation Method)

The boiling point of methyl acetate can be determined using the standard distillation method as outlined in ASTM D1078.[14]

Apparatus:

• Distillation flask

• Condenser

• Thermometer (calibrated)

• Heating mantle

• Receiving cylinder

Procedure:

• Place a measured volume of methyl acetate into the distillation flask along with a few boiling chips.

• Set up the distillation apparatus, ensuring the thermometer bulb is positioned correctly, just below the side arm of the flask.

• Begin heating the flask gently with the heating mantle.

• Record the temperature at which the first drop of distillate is collected in the receiving cylinder. This is the initial boiling point.

• Continue distillation and record the temperature at which the liquid has almost completely evaporated. This is the final boiling point.

• The boiling range for pure methyl acetate should be narrow.

Spectroscopic Analysis

¹H and ¹³C NMR spectra are crucial for structural elucidation and purity assessment.

Apparatus:

• NMR Spectrometer (e.g., 300 MHz or higher)

• NMR tubes

• Deuterated solvent (e.g., Chloroform-d, CDCl₃)

• Internal standard (e.g., Tetramethylsilane, TMS)

Procedure for ¹H NMR:

• Dissolve a small amount of methyl acetate (5-10 mg) in approximately 0.5-0.7 mL of CDCl₃ containing TMS in an NMR tube.

• Place the NMR tube in the spectrometer's probe.

• Acquire the ¹H NMR spectrum according to the instrument's standard operating procedure.

• Process the spectrum by applying Fourier transformation, phase correction, and baseline correction.

• Integrate the signals to determine the relative number of protons. The spectrum of methyl acetate will show two singlets corresponding to the two different methyl groups.[9][10]

FT-IR spectroscopy is used to identify the functional groups present in methyl acetate.

Apparatus:

• Fourier-Transform Infrared (FT-IR) Spectrometer

• Liquid sample cell (e.g., NaCl or KBr plates) or an Attenuated Total Reflectance (ATR) accessory

Procedure (using ATR):

• Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry.

• Acquire a background spectrum of the empty ATR crystal.

• Place a drop of methyl acetate directly onto the ATR crystal.

• Acquire the sample spectrum. The instrument software will automatically subtract the background spectrum.

• Identify the characteristic absorption bands, notably the strong C=O stretch of the ester group.[12]

GC-MS is a powerful technique for separating and identifying volatile compounds like methyl acetate. A standard method for the analysis of methyl acetate in certain matrices is described in ASTM D6438.[16]

Apparatus:

• Gas Chromatograph coupled to a Mass Spectrometer

• Capillary column suitable for volatile organic compounds

• Injector system

• Helium carrier gas

Procedure:

• Prepare a dilute solution of methyl acetate in a suitable solvent (e.g., acetonitrile).[8]

• Set the GC oven temperature program, injector temperature, and carrier gas flow rate. A typical starting point would be an initial oven temperature of 40-50°C, held for a few minutes, followed by a ramp to a higher temperature.

• Set the MS parameters, including the ionization mode (typically Electron Ionization at 70 eV) and the mass scan range.

• Inject a small volume of the sample solution into the GC.

• The methyl acetate will be separated from other components on the column and then ionized and fragmented in the mass spectrometer.

• Identify methyl acetate by its retention time and the characteristic fragmentation pattern in the mass spectrum.[9][13]

Fischer Esterification: Synthesis of Methyl Acetate

Methyl acetate is commonly synthesized via the Fischer esterification of acetic acid and methanol, using an acid catalyst.[17]

Materials:

• Glacial acetic acid

• Methanol

• Concentrated sulfuric acid (catalyst)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

• In a round-bottom flask, combine methanol and glacial acetic acid in a suitable molar ratio (an excess of one reagent can be used to drive the equilibrium).

• Slowly add a catalytic amount of concentrated sulfuric acid while cooling the flask in an ice bath.

• Attach a reflux condenser and heat the mixture to reflux for a specified period (e.g., 1-2 hours).

• After cooling, transfer the reaction mixture to a separatory funnel.

• Wash the mixture with water to remove excess acid and methanol, followed by a wash with a sodium bicarbonate solution to neutralize any remaining acid, and finally with brine.

• Separate the organic layer (methyl acetate) and dry it over anhydrous sodium sulfate.

• Purify the crude methyl acetate by distillation.

Signaling Pathways and Reaction Mechanisms

While methyl acetate is not typically involved in complex biological signaling pathways, its chemical reactions are of significant interest. The acid-catalyzed hydrolysis of methyl acetate is a fundamental reaction in organic chemistry.

Acid-Catalyzed Hydrolysis of Methyl Acetate

The hydrolysis of methyl acetate in the presence of an acid catalyst is a reversible reaction that yields acetic acid and methanol.[1][4] The mechanism involves several key steps, as illustrated in the diagram below.

Caption: Mechanism of the acid-catalyzed hydrolysis of methyl acetate.

Experimental and Analytical Workflow

A typical workflow for the synthesis, purification, and analysis of methyl acetate is depicted below. This logical flow ensures the production of a pure compound and its proper characterization.

Caption: General experimental workflow for the synthesis and analysis of methyl acetate.

Conclusion

This technical guide provides a consolidated resource of experimental data for methyl acetate (CAS No. 79-20-9), tailored for professionals in research and drug development. The tabulated quantitative data, detailed experimental protocols, and visual diagrams of key chemical processes offer a practical and in-depth understanding of this important solvent and chemical intermediate. Adherence to standardized methods and a logical experimental workflow are essential for obtaining reliable and reproducible results in the laboratory.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. youtube.com [youtube.com]
• 3. How scientists are accelerating chemistry discoveries with automation | EurekAlert! [eurekalert.org]
• 4. Ester hydrolysis - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]
• 7. Methyl Acetate | CH3COOCH3 | CID 6584 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. coresta.org [coresta.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 11. 13C nmr spectrum of methyl ethanoate C3H6O2 CH3COOCH3 analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of methyl acetate C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 12. benchchem.com [benchchem.com]
• 13. ez.restek.com [ez.restek.com]
• 14. ww2.arb.ca.gov [ww2.arb.ca.gov]
• 15. researchgate.net [researchgate.net]
• 16. standards.iteh.ai [standards.iteh.ai]
• 17. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]

solubility of organic compounds in methyl acetate solvent

An In-depth Technical Guide to the Solubility of Organic Compounds in Methyl Acetate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of methyl acetate as a solvent, focusing on its application in dissolving various organic compounds. It details the physicochemical properties of methyl acetate, explores the principles governing solubility, presents solubility data for different compound classes, and outlines key experimental protocols for solubility determination.

Introduction to Methyl Acetate as a Solvent

Methyl acetate (MeOAc), with the chemical formula CH₃COOCH₃, is a carboxylate ester recognized for its characteristic fruity odor, reminiscent of some glues and nail polish removers.[1][2] It is a colorless, flammable, and volatile liquid used across various industries, including pharmaceuticals, coatings, and adhesives, primarily for its solvent properties.[3][4][5] While its close relative, ethyl acetate, is more common, methyl acetate serves as an effective, low-toxicity solvent for a wide range of organic materials.[1][6] It is considered a weakly polar, lipophilic, and aprotic solvent.[7][8] In the United States, it is not regulated as a volatile organic compound (VOC), adding to its appeal in industrial applications.[1][6]

Physicochemical Properties of Methyl Acetate

Understanding the physical and chemical properties of methyl acetate is crucial for its effective use as a solvent. These properties dictate its interaction with solutes and its performance in various experimental and industrial settings.

Property	Value	Reference
Molecular Formula	C₃H₆O₂	[7][9]
Molar Mass	74.08 g·mol⁻¹	[2][5]
Appearance	Clear, colorless liquid	[2][9]
Odor	Pleasant, fruity, fragrant	[2][6][7]
Density	0.932 g·cm⁻³ (at 20 °C)	[2][9][10]
Boiling Point	56.9 °C (134.4 °F)	[1][8][11]
Melting Point	-98.0 °C (-144.0 °F)	[7][9]
Flash Point	-10 °C (14 °F)	[7][9]
Vapor Pressure	173 mmHg (at 20 °C)	[1][11]
Solubility in Water	~25% (24.4-25 g/100 mL) at 20 °C	[1][6][11]
Miscibility	Highly miscible with common organic solvents (alcohols, ketones, esters)	[9][12]
Polarity	Weakly polar, aprotic	[1][7][8]

Note: The solubility of methyl acetate in water increases at elevated temperatures.[1][6][13]

Principles of Solubility in Methyl Acetate

The ability of methyl acetate to dissolve a specific organic compound is governed by several key factors. A fundamental understanding of these principles is essential for predicting solubility and designing effective experimental or industrial processes.

• Polarity and "Like Dissolves Like" : This is a central principle in predicting solubility.[14][15] Methyl acetate is a weakly polar solvent.[1][8] Therefore, it is most effective at dissolving other non-polar to weakly polar organic compounds.[7] It is highly miscible with other common organic solvents like alcohols, ketones, and esters.[9]

• Temperature : For most solid organic compounds, solubility in a liquid solvent increases with temperature.[15] This is because higher temperatures provide the necessary kinetic energy for solvent molecules to overcome the intermolecular forces within the solute's crystal lattice.[15]

• pH : For organic compounds that are acidic or basic, the pH of the solution can dramatically affect solubility.[15] While methyl acetate itself is aprotic, this principle becomes critical in mixed-solvent systems or when impurities are present. For instance, adding an acid like acetic acid can significantly increase the solubility of weakly basic Active Pharmaceutical Ingredients (APIs) in solvent systems by forming a more soluble transient salt.[16]

• Stability : Methyl acetate is not stable in the presence of strong aqueous acids or bases, as it can hydrolyze back into methanol and acetic acid.[1][6][7] This reactivity should be considered when selecting it as a solvent for certain applications.

Solubility Data for Organic Compounds in Methyl Acetate

Methyl acetate is a versatile solvent capable of dissolving a wide array of organic materials. The following tables summarize its effectiveness with various classes of compounds.

Table 4.1: General Organic Compounds and Resins

Methyl acetate is an excellent solvent for many resins, oils, and other common organic materials.[2][3]

Compound Class / Specific Compound	Solubility in Methyl Acetate	Reference(s)
Resins (General)	Good solvent	[2][3][13]
Acrylics	Soluble	[17]
Vinyls	Soluble	[17]
Epoxies	Soluble	[17]
Urethanes	Soluble	[17]
Polyesters	Soluble	[17]
Phenolics	Soluble	[17]
Cellulosics
Nitrocellulose	Good solvent	[2][8][17]
Cellulose Acetate	Good solvent	[2][8]
Oils & Waxes	Good solvent	[2][3]
Polycyclic Aromatic Hydrocarbons
Anthracene	Soluble (Quantitative data available in binary mixtures with alcohols)	[18]
Other
Rubber	Insoluble	[17]

Table 4.2: Polymers

The dissolution of polymers is a slower process compared to small molecules and is highly dependent on factors like molecular weight and crystallinity.[19][20]

Polymer	Solubility in Methyl Acetate	Reference(s)
Poly(vinyl acetate)	Soluble	[19][21]
Polyisoprene, cis-1,4-	Methyl acetate is soluble in the polymer	[21]
Polyisobutylene	Methyl acetate is soluble in the polymer	[21]
Poly(n-butyl methacrylate)	Methyl acetate is soluble in the polymer	[21]
Polyvinyl Chloride (PVC)	Insoluble	[17]

Table 4.3: Active Pharmaceutical Ingredients (APIs)

In the pharmaceutical industry, methyl acetate is used as a solvent for API formulation, extraction, and synthesis.[3][5][13] The solubility of modern APIs, many of which are poorly water-soluble "brick dust" compounds, can be a significant challenge.[16][22] Techniques like forming amorphous solid dispersions via hot-melt extrusion (HME) are often employed to enhance solubility and bioavailability.[22][23][24]

Application Area	Use of Methyl Acetate	Reference(s)
Drug Formulation	Solvent for dissolving APIs and excipients.	[5]
Chemical Synthesis	Used as a chemical intermediate and reaction solvent.	[4][5]
Extraction	Used as an extractant for purifying organic compounds.	[3]
Solubility Enhancement	Can be part of a solvent system, sometimes with processing aids like acetic acid for basic APIs, to increase drug load in spray drying.	[16]

Experimental Protocols for Solubility Determination

Accurate determination of solubility is fundamental in research and development. Below are detailed methodologies for key solubility experiments.

Protocol 1: Equilibrium Shake-Flask Method

The shake-flask method is a traditional and widely accepted technique for determining the equilibrium solubility of a compound.[25][26]

Objective: To determine the maximum mass of a solute that can be dissolved in methyl acetate at a specific temperature.

Materials:

• Analyte (solid organic compound)

• Methyl acetate (high purity)

• Glass vials or flasks with airtight seals

• Shaking incubator or orbital shaker with temperature control

• Analytical balance

• Filtration system (e.g., syringe filters with appropriate membrane)

• Analytical instrument for quantification (e.g., HPLC, UV-Vis Spectrophotometer)

Methodology:

• Preparation: Add an excess amount of the solid compound to a vial. The presence of undissolved solid at the end of the experiment is crucial to ensure saturation.[26]

• Solvent Addition: Accurately pipette a known volume of methyl acetate into the vial.

• Equilibration: Seal the vial tightly and place it in a shaking incubator set to the desired temperature (e.g., 25 °C or 37 °C).[27] Agitate the mixture for a predetermined time (typically 24-72 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, allow the vial to stand at the set temperature to let the excess solid settle.

• Sampling: Carefully withdraw a sample from the clear supernatant. Immediately filter the sample to remove any undissolved microparticles.

• Analysis: Dilute the filtered sample with an appropriate solvent and analyze its concentration using a pre-validated analytical method (e.g., HPLC).

• Calculation: Calculate the solubility in units such as mg/mL or mol/L based on the measured concentration and dilution factor.

Caption: Workflow for the Shake-Flask Solubility Measurement Method.

Protocol 2: Qualitative Solubility Classification

This protocol provides a logical workflow to classify an unknown organic compound based on its solubility in a series of solvents, which can provide initial information about its functional groups.

Objective: To qualitatively determine the solubility characteristics of an unknown organic compound.

Materials:

• Unknown compound

• Test tubes

• Solvents: Water, Diethyl ether, 5% NaOH, 5% NaHCO₃, 5% HCl, concentrated H₂SO₄

Methodology:

• Water Solubility: Add ~25 mg of the compound to 0.75 mL of water in a test tube.[28] Shake vigorously. If soluble, the compound is likely a low molecular weight polar compound. Test solubility in ether to further classify.

• 5% HCl Solubility: If insoluble in water, test solubility in 5% HCl.[28] If it dissolves, the compound is likely an organic base (e.g., an amine).

• 5% NaOH Solubility: If insoluble in HCl, test solubility in 5% NaOH. If it dissolves, the compound is an organic acid.

• 5% NaHCO₃ Solubility: To differentiate between strong and weak acids, test solubility in 5% NaHCO₃.[28] Strong acids (e.g., carboxylic acids) will dissolve, while weak acids (e.g., phenols) will not.

• Conc. H₂SO₄ Solubility: If the compound is insoluble in all of the above, test its solubility in cold, concentrated sulfuric acid. If it dissolves, it is likely a neutral compound containing oxygen, nitrogen, or sulfur (e.g., alcohols, aldehydes, ketones, esters).

• Inert Compounds: If the compound is insoluble even in concentrated H₂SO₄, it is likely an inert compound such as an alkane, an alkyl halide, or an aromatic hydrocarbon.

Caption: Logical workflow for the classification of an organic compound.

References

• 1. Methyl acetate - Wikipedia [en.wikipedia.org]
• 2. Methyl Acetate | CH3COOCH3 | CID 6584 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. High Quality Methyl Acetate: An Efficient and Eco-Friendly Solvent for Chemical and Material Innovation Manufacturer, Factory | Anhao [anhaochemical.com]
• 4. archemco.com [archemco.com]
• 5. istaykimya.com [istaykimya.com]
• 6. Methyl acetate | 79-20-9 [amp.chemicalbook.com]
• 7. gneebio.com [gneebio.com]
• 8. be-atex.com [be-atex.com]
• 9. solventis.net [solventis.net]
• 10. Sixty Solvents [chem.rochester.edu]
• 11. Methyl acetate - Sciencemadness Wiki [sciencemadness.org]
• 12. Methyl Acetate 85% - High Purity Industrial Solvent at Best Price [sontaraorgano.in]
• 13. faragam-co.com [faragam-co.com]
• 14. chem.ws [chem.ws]
• 15. solubilityofthings.com [solubilityofthings.com]
• 16. Acetic Acid as Processing Aid Dramatically Improves Organic Solvent Solubility of Weakly Basic Drugs for Spray Dried Dispersion Manufacture - PMC [pmc.ncbi.nlm.nih.gov]
• 17. celanese.com [celanese.com]
• 18. pubs.acs.org [pubs.acs.org]
• 19. kinampark.com [kinampark.com]
• 20. researchgate.net [researchgate.net]
• 21. pubs.acs.org [pubs.acs.org]
• 22. merckmillipore.com [merckmillipore.com]
• 23. merckmillipore.com [merckmillipore.com]
• 24. pharmaexcipients.com [pharmaexcipients.com]
• 25. m.youtube.com [m.youtube.com]
• 26. lup.lub.lu.se [lup.lub.lu.se]
• 27. solubility experimental methods.pptx [slideshare.net]
• 28. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

A Technical Guide to the Theoretical and Experimental Dipole Moment of Methyl Acetate

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive analysis of the theoretical and experimental dipole moment of methyl acetate. By detailing experimental protocols and computational methodologies, this document serves as a valuable resource for researchers in fields ranging from physical chemistry to drug development, where understanding molecular polarity is crucial.

Introduction

Methyl acetate (CH₃COOCH₃) is a carboxylate ester that serves as a key model system for understanding the conformational preferences and electronic properties of the ester functional group. Its dipole moment, a measure of the molecule's overall polarity, is a fundamental property influencing its physical characteristics, such as boiling point and solubility, as well as its interactions with other molecules. A thorough understanding of its dipole moment is therefore critical for applications in solvent chemistry, reaction kinetics, and molecular modeling.

This guide presents a comparative study of the experimentally determined and theoretically calculated dipole moment of methyl acetate, offering insights into the strengths and limitations of various measurement techniques and computational approaches.

Conformational Analysis of Methyl Acetate

Methyl acetate primarily exists in two planar conformers: cis (or Z) and trans (or E), referring to the arrangement of the methyl groups with respect to the C-O single bond. The cis conformer, where the acetyl methyl group and the methoxy methyl group are on the same side of the C-O bond, is the more stable and predominant form. The trans conformer is significantly higher in energy.

The rotational barriers of the two methyl groups (acetyl and methoxy) also play a role in the molecule's dynamics. The barrier to internal rotation for the acetyl C-CH₃ group is lower than that for the O-CH₃ group. These conformational and dynamic features have a direct impact on the observed and calculated dipole moments.

Data Presentation: Dipole Moment of Methyl Acetate

The following tables summarize the experimental and theoretical dipole moments of methyl acetate.

Table 1: Experimental Dipole Moment of Methyl Acetate

Experimental Method	Solvent	Dipole Moment (D)	Reference
Heterodyne Beat Method	Benzene	1.74	[1]
Microwave Spectroscopy (Stark Effect) - cis conformer	Gas Phase	1.77 ± 0.03	[2]
Solvatochromic Shift Method	Various	1.48	[3]

Table 2: Theoretical Dipole Moment of Methyl Acetate

Computational Method	Basis Set	Conformer	Dipole Moment (D)	Reference
CCSD	cc-pVTZ	cis	1.833	[4]
CCSD(T)	cc-pVTZ	cis	1.819	[4]
CCSD	cc-pVTZ	trans	4.414	[4]
CCSD(T)	cc-pVTZ	trans	4.398	[4]
HF	daug-cc-pVTZ	cis	1.95	[5]
B3LYP	6-311++G(d,p)	cis	Value not explicitly found but this level of theory is commonly used for such calculations	[6][7][8]
MP2	aug-cc-pVTZ	cis	Value not explicitly found but this level of theory is commonly used for such calculations	[9][10]

Experimental Protocols

Solution-Phase Measurement: Heterodyne Beat Method and Guggenheim's Method

The dipole moment of methyl acetate in a non-polar solvent like benzene can be determined by measuring the dielectric constant and refractive index of dilute solutions.[11][12][13] The heterodyne beat method is a precise technique for measuring the dielectric constant of these solutions.[12][14]

Experimental Workflow:

Workflow for determining dipole moment in solution.

Methodology:

• Solution Preparation: A series of dilute solutions of methyl acetate in a non-polar solvent (e.g., benzene) are prepared with varying mole fractions.

• Dielectric Constant Measurement: A heterodyne beat apparatus is used to measure the dielectric constant of each solution.[12] This involves a crystal-controlled oscillator with a fixed frequency and a variable frequency oscillator containing the sample cell. The capacitance of the cell changes with the dielectric constant of the solution, which in turn changes the frequency of the variable oscillator. The difference in frequency (beat frequency) is measured.

• Refractive Index Measurement: The refractive index of each solution is measured using an Abbé refractometer.

• Data Analysis (Guggenheim's Method): The Guggenheim method is employed to calculate the dipole moment from the collected data.[11] This method avoids the need to measure the densities of the solutions. The dipole moment (μ) is calculated using the following equation:

  μ² = [27kT / (4πN(ε₁ + 2)(n₁² + 2))] * [(Δε/w) - (Δn²/w)]

  where:

  • k is the Boltzmann constant

  • T is the absolute temperature

  • N is Avogadro's number

  • ε₁ and n₁ are the dielectric constant and refractive index of the pure solvent, respectively

  • Δε and Δn² are the differences in the dielectric constant and the square of the refractive index between the solution and the pure solvent, respectively

  • w is the weight fraction of the solute

Gas-Phase Measurement: Microwave Spectroscopy and the Stark Effect

Microwave spectroscopy is a high-resolution technique that probes the rotational transitions of molecules in the gas phase.[12] For molecules with a permanent dipole moment, these rotational energy levels are affected by an external electric field, an effect known as the Stark effect.[15] By analyzing the splitting of rotational lines in the presence of a known electric field, the dipole moment of the molecule can be accurately determined.[15][16]

Experimental Workflow:

References

• 1. allen.in [allen.in]
• 2. youtube.com [youtube.com]
• 3. Comparative Study of Two Spectral Methods for Estimating the Excited State Dipole Moment of Non-Fluorescent Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. CCCBDB calculation results Page [cccbdb.nist.gov]
• 6. CCCBDB listing of experimental data page 2 [cccbdb.nist.gov]
• 7. researchgate.net [researchgate.net]
• 8. A density functional theory study of a series of symmetric dibenzylideneacetone analogues as potential chemical UV-filters - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. chem.uzh.ch [chem.uzh.ch]
• 12. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]
• 13. dokumen.pub [dokumen.pub]
• 14. sfu.ca [sfu.ca]
• 15. Stark effect - Wikipedia [en.wikipedia.org]
• 16. Electric Dipole Moments from Stark Effect in Supersonic Expansion: n-Propanol, n-Butanol, and n-Butyl Cyanide - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Methyl Acetate in Normal-Phase Chromatography

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of normal-phase chromatography (NPC), the choice of mobile phase is critical for achieving optimal separation of analytes. While traditional mobile phases often consist of hexane mixed with modifiers like ethyl acetate or isopropanol, there is a growing interest in exploring alternative solvents that offer improved performance, enhanced safety profiles, and a reduced environmental footprint. Methyl acetate is emerging as a viable and advantageous component of the mobile phase in NPC.

Methyl acetate, a carboxylate ester with the formula CH₃COOCH₃, possesses properties that make it an attractive alternative to more conventional solvents. It is a moderately polar, aprotic solvent with a low viscosity and boiling point, facilitating faster column equilibration and easier sample recovery. This document provides detailed application notes and protocols for the effective utilization of methyl acetate in normal-phase chromatography, tailored for researchers, scientists, and professionals in drug development. We will explore its role as a mobile phase modifier, present comparative data, and offer protocols for its application in the purification of active pharmaceutical ingredients (APIs).

Physicochemical Properties of Methyl Acetate

A thorough understanding of the physicochemical properties of methyl acetate is essential for its effective implementation in chromatographic methods. These properties influence its behavior as a solvent and its interactions with both the stationary phase and the analytes.

Property	Value	Reference
Molecular Formula	C₃H₆O₂	[1]
Molecular Weight	74.08 g/mol	[1]
Boiling Point	57-58 °C	[2]
Density	0.934 g/mL at 25 °C	[2]
Polarity Index	4.4	[3]
UV Cutoff	~260 nm	[3]
Solubility in Water	Miscible	[4]

Advantages of Using Methyl Acetate in Normal-Phase Chromatography

The use of methyl acetate in NPC offers several key advantages over traditional solvents:

• "Greener" Alternative: Methyl acetate is considered a more environmentally friendly solvent compared to halogenated solvents like dichloromethane (DCM), which are often used in NPC.[5] Its lower toxicity and better biodegradability contribute to a safer laboratory environment and reduced environmental impact.

• Alternative Selectivity: Methyl acetate can offer different selectivity compared to other polar modifiers like ethyl acetate or isopropanol. This can be particularly beneficial for the separation of complex mixtures where traditional solvent systems fail to provide adequate resolution.

• Low Viscosity: The low viscosity of methyl acetate leads to lower backpressure in the HPLC system. This allows for the use of higher flow rates, potentially reducing analysis times without compromising separation efficiency.

• Good Solubilizing Power: Methyl acetate is a good solvent for a wide range of organic compounds, making it suitable for the analysis of various APIs and their intermediates.

Logical Workflow for Method Development

Developing a robust normal-phase chromatography method using methyl acetate involves a systematic approach. The following workflow outlines the key steps from initial solvent selection to final method optimization.

A logical workflow for developing a normal-phase HPLC method using methyl acetate.

Application Note 1: Purification of Active Pharmaceutical Ingredients (APIs)

Objective: To evaluate the performance of a heptane/methyl acetate mobile phase for the purification of a model mixture of active pharmaceutical ingredients (ibuprofen and acetaminophen) and an additive (caffeine) using column chromatography, and to compare its efficacy against a traditional dichloromethane/methanol mobile phase.

Experimental Protocol:

• Column: Standard laboratory-scale glass column packed with silica gel.

• Sample: A mixture of ibuprofen, acetaminophen, and caffeine.

• Mobile Phase A (Standard): 87.5% (v/v) Dichloromethane in Methanol.

• Mobile Phase B (Alternative): 20% (v/v) Heptane in Methyl Acetate.

• Detection: Fractions were collected and analyzed by HPLC with UV detection to determine the purity and recovery of each compound.

Results:

The heptane/methyl acetate mobile phase demonstrated a promising alternative to the traditional DCM/MeOH system. The separation of the three compounds was notably improved, with higher purities observed in the collected fractions.[6]

Data Summary:

Mobile Phase	Compound	Recovery (%)	Purity of Eluted Fractions (%)	Reference
87.5% DCM in MeOH	Ibuprofen	~95	Not specified as 100% in any fraction	[6]
Acetaminophen	~43	Not specified as 100% in any fraction	[6]
Caffeine	~35	Not specified as 100% in any fraction	[6]
20% Heptane in Methyl Acetate	Ibuprofen	100	>94	[6]
Acetaminophen	73	>94	[6]
Caffeine	38	>94	[6]

The heptane/methyl acetate solvent system provided superior separation and recovery of the model APIs compared to the dichloromethane/methanol blend. This highlights the potential of methyl acetate as a key component in developing safer and more efficient purification protocols in pharmaceutical development.[6]

Protocol 1: General Protocol for Normal-Phase HPLC using Methyl Acetate

This protocol provides a general starting point for developing a normal-phase HPLC method using methyl acetate as a mobile phase modifier.

1. Materials and Equipment:

• High-Performance Liquid Chromatography (HPLC) system with a gradient pump, UV detector, and data acquisition software.

• Normal-phase HPLC column (e.g., silica, cyano, or diol-bonded phase).

• HPLC-grade methyl acetate.

• HPLC-grade non-polar solvent (e.g., hexane or heptane).

• Sample dissolved in a suitable solvent (ideally the initial mobile phase composition).

• Standard laboratory glassware and filtration apparatus.

2. Mobile Phase Preparation:

• Solvent A: 100% Hexane (or Heptane).

• Solvent B: 100% Methyl Acetate.

• Filter both solvents through a 0.45 µm membrane filter before use to remove any particulate matter.

• Degas the solvents using an online degasser or by sonication to prevent bubble formation in the pump.

3. Chromatographic Conditions (Starting Point):

• Column: Silica, 5 µm, 4.6 x 250 mm.

• Mobile Phase: A gradient of Solvent A (Hexane) and Solvent B (Methyl Acetate).

• Gradient Program:

  • 0-2 min: 5% B (isocratic)

  • 2-15 min: Linear gradient from 5% to 50% B

  • 15-17 min: 50% B (isocratic)

  • 17-18 min: Linear gradient from 50% to 5% B

  • 18-25 min: 5% B (isocratic for column re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: Ambient (or controlled at 25 °C for better reproducibility).

• Detection: UV at a suitable wavelength for the analyte(s) of interest.

• Injection Volume: 10 µL.

4. Method Optimization:

• Adjusting the Gradient: If the analytes elute too early, decrease the initial percentage of methyl acetate or use a shallower gradient. If the analytes are strongly retained, increase the final percentage of methyl acetate or use a steeper gradient.

• Isocratic Elution: Once the approximate elution conditions are determined from the gradient run, an isocratic method can be developed for simpler mixtures to improve throughput and reproducibility.

• Flow Rate: The flow rate can be increased to reduce analysis time, but monitor the backpressure and resolution.

• Stationary Phase: If adequate separation cannot be achieved on a silica column, consider alternative normal-phase chemistries such as cyano or diol, which offer different selectivities.

Experimental Workflow Diagram

The following diagram illustrates the typical experimental workflow for performing a normal-phase HPLC analysis using a methyl acetate-based mobile phase.

References

• 1. researchgate.net [researchgate.net]
• 2. Greening Reversed-Phase Liquid Chromatography Methods Using Alternative Solvents for Pharmaceutical Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Alternative solvents can make preparative liquid chromatography greener - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. books.rsc.org [books.rsc.org]
• 6. Normal-phase vs. Reversed-phase Chromatography | Phenomenex [phenomenex.com]

Application Note: Determination of Methyl Acetate Purity using Gas Chromatography with Flame Ionization Detection (GC-FID)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Methyl acetate is a carboxylate ester with the formula CH₃COOCH₃. It is a flammable liquid with a characteristically pleasant smell reminiscent of some glues and nail polish removers. As a volatile organic compound (VOC), it finds extensive use as a solvent in various applications, including paints, coatings, adhesives, and in the synthesis of other chemical compounds. The purity of methyl acetate is a critical quality attribute, as impurities can affect the efficacy, safety, and stability of end products.

This application note provides a detailed protocol for the determination of methyl acetate purity using Gas Chromatography with Flame Ionization Detection (GC-FID). The method is based on the principle of separating volatile compounds in a sample, followed by their detection and quantification.

Experimental Protocol

This protocol outlines the necessary equipment, reagents, and procedures for the determination of methyl acetate purity.

Instrumentation and Consumables

• Gas Chromatograph (GC): Any standard GC system equipped with a Flame Ionization Detector (FID) and a split/splitless injector is suitable.[1][2]

• GC Column: A capillary column with a non-polar or mid-polar stationary phase is recommended. A common choice is a 5% diphenyl / 95% dimethyl polysiloxane column.

• Carrier Gas: Helium or Nitrogen of high purity (≥99.995%).[1]

• Detector Gases: Hydrogen and Air for the FID.

• Vials: 2 mL autosampler vials with septa.

• Syringes: Gas-tight syringes for manual injection or an autosampler.

Reagents and Standards

• Methyl Acetate Reference Standard: A certified reference standard of methyl acetate with a known purity (e.g., ≥99.9%).

• Solvent: A high-purity solvent for dilution, if necessary. The choice of solvent should be such that it does not co-elute with methyl acetate or any expected impurities. Acetone or Dichloromethane of GC grade can be suitable. Any impurities in the solvent could be volatilized and analyzed along with the sample, leading to inaccurate results.[3]

GC-FID Instrument Conditions

The following table summarizes the recommended starting conditions for the GC-FID analysis. These parameters may be optimized to achieve better separation and sensitivity.

Parameter	Value
Column	5% Diphenyl / 95% Dimethyl Polysiloxane, 30 m x 0.25 mm ID, 0.25 µm film thickness
Injector Temperature	250 °C
Detector Temperature	280 °C
Oven Temperature Program	Initial: 50 °C, hold for 2 minutes
Ramp: 10 °C/min to 200 °C
Hold: 5 minutes
Carrier Gas	Helium
Flow Rate	1.0 mL/min (Constant Flow)
Injection Volume	1.0 µL
Split Ratio	50:1
Detector	Flame Ionization Detector (FID)

Standard and Sample Preparation

2.4.1. Standard Preparation

• Accurately weigh approximately 100 mg of the Methyl Acetate Reference Standard into a 10 mL volumetric flask.

• Dilute to the mark with a suitable solvent (e.g., Acetone).

• Mix thoroughly to ensure a homogenous solution. This will be the working standard solution.

2.4.2. Sample Preparation

• Accurately weigh approximately 100 mg of the methyl acetate sample to be tested into a 10 mL volumetric flask.

• Dilute to the mark with the same solvent used for the standard preparation.

• Mix thoroughly.

Analytical Procedure

• Set up the GC-FID system according to the parameters outlined in Table 1.

• Equilibrate the system until a stable baseline is achieved.

• Inject a blank (solvent) to ensure no interfering peaks are present.

• Inject the working standard solution.

• Inject the sample solution. It is recommended to perform injections in triplicate for both the standard and the sample to ensure repeatability.[4]

• Record the chromatograms and integrate the peak areas.

Data Analysis and Presentation

The purity of the methyl acetate sample is determined by the area percent method, assuming that all impurities have a similar response factor to methyl acetate in the FID.

Calculation of Purity

The percentage purity of methyl acetate is calculated using the following formula:

% Purity = (Area of Methyl Acetate Peak / Total Area of All Peaks) x 100

Where:

• Area of Methyl Acetate Peak is the integrated area of the peak corresponding to methyl acetate in the sample chromatogram.

• Total Area of All Peaks is the sum of the integrated areas of all peaks in the sample chromatogram, including the methyl acetate peak and all impurity peaks.

Data Presentation

The quantitative results should be summarized in a clear and structured table for easy comparison.

Peak No.	Retention Time (min)	Component	Peak Area (arbitrary units)	Area %
1	t₁	Impurity 1	A₁	%A₁
2	t₂	Impurity 2	A₂	%A₂
3	t₃ (e.g., ~3.5 min)[2]	Methyl Acetate	A₃	%A₃
...	...	...	...	...
Total	ΣAᵢ	100

Experimental Workflow

The following diagram illustrates the logical flow of the protocol for determining the purity of methyl acetate.

Caption: Workflow for Methyl Acetate Purity Analysis by GC-FID.

Conclusion

The described GC-FID method provides a reliable and robust approach for determining the purity of methyl acetate. The protocol is straightforward and utilizes standard gas chromatography equipment, making it accessible to most analytical laboratories. Accurate determination of purity is essential for ensuring the quality and consistency of products in which methyl acetate is used. Method validation in terms of accuracy, precision, linearity, and robustness should be performed to ensure the suitability of this method for its intended purpose.[5][6][7]

References

• 1. kelid1.ir [kelid1.ir]
• 2. brjac.com.br [brjac.com.br]
• 3. cheminent.fi [cheminent.fi]
• 4. rbmb.net [rbmb.net]
• 5. scielo.br [scielo.br]
• 6. Development and Validation of a GC-FID Method for Diagnosis of Methylmalonic Acidemia - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application of Methyl Acetate in the Synthesis of Pharmaceutical Intermediates

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of methyl acetate in the synthesis of key pharmaceutical intermediates. Methyl acetate (MeOAc) is a versatile compound that serves as a valuable C2 and C3 synthon, an effective acetylating agent, and an environmentally benign solvent. Its applications span a range of reaction types crucial for the construction of complex pharmaceutical molecules.

Overview of Methyl Acetate's Roles in Pharmaceutical Synthesis

Methyl acetate's utility in pharmaceutical synthesis can be categorized into three primary functions:

• As a Reactant (C3 Synthon): In reactions like the Claisen condensation, two molecules of methyl acetate can react to form methyl acetoacetate, a fundamental building block for a variety of heterocyclic and aliphatic pharmaceutical intermediates. It can also undergo mixed Claisen condensations with other esters or ketones.

• As an Acyl Donor (Transesterification): Methyl acetate is an effective acetylating agent, particularly in enzyme-catalyzed reactions for the kinetic resolution of chiral alcohols, yielding enantiomerically enriched acetate esters that are valuable chiral intermediates.

• As a Solvent: With favorable properties such as a low boiling point (57 °C), moderate polarity, and a good environmental, health, and safety (EHS) profile, methyl acetate is an excellent "green" alternative to more hazardous solvents like dichloromethane (DCM) and acetone in both reaction and purification processes.[1][2]

The following sections provide detailed protocols for specific applications of methyl acetate in these roles.

Synthesis of Pyrimidine Derivatives

Pyrimidine scaffolds are central to a vast number of pharmaceuticals, including antiviral and anticancer agents. 2-Amino-4,6-dihydroxypyrimidine is a key intermediate in the synthesis of various active pharmaceutical ingredients (APIs). The standard synthesis involves the condensation of a malonic ester with guanidine.

Logical Pathway for Synthesis from Methyl Acetate

While direct synthesis from methyl acetate is not the most common route, a logical pathway can be envisioned. A self-condensation of methyl acetate would yield methyl acetoacetate. Further reaction of methyl acetoacetate can lead to malonic esters, which are the direct precursors for pyrimidine synthesis. The diagram below illustrates this conceptual workflow.

Conceptual pathway for pyrimidine synthesis from methyl acetate.

Experimental Protocol: Synthesis of 2-Amino-4,6-dihydroxypyrimidine

This protocol details the synthesis of 2-amino-4,6-dihydroxypyrimidine using dimethyl malonate and guanidine hydrochloride, a common and reliable method.[3]

Reaction Scheme:

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Amount (g)	Moles (mmol)
Guanidine Hydrochloride	95.53	1.43	15
Sodium Metal	22.99	0.69	30
Methanol (anhydrous)	32.04	25 mL	-
Dimethyl Malonate	132.12	1.98	15
Water (deionized)	18.02	-	-
10% Hydrochloric Acid	-	As needed	-

Procedure:

• Preparation of Sodium Methoxide: In a dry 100 mL round-bottomed flask equipped with a reflux condenser and a magnetic stirrer, cautiously add sodium metal (0.69 g, 30 mmol) in small pieces to anhydrous methanol (25 mL) under an inert atmosphere. Stir until all the sodium has dissolved.

• Reaction with Guanidine: To the freshly prepared sodium methoxide solution, add guanidine hydrochloride (1.43 g, 15 mmol). Stir for 10 minutes at room temperature.

• Addition of Malonate: Slowly add dimethyl malonate (1.98 g, 15 mmol) to the reaction mixture.

• Reflux: Heat the mixture to reflux and maintain for 2-3 hours. The reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature and remove the methanol under reduced pressure.

• Precipitation: Dissolve the resulting white solid in a minimum amount of deionized water. Adjust the pH to 6 with 10% hydrochloric acid to precipitate the product.

• Isolation: Filter the white precipitate, wash with cold deionized water, and then with a small amount of cold ethanol.

• Drying: Dry the product under vacuum to obtain 2-amino-4,6-dihydroxypyrimidine.

Expected Yield: ~85%[3]

Enzymatic Transesterification for Chiral Intermediate Synthesis

Methyl acetate can serve as an acyl donor in the enzymatic kinetic resolution of racemic alcohols to produce enantiomerically pure chiral acetates, which are valuable intermediates in pharmaceutical synthesis. This protocol is adapted from the kinetic resolution of (R,S)-1-phenylethanol.[4]

Experimental Workflow

Workflow for enzymatic kinetic resolution using methyl acetate.

Experimental Protocol: Synthesis of (R)-1-Phenylethyl Acetate

Reaction Scheme:

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Amount	Moles (mmol)
(R,S)-1-Phenylethanol	122.16	1.22 g	10
Methyl Acetate	74.08	3.70 g	50
Immobilized Lipase (e.g., Novozym 435)	-	400 mg	-
n-Hexane (anhydrous)	-	10 mL	-

Procedure:

• Reaction Setup: In a 50 mL flask, dissolve (R,S)-1-phenylethanol (1.22 g, 10 mmol) and methyl acetate (3.70 g, 50 mmol) in anhydrous n-hexane (10 mL).

• Enzyme Addition: Add the immobilized lipase (400 mg) to the solution.

• Incubation: Seal the flask and place it in an orbital shaker at 60 °C and 200 rpm.

• Monitoring: Monitor the reaction progress by taking small aliquots at regular intervals and analyzing them by chiral Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) to determine the conversion and enantiomeric excess of the product and remaining substrate.

• Reaction Termination: Stop the reaction when the conversion reaches approximately 50% to achieve high enantiomeric excess for both the product and the unreacted alcohol.

• Isolation: Remove the immobilized enzyme by filtration and wash it with fresh n-hexane. The enzyme can be dried and reused.

• Purification: Concentrate the filtrate under reduced pressure. The resulting mixture of (R)-1-phenylethyl acetate and (S)-1-phenylethanol can be separated by column chromatography on silica gel.

Expected Results:

• Conversion: ~50%

• Enantiomeric Excess (product): >95%

• Enantiomeric Excess (unreacted alcohol): >95%

Claisen Condensation for β-Keto Ester Synthesis

The Claisen condensation is a carbon-carbon bond-forming reaction that is fundamental in organic synthesis. The self-condensation of methyl acetate or a mixed Claisen condensation with another ester produces β-keto esters, which are precursors to many pharmaceutical intermediates, including those for non-steroidal anti-inflammatory drugs (NSAIDs) and various heterocycles.[5]

Experimental Protocol: Synthesis of Methyl 2-Methyl-3-oxobutanoate

This protocol is an adaptation for a mixed Claisen condensation between methyl acetate and methyl propionate.

Reaction Scheme:

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Amount (g)	Moles (mol)
Sodium Methoxide	54.02	5.4	0.1
Methyl Propionate	88.11	8.81	0.1
Methyl Acetate	74.08	8.89	0.12
Toluene (anhydrous)	-	100 mL	-
Dilute Hydrochloric Acid	-	As needed	-
Diethyl Ether	-	-	-

Procedure:

• Reaction Setup: In a flame-dried 250 mL three-necked round-bottomed flask equipped with a magnetic stirrer, reflux condenser, and a dropping funnel under an inert atmosphere, suspend sodium methoxide (5.4 g, 0.1 mol) in anhydrous toluene (50 mL).

• Reactant Addition: Add a mixture of methyl propionate (8.81 g, 0.1 mol) and methyl acetate (8.89 g, 0.12 mol) to the dropping funnel. Add this mixture dropwise to the stirred suspension of the base over 1-2 hours.

• Reflux: After the addition is complete, heat the reaction mixture to reflux for 2-3 hours.

• Work-up: Cool the reaction mixture in an ice bath. Slowly and cautiously neutralize the mixture by adding dilute hydrochloric acid until the pH is approximately 7.

• Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Washing: Combine the organic layers and wash with saturated sodium bicarbonate solution and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purification: Purify the crude product by vacuum distillation to obtain methyl 2-methyl-3-oxobutanoate.

Quantitative Data (Estimated):

Parameter	Value
Yield	60-70%
Purity	>95%

Methyl Acetate as a Green Solvent in Purification

Methyl acetate is an excellent alternative to traditional solvents for the crystallization and purification of pharmaceutical intermediates and APIs, offering a better safety and environmental profile.[2] This protocol is adapted from procedures for the crystallization of antibiotics like amoxicillin, where solvents like ethyl acetate are commonly used.[6]

Experimental Protocol: Recrystallization of a Pharmaceutical Intermediate

General Procedure:

• Dissolution: In a suitable flask, dissolve the crude pharmaceutical intermediate in a minimal amount of hot methyl acetate (near its boiling point of 57 °C).

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature to induce crystallization. The cooling rate can be controlled to influence crystal size. For further precipitation, the flask can be placed in an ice bath.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold methyl acetate to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum.

Advantages of Using Methyl Acetate:

• Lower Toxicity: Compared to chlorinated solvents.

• Biodegradable: Less persistent in the environment.[2]

• VOC Exempt (in some regions): Favorable from a regulatory standpoint.

• Low Boiling Point: Easy to remove under vacuum at low temperatures, which is beneficial for thermally sensitive compounds.

Quantitative Data Comparison (Illustrative):

Solvent	Typical Recovery Yield	Purity Achieved
Methyl Acetate	85-95%	>99.5%
Dichloromethane	80-90%	>99.5%
Acetone	82-92%	>99.0%

Note: The actual yield and purity will depend on the specific compound being crystallized.

Conclusion

Methyl acetate is a highly valuable and versatile chemical in the synthesis of pharmaceutical intermediates. Its application as a reactant in Claisen condensations, as an acyl donor in enzymatic transesterifications, and as a green solvent for reactions and purifications demonstrates its broad utility. The protocols provided herein offer a starting point for researchers to leverage the benefits of methyl acetate in developing efficient, selective, and sustainable synthetic routes for a wide range of pharmaceutical compounds.

References

• 1. What Are the Uses of Methyl Acetate? [slchemtech.com]
• 2. expertmarketresearch.com [expertmarketresearch.com]
• 3. 2-Amino-4,6-dihydroxypyrimidine synthesis - chemicalbook [chemicalbook.com]
• 4. Study on Synthesis of 1-Phenylethyl Acetate by Enzymatic Kinetic Resolution [scirp.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. US6319684B1 - Process for the fermentative production of cephalosporin - Google Patents [patents.google.com]

Application Notes and Protocols: Acid-Catalyzed Hydrolysis of Methyl Acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

The acid-catalyzed hydrolysis of esters, such as methyl acetate, is a fundamental reaction in organic chemistry with significant applications in various fields, including drug development and industrial synthesis. This process involves the cleavage of the ester bond in the presence of an acid catalyst and water to yield a carboxylic acid and an alcohol. Understanding the kinetics and mechanism of this reaction is crucial for controlling reaction rates and optimizing product yield.

The hydrolysis of methyl acetate in the presence of a strong acid, like hydrochloric acid (HCl), follows pseudo-first-order kinetics.[1][2] This is because water, being the solvent, is present in a large excess, and its concentration remains effectively constant throughout the reaction.[2] The reaction rate is therefore primarily dependent on the concentration of the methyl acetate. The progress of the reaction can be conveniently monitored by titrating the amount of acetic acid produced over time with a standard solution of a strong base, such as sodium hydroxide (NaOH).[1][3]

Reaction:

CH₃COOCH₃ + H₂O H⁺ → CH₃COOH + CH₃OH (Methyl Acetate + Water → Acetic Acid + Methanol)

Reaction Mechanism

The acid-catalyzed hydrolysis of methyl acetate proceeds through a multi-step mechanism:

• Protonation of the Carbonyl Oxygen: The reaction is initiated by the protonation of the carbonyl oxygen atom of the ester by the acid catalyst (H₃O⁺). This step increases the electrophilicity of the carbonyl carbon.

• Nucleophilic Attack by Water: A water molecule acts as a nucleophile and attacks the now more electrophilic carbonyl carbon, leading to the formation of a tetrahedral intermediate.

• Proton Transfer: A proton is transferred from the oxonium ion to one of the methoxy groups, converting it into a good leaving group (methanol).

• Elimination of Methanol: The tetrahedral intermediate collapses, reforming the carbonyl group and eliminating a molecule of methanol.

• Deprotonation: The protonated carbonyl group of the carboxylic acid is deprotonated by a water molecule to regenerate the acid catalyst and form the final carboxylic acid product.

Experimental Protocol: Kinetic Study by Titrimetry

This protocol details the procedure for determining the rate constant of the acid-catalyzed hydrolysis of methyl acetate.

Materials:

• Methyl acetate (CH₃COOCH₃)

• Hydrochloric acid (HCl), 0.5 M solution

• Sodium hydroxide (NaOH), 0.1 M standard solution

• Phenolphthalein indicator solution

• Ice-cold deionized water

• Conical flasks (250 mL)

• Burette (50 mL)

• Pipettes (5 mL, 100 mL)

• Stopwatch

• Water bath with temperature control

Procedure: [1][2][3]

• Temperature Equilibration: Place 100 mL of 0.5 M HCl solution in a 250 mL conical flask and a separate stoppered flask containing methyl acetate into a constant temperature water bath. Allow the solutions to equilibrate for at least 10 minutes.

• Reaction Initiation: Pipette 5 mL of methyl acetate into the flask containing the HCl solution. Immediately start the stopwatch. This is considered time t = 0.

• Initial Time Point (t=0): Immediately after mixing, pipette 5 mL of the reaction mixture into a conical flask containing approximately 25 mL of ice-cold water. The ice-cold water effectively quenches the reaction.

• Titration: Add 2-3 drops of phenolphthalein indicator to the quenched solution and titrate with 0.1 M NaOH solution until a faint, persistent pink color is observed. Record the volume of NaOH used. This volume corresponds to V₀.

• Subsequent Time Points: Withdraw 5 mL aliquots of the reaction mixture at regular intervals (e.g., 10, 20, 30, 45, 60, and 80 minutes).[2] Each time, quench the reaction in ice-cold water and titrate with 0.1 M NaOH as described above. Record the volume of NaOH used at each time point (Vₜ).

• Final Time Point (t=∞): To determine the volume of NaOH required for the complete hydrolysis, heat the remaining reaction mixture in a boiling water bath for about 10 minutes.[2] Cool the solution to room temperature and then titrate a 5 mL aliquot as before. This reading gives V∞.

Data Analysis

The rate constant for this pseudo-first-order reaction can be determined using the following integrated rate law:

k = (2.303/t) * log₁₀((V∞ - V₀) / (V∞ - Vₜ))

Where:

• k is the rate constant

• t is the time in minutes

• V∞ is the volume of NaOH used at infinite time

• V₀ is the volume of NaOH used at the initial time (t=0)

• Vₜ is the volume of NaOH used at time t

A graphical method can also be employed by plotting ln(V∞ - Vₜ) versus time (t).[2][3] The plot should yield a straight line with a slope equal to -k.

Quantitative Data Summary

The following table summarizes kinetic data for the hydrolysis of methyl acetate under various conditions.

Temperature (°C)	Acid Catalyst	Catalyst Concentration (M)	Rate Constant (k)	Activation Energy (Ea) (kJ/mol)	Reference
25	HCl	-	0.111 min⁻¹	99.13	[4][5]
35	HCl	-	0.132 min⁻¹	-	[5]
25	HCl	Excess	3.786 x 10⁻³ min⁻¹	-	[6]
90	HCl	0.0048 - 0.0091	1.4 x 10⁻² s⁻¹(mol/L)⁻¹	-	[7]
25	-	-	1.99 x 10⁻⁶ M⁻¹s⁻¹ (uncatalyzed)	-	[8]
298 K (25°C)	Acidic Medium	-	-	18.2	[9]

Experimental Workflow

The following diagram illustrates the key steps in the experimental protocol for studying the kinetics of acid-catalyzed hydrolysis of methyl acetate.

Caption: Experimental workflow for the kinetic study of methyl acetate hydrolysis.

Signaling Pathway Diagram

The following diagram illustrates the logical relationship of the key steps in the acid-catalyzed hydrolysis mechanism.

Caption: Logical flow of the acid-catalyzed ester hydrolysis mechanism.

References

• 1. egyankosh.ac.in [egyankosh.ac.in]
• 2. chemistry.um.edu.my [chemistry.um.edu.my]
• 3. uomus.edu.iq [uomus.edu.iq]
• 4. scribd.com [scribd.com]
• 5. scribd.com [scribd.com]
• 6. allen.in [allen.in]
• 7. cdnsciencepub.com [cdnsciencepub.com]
• 8. Second Order Rate Constant of Water Assisted Neutral Hydrolysis of Methyl Acetate: Project Based Activity for Post Graduate Students [pubs.sciepub.com]
• 9. Q9. Calculate the Arrhenius factor for the hydrolysis of methyl acetate i.. [askfilo.com]

Methyl Acetate: A Versatile Solvent for Natural Product Extraction

Application Note & Protocol

For researchers, scientists, and drug development professionals, the choice of solvent is a critical parameter in the extraction of bioactive natural products. Methyl acetate, a carboxylate ester, is emerging as a compelling alternative to traditional solvents, offering a unique balance of properties that can enhance extraction efficiency and selectivity. This document provides detailed application notes and protocols for utilizing methyl acetate in the extraction of various classes of natural products, supported by comparative data and visualizations of relevant biological pathways.

Introduction to Methyl Acetate as an Extraction Solvent

Methyl acetate (MeOAc) is a colorless, volatile liquid with a characteristic fruity odor.[1] It is considered a weakly polar, lipophilic solvent.[1] Its properties, including a boiling point of 57 °C and miscibility with most organic solvents, make it suitable for a range of extraction techniques.[1] Notably, methyl acetate is not regulated as a volatile organic compound (VOC) in the USA, presenting a more environmentally friendly option compared to some halogenated solvents.[1]

Key Advantages of Methyl Acetate in Natural Product Extraction:

• Favorable Polarity: Methyl acetate's intermediate polarity allows for the efficient extraction of a broad spectrum of compounds, from moderately polar to nonpolar natural products.

• High Volatility: Its low boiling point facilitates easy removal from the extract post-extraction, minimizing the potential for thermal degradation of sensitive compounds.

• Potential for Selectivity: In some applications, methyl acetate can offer improved selectivity compared to more polar solvents like methanol and ethanol, leading to cleaner extracts with higher purity of the target compounds.

• Reduced Toxicity: Compared to solvents like chloroform and dichloromethane, methyl acetate exhibits lower toxicity, contributing to a safer laboratory environment.

Application in Extracting Key Natural Product Classes

Methyl acetate is a suitable solvent for the extraction of a variety of natural products, including:

• Phenolic Compounds and Flavonoids: These classes of compounds, known for their antioxidant and anti-inflammatory properties, can be effectively extracted using methyl acetate. While methanol and ethanol are commonly used, methyl acetate can offer advantages in terms of selectivity, potentially reducing the co-extraction of highly polar impurities.

• Alkaloids: Many alkaloids, which are often basic in nature, can be extracted in their free base form using moderately polar solvents like methyl acetate. The choice of solvent can significantly impact the profile of alkaloids extracted.

• Terpenes and Essential Oils: The lipophilic nature of methyl acetate makes it an effective solvent for extracting nonpolar terpenes and the volatile components of essential oils.

Experimental Protocols

The following are detailed protocols for common extraction techniques using methyl acetate. These should be considered as starting points and may require optimization based on the specific plant material and target compounds.

Protocol 1: Maceration Extraction of Phenolic Compounds and Flavonoids

Maceration is a simple and widely used technique for solid-liquid extraction at room temperature.[2]

Objective: To extract phenolic compounds and flavonoids from dried, powdered plant material using methyl acetate.

Materials and Equipment:

• Dried and powdered plant material (e.g., leaves, flowers)

• Methyl acetate (analytical grade)

• Erlenmeyer flask or sealed container

• Shaker or magnetic stirrer

• Filter paper (e.g., Whatman No. 1)

• Rotary evaporator

• Beakers and measuring cylinders

Procedure:

• Sample Preparation: Weigh 10 g of the dried, powdered plant material.

• Solvent Addition: Place the plant material in a 250 mL Erlenmeyer flask and add 100 mL of methyl acetate (a 1:10 solid-to-solvent ratio).

• Maceration: Seal the flask and place it on a shaker or use a magnetic stirrer to agitate the mixture at room temperature for 24-72 hours.[3] Occasional shaking can also be performed manually.[2]

• Filtration: After the maceration period, filter the mixture through Whatman No. 1 filter paper to separate the extract from the plant residue.

• Residue Washing: Wash the plant residue with a small volume of fresh methyl acetate (e.g., 20 mL) to recover any remaining extract.

• Solvent Evaporation: Combine the filtrates and concentrate the extract using a rotary evaporator at a temperature below 40°C to avoid thermal degradation of the compounds.

• Drying and Storage: Dry the resulting crude extract in a vacuum oven or desiccator to a constant weight. Store the extract in a sealed, light-protected container at 4°C.

Protocol 2: Ultrasound-Assisted Extraction (UAE) of Alkaloids

Ultrasound-assisted extraction utilizes acoustic cavitation to disrupt cell walls, enhancing solvent penetration and mass transfer, leading to faster and more efficient extraction.[4]

Objective: To extract alkaloids from plant material using methyl acetate with the aid of ultrasonication.

Materials and Equipment:

• Dried and powdered plant material (e.g., roots, bark)

• Methyl acetate (analytical grade)

• Ultrasonic bath or probe sonicator

• Beaker or flask

• Centrifuge and centrifuge tubes

• Filter paper or syringe filter (0.45 µm)

• Rotary evaporator

Procedure:

• Sample Preparation: Weigh 5 g of the dried, powdered plant material.

• Solvent Addition: Place the sample in a 100 mL beaker and add 50 mL of methyl acetate (1:10 ratio).

• Ultrasonication: Place the beaker in an ultrasonic bath or immerse the tip of a probe sonicator into the mixture. Sonicate for a period of 15-30 minutes at a controlled temperature (e.g., 25-40°C). The optimal time and temperature should be determined experimentally.

• Separation: After sonication, transfer the mixture to centrifuge tubes and centrifuge at 4000 rpm for 10 minutes to pellet the solid material.

• Collection of Supernatant: Carefully decant the supernatant (the methyl acetate extract).

• Re-extraction (Optional): To maximize yield, the residue can be re-extracted with a fresh portion of methyl acetate.

• Filtration and Concentration: Filter the combined supernatants through a 0.45 µm syringe filter and concentrate the extract using a rotary evaporator as described in Protocol 1.

• Drying and Storage: Dry and store the crude alkaloid extract as previously described.

Protocol 3: Soxhlet Extraction of Terpenes and Lipids

Soxhlet extraction is a continuous extraction method suitable for compounds that are sparingly soluble in the chosen solvent.[5]

Objective: To extract terpenes and other lipophilic compounds from plant seeds or leaves using methyl acetate.

Materials and Equipment:

• Dried and ground plant material

• Methyl acetate (analytical grade)

• Soxhlet apparatus (including extraction thimble, distillation flask, and condenser)

• Heating mantle

• Rotary evaporator

Procedure:

• Sample Loading: Place approximately 10-20 g of the dried, ground plant material into a cellulose extraction thimble.

• Apparatus Setup: Place the thimble inside the main chamber of the Soxhlet extractor. Fill a round-bottom flask with 250-300 mL of methyl acetate and assemble the Soxhlet apparatus with the condenser.

• Extraction: Heat the distillation flask using a heating mantle to the boiling point of methyl acetate. The solvent will vaporize, condense in the condenser, and drip into the thimble containing the sample. The extraction chamber will slowly fill with the warm solvent.

• Siphoning: Once the solvent reaches the top of the siphon tube, it will be siphoned back into the distillation flask, carrying the extracted compounds with it.

• Cycling: Allow this cycle of vaporization, condensation, and siphoning to repeat for 4-6 hours.

• Solvent Recovery: After the extraction is complete, cool the apparatus and dismantle it. Remove the extract-containing flask and evaporate the methyl acetate using a rotary evaporator.

• Drying and Storage: Dry the resulting lipid/terpene-rich extract and store it appropriately.

Quantitative Data and Comparison

While specific quantitative data for methyl acetate extractions are not as abundant in the literature as for more common solvents, the following tables summarize available and comparative information to guide solvent selection.

Table 1: Comparison of Extraction Yields for Different Solvents

Natural Product Class	Plant Material	Extraction Method	Methyl Acetate Yield	Ethyl Acetate Yield	Methanol Yield	Ethanol Yield	Reference(s)
Phenolic Compounds	Justicia tranquebariensis	Soxhlet	-	11.82%	24.17%	-	[6]
Flavonoids	Luvunga sarmentosa Root	Maceration	-	2.30%	4.21%	6.56% (w/w QE)	[1]
General Phytochemicals	Datura metel Leaves	Soxhlet	62.44%	-	85.36%	-

Note: Data for methyl acetate is often limited in direct comparative studies. The provided data for other solvents serves as a benchmark.

Table 2: Quantitative Analysis of Extracted Compounds

Compound Class	Plant Material	Extraction Solvent	Analytical Method	Key Findings	Reference(s)
Alkaloids	Peganum harmala Seeds	Alkaloid Extraction	HPLC	Harmine concentration: 59.1 mg/mL	[7]
Phenolic Acids	Aquilegia vulgaris	Methanol (ethereal fraction)	HPLC	p-coumaric acid: 0.374 mg/g; protocatechuic acid: 2.283 mg/g	[8]
Essential Oils	Murraya exotica	Supercritical Fluid Extraction	GC-MS	41 components identified, representing 99.94% of the oil

Signaling Pathways of Extracted Natural Products

Many of the natural products extracted using methyl acetate, such as flavonoids, alkaloids, and phenolic compounds, exhibit significant biological activities by modulating key cellular signaling pathways. Understanding these pathways is crucial for drug development.

PI3K/Akt Signaling Pathway and Flavonoids

The Phosphoinositide 3-kinase (PI3K)/Protein Kinase B (Akt) signaling pathway is a critical regulator of cell growth, proliferation, survival, and metabolism.[9][10] Dysregulation of this pathway is frequently observed in cancer.[9] Flavonoids have been shown to inhibit the PI3K/Akt/mTOR pathway, contributing to their anticancer effects.[9][10][11][12][[“]]

Figure 1. Flavonoid inhibition of the PI3K/Akt pathway.

MAPK Signaling Pathway and Alkaloids

The Mitogen-Activated Protein Kinase (MAPK) signaling pathway is involved in a wide range of cellular processes, including proliferation, differentiation, inflammation, and apoptosis.[14] Several alkaloids have been identified to exert their anticancer effects by modulating the MAPK pathway.[14][15][16][17]

Figure 2. Alkaloid modulation of the MAPK signaling pathway.

NF-κB Signaling Pathway and Phenolic Compounds

The Nuclear Factor-kappa B (NF-κB) signaling pathway plays a crucial role in inflammation, immunity, cell proliferation, and apoptosis.[18][19] Chronic activation of NF-κB is associated with various inflammatory diseases and cancer.[18] Phenolic compounds are well-known for their ability to inhibit the NF-κB pathway.[18][19][20][21][22]

Figure 3. Inhibition of the NF-κB pathway by phenolic compounds.

Conclusion

Methyl acetate presents a valuable and versatile solvent for the extraction of a wide range of natural products. Its favorable physical and chemical properties, combined with a better environmental and safety profile compared to some traditional solvents, make it an attractive option for researchers in natural product chemistry and drug development. The provided protocols offer a foundation for developing optimized extraction procedures, and the elucidation of the signaling pathways modulated by the extracted compounds underscores their therapeutic potential. Further research focusing on direct comparative studies of methyl acetate with other solvents will be beneficial in fully establishing its role in natural product extraction.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Environmentally Friendly Methods for Flavonoid Extraction from Plant Material: Impact of Their Operating Conditions on Yield and Antioxidant Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ultrasound Assisted Extraction of Phenolic Compounds from Peaches and Pumpkins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Techniques for extraction and isolation of natural products: a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Research progress on plant-derived natural compounds regulating the MAPK signaling pathway for the prevention and therapy of Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. akjournals.com [akjournals.com]
• 9. Targeting PI3K/Akt/mTOR Pathway by Different Flavonoids: A Cancer Chemopreventive Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benthamdirect.com [benthamdirect.com]
• 11. Flavonoids as Promising Akt1 Inhibitors in Cancer Medicine: Insights From Molecular Docking, Dynamics, DFT Calculations, and In Vitro Validation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Targeting PI3K/Akt/mTOR Pathway by Different Flavonoids: A Cancer Chemopreventive Approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. consensus.app [consensus.app]
• 14. Research Progress of Indole Alkaloids: Targeting MAP Kinase Signaling Pathways in Cancer Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Allocryptopine, tetrahydropalmatine, and tetrahydroberberine N-oxide alkaloids alleviate cellular stress by modulating calcium homeostasis and the MAPK and akt/GSK-3β/tau signaling pathways | AVESİS [avesis.gazi.edu.tr]
• 17. Natural products targeting the MAPK-signaling pathway in cancer: overview - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Phytochemicals targeting NF-κB signaling: Potential anti-cancer interventions - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Polyphenols Targeting NF-κB Pathway in Neurological Disorders: What We Know So Far? - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. scispace.com [scispace.com]
• 22. Plant polyphenols as inhibitors of NF-κB induced cytokine production—a potential anti-inflammatory treatment for Alzheimer's disease? - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Microwave-Assisted Synthesis of Methyl Acetate Optimization

For Researchers, Scientists, and Drug Development Professionals

Introduction

Microwave-assisted organic synthesis (MAOS) has emerged as a powerful technique to accelerate chemical reactions, offering advantages such as reduced reaction times, increased yields, and improved energy efficiency compared to conventional heating methods.[1][2] This is achieved through the direct interaction of microwave irradiation with polar molecules in the reaction mixture, leading to rapid and uniform heating.[2][3] The esterification of acetic acid with methanol to produce methyl acetate is a classic and industrially significant reaction that can be significantly optimized using microwave technology.[1][4]

These application notes provide a detailed protocol for the optimization of methyl acetate synthesis under microwave irradiation, summarizing key reaction parameters and expected outcomes based on recent research. The provided methodologies are intended to guide researchers in establishing efficient and high-yield esterification processes.

Data Presentation: Optimization of Reaction Parameters

The synthesis of methyl acetate via microwave-assisted esterification is influenced by several key parameters. The following tables summarize the experimental ranges and optimal conditions determined through response surface methodology (RSM) using a Box-Behnken design (BBD), which has been shown to be an effective method for optimizing this process.[1][4]

Table 1: Investigated Parameter Ranges for Microwave-Assisted Methyl Acetate Synthesis

Parameter	Unit	Range Investigated
Microwave Power	W	300 - 600
Methanol to Acetic Acid Molar Ratio	-	0.75:1 - 1.25:1
Catalyst (H₂SO₄) Concentration	% (w/w of total reactants)	0 - 7
Esterification Time	min	10 - 30

Data sourced from studies utilizing a Box-Behnken experimental design.[1][4]

Table 2: Optimal Conditions for Maximizing Methyl Acetate Conversion

Parameter	Unit	Optimal Value
Microwave Power	W	577.47
Methanol to Acetic Acid Molar Ratio	-	1.19:1
Catalyst (H₂SO₄) Concentration	% (w/w of total reactants)	4.08
Esterification Time	min	24.45
Predicted Conversion	%	98.76

These optimal conditions were determined to achieve a maximum methyl acetate conversion of 98.76%.[1][4]

Experimental Protocols

This section outlines a detailed methodology for the microwave-assisted synthesis of methyl acetate, based on established optimization studies.

Materials and Equipment

• Reactants:

  • Glacial Acetic Acid (CH₃COOH), analytical grade (e.g., 99.7% purity)[1]

  • Methanol (CH₃OH), analytical grade[1]

• Catalyst:

  • Concentrated Sulfuric Acid (H₂SO₄), analytical grade (e.g., >98% purity)[1]

• Reagents for Analysis:

  • Standardized Sodium Hydroxide (NaOH) solution for titration[3]

  • Phenolphthalein indicator[3]

  • Distilled water[3]

• Equipment:

  • Domestic or laboratory microwave oven with adjustable power settings (e.g., up to 800 W)[3]

  • Microwave-safe reaction vessel (e.g., 20 mL screw-top vessel) equipped with a magnetic stir bar[5]

  • Magnetic stirrer

  • Pipettes and burettes for accurate liquid handling and titration

  • Analytical balance

  • Fume hood

Synthesis Protocol

• Reactant Preparation: In a fume hood, carefully measure the required volumes of glacial acetic acid and methanol to achieve the desired molar ratio (e.g., the optimal 1.19:1 methanol to acetic acid ratio). For a small-scale reaction, this could correspond to specific milliliter amounts calculated based on the densities and molar masses of the reactants.

• Catalyst Addition: To the mixture of acetic acid and methanol in the microwave reaction vessel, cautiously add the calculated amount of concentrated sulfuric acid dropwise while swirling.[5] The optimal catalyst concentration is 4.08% of the total weight of the reactants.[1]

• Microwave Irradiation:

  • Securely cap the reaction vessel.

  • Place the vessel inside the microwave oven. If using a carousel, ensure it is properly placed.

  • Set the microwave power to the desired level (e.g., the optimal 577.47 W, or the closest setting available on the instrument).[1]

  • Irradiate the mixture for the specified reaction time (e.g., the optimal 24.45 minutes).[1]

• Cooling and Product Isolation:

  • After the reaction is complete, carefully remove the hot reaction vessel from the microwave and allow it to cool to room temperature in the fume hood.

  • The resulting product is a mixture containing methyl acetate, unreacted starting materials, water, and the catalyst.

Product Analysis: Determination of Acetic Acid Conversion

The conversion of acetic acid can be determined by titrating the amount of unreacted acetic acid in the final product mixture.

• Sample Preparation: Accurately weigh a small sample of the final reaction mixture.

• Titration:

  • Dilute the sample with a known volume of distilled water.

  • Add a few drops of phenolphthalein indicator.

  • Titrate the sample with a standardized solution of sodium hydroxide (NaOH) until a persistent pink color is observed.[3] The titration should be repeated at least three times to ensure accuracy.[3]

• Calculation of Conversion: The percentage conversion of acetic acid can be calculated using the following formula:

  Conversion (%) = [(Initial moles of Acetic Acid - Moles of unreacted Acetic Acid) / Initial moles of Acetic Acid] x 100

Mandatory Visualization

Caption: Workflow for Microwave-Assisted Synthesis and Optimization of Methyl Acetate.

References

• 1. journal.uctm.edu [journal.uctm.edu]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. scholar.its.ac.id [scholar.its.ac.id]
• 5. pubs.acs.org [pubs.acs.org]

Quantifying Methyl Acetate in Reaction Mixtures: A Guide to Analytical Methods

FOR IMMEDIATE RELEASE

[City, State] – [Date] – For researchers, scientists, and drug development professionals engaged in chemical synthesis and process monitoring, the accurate quantification of methyl acetate in reaction mixtures is paramount. This application note provides detailed protocols and comparative data for three robust analytical methods: Gas Chromatography with Flame Ionization Detection (GC-FID), High-Performance Liquid Chromatography with UV Detection (HPLC-UV), and Quantitative Nuclear Magnetic Resonance Spectroscopy (qNMR).

Introduction

Methyl acetate (CH₃COOCH₃) is a widely used solvent and an important intermediate in the production of various chemicals and pharmaceuticals. Monitoring its concentration in real-time is crucial for optimizing reaction yields, ensuring product quality, and maintaining process safety. The choice of an appropriate analytical technique depends on several factors, including the complexity of the reaction matrix, the required sensitivity, and the available instrumentation. This document outlines validated methods to ensure accurate and reliable quantification of methyl acetate.

Analytical Methods Overview

A summary of the key quantitative performance parameters for each analytical method is presented below, allowing for a direct comparison to aid in method selection.

Parameter	Gas Chromatography-FID (GC-FID)	High-Performance Liquid Chromatography-UV (HPLC-UV)	Quantitative NMR (qNMR)
Linearity (R²)	> 0.999	> 0.999	> 0.99
Linear Range	1 - 440 mg/m³ (for a 7-L air sample)[1]	0.2 - 600 µg/mL	0.1 - 5.0 mg/mL
Limit of Detection (LOD)	2 µg[1]	~0.017% w/w	~0.25 mg/mL
Limit of Quantification (LOQ)	Not explicitly stated, but working range starts at 1 mg/m³[1]	~0.05% w/w	~0.80 mg/mL
Precision (%RSD)	< 5%	< 2%	< 1%
Accuracy (Recovery %)	Desorption efficiency of 85.7% from charcoal[2]	99.1%	Not directly measured, relies on primary standard purity

Gas Chromatography-Flame Ionization Detection (GC-FID)

Gas chromatography is a powerful technique for separating and quantifying volatile compounds like methyl acetate. The flame ionization detector provides excellent sensitivity for organic analytes.

Experimental Protocol

a) Sample Preparation:

• Accurately transfer a 1.0 mL aliquot of the reaction mixture into a 10 mL volumetric flask.

• Dilute to the mark with a suitable solvent, such as carbon disulfide or methylene chloride.[3] For air samples, methyl acetate can be adsorbed onto a solid sorbent like coconut shell charcoal and subsequently desorbed with carbon disulfide.[2][3]

• If necessary, add an internal standard (e.g., ethyl acetate) to improve precision.

• Vortex the solution for 30 seconds to ensure homogeneity.

b) GC-FID Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC system or equivalent.

• Column: DB-5ms (30 m x 0.25 mm x 0.25 µm) or equivalent non-polar capillary column.

• Inlet Temperature: 250 °C.

• Detector Temperature: 300 °C.[2]

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 200 °C.

  • Hold: 5 minutes at 200 °C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injection Volume: 1.0 µL.

• Split Ratio: 50:1.

c) Calibration:

Prepare a series of at least six calibration standards of methyl acetate in the same diluent used for the samples, covering the expected concentration range.[2] Plot the peak area of methyl acetate (or the ratio of the peak area of methyl acetate to the internal standard) against the concentration to generate a calibration curve.

d) Data Analysis:

Quantify the amount of methyl acetate in the samples by comparing their peak areas to the calibration curve.

GC-FID Experimental Workflow

High-Performance Liquid Chromatography-UV Detection (HPLC-UV)

HPLC is a versatile technique suitable for a wide range of compounds. For methyl acetate, which has a weak chromophore, detection is typically performed at low UV wavelengths.

Experimental Protocol

a) Sample Preparation:

• Accurately transfer a 1.0 mL aliquot of the reaction mixture into a 10 mL volumetric flask.

• Dilute to the mark with the mobile phase.

• Filter the sample through a 0.45 µm syringe filter to remove any particulate matter.

b) HPLC-UV Instrumentation and Conditions:

• HPLC System: Agilent 1260 Infinity II LC System or equivalent.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).[4]

• Mobile Phase: A mixture of acetonitrile and water (e.g., 30:70 v/v) with 0.1% phosphoric acid.[5][6]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 20 µL.

• UV Detection Wavelength: 210 nm.

c) Calibration:

Prepare a series of at least six calibration standards of methyl acetate in the mobile phase, covering the expected concentration range. Plot the peak area of methyl acetate against the concentration to generate a calibration curve.

d) Data Analysis:

Quantify the amount of methyl acetate in the samples by comparing their peak areas to the calibration curve.

HPLC-UV Experimental Workflow

Quantitative Nuclear Magnetic Resonance Spectroscopy (qNMR)

qNMR is a primary analytical method that allows for the direct quantification of substances without the need for a specific reference standard of the analyte. A certified internal standard is used for calibration.

Experimental Protocol

a) Sample Preparation:

• Accurately weigh a specific amount of the reaction mixture into an NMR tube.

• Add a known amount of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Add a precisely weighed amount of a certified internal standard (e.g., maleic acid or dimethyl sulfone). The internal standard should have a resonance signal that does not overlap with the analyte or other components in the mixture.

• Gently mix the contents of the NMR tube.

b) ¹H-NMR Instrumentation and Parameters:

• NMR Spectrometer: Bruker 400 MHz or equivalent.

• Pulse Program: A standard single-pulse experiment (e.g., zg30).

• Relaxation Delay (d1): At least 5 times the longest T₁ of the protons of interest (typically > 30 seconds for quantitative accuracy).

• Number of Scans: Sufficient to achieve a good signal-to-noise ratio (e.g., 8 or 16 scans).

• Acquisition Time: At least 3 seconds.

c) Data Processing and Analysis:

• Apply Fourier transformation, phase correction, and baseline correction to the acquired FID.

• Integrate the characteristic signals of methyl acetate (singlet around 2.05 ppm for the acetyl protons and a singlet around 3.67 ppm for the methoxy protons) and the internal standard.[7]

• Calculate the concentration of methyl acetate using the following formula:

  Canalyte = (Ianalyte / Nanalyte) * (NIS / IIS) * (MWanalyte / MWIS) * (mIS / Vsample)

  Where:

  • C = Concentration

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • V = Volume

qNMR Experimental Workflow

Conclusion

The choice of the analytical method for quantifying methyl acetate in reaction mixtures should be based on the specific requirements of the analysis. GC-FID offers high sensitivity for volatile compounds. HPLC-UV is a versatile and robust technique suitable for a wide range of sample matrices. qNMR provides a primary and highly accurate method for quantification without the need for an analyte-specific reference standard. The detailed protocols and comparative data provided in this application note serve as a valuable resource for researchers and scientists in selecting and implementing the most appropriate method for their needs.

References

• 1. Analytical Method [keikaventures.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. scispace.com [scispace.com]
• 6. researchgate.net [researchgate.net]
• 7. ajprui.com [ajprui.com]

Employing Methyl Acetate in Solid-Phase Peptide Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The landscape of solid-phase peptide synthesis (SPPS) is continually evolving, with a significant emphasis on the adoption of greener and safer solvents to replace traditional, hazardous options like N,N-dimethylformamide (DMF) and N-methylpyrrolidone (NMP).[1][2][3] In this context, methyl acetate emerges as a promising, yet largely unexplored, green solvent candidate. Methyl acetate is a colorless, volatile liquid with a fruity odor, characterized by its low toxicity, biodegradability, and exemption from many volatile organic compound (VOC) regulations.[4][5][6] Its physicochemical properties, which are very similar to the more frequently studied ethyl acetate, suggest its potential applicability in SPPS.[7][8]

These application notes provide a comprehensive guide for researchers interested in exploring the use of methyl acetate in Fmoc-based solid-phase peptide synthesis. The following sections detail the relevant physicochemical properties of methyl acetate in comparison to standard SPPS solvents, proposed experimental protocols for its use, and key considerations for its implementation. As the use of methyl acetate in SPPS is not yet widely documented, the provided protocols are intended as a starting point for research and development. Experimental validation is crucial to establish optimal conditions for specific synthetic requirements.

Physicochemical Properties of Solvents for SPPS

The selection of a suitable solvent is critical for successful SPPS, as it influences resin swelling, reagent solubility, and reaction kinetics. A comparison of the key properties of methyl acetate with commonly used solvents is presented below.

Property	Methyl Acetate	Ethyl Acetate	DMF (N,N-Dimethylformamide)	NMP (N-Methyl-2-pyrrolidone)
Formula	C₃H₆O₂	C₄H₈O₂	C₃H₇NO	C₅H₉NO
Molecular Weight ( g/mol )	74.08[9]	88.11	73.09	99.13
Boiling Point (°C)	56-58[10]	77.1	153	202
Density (g/cm³ at 20°C)	0.93[10]	0.902	0.944	1.028
Polarity (Relative)	Weakly Polar[7]	Weakly Polar	Polar Aprotic	Polar Aprotic
Solubility in Water	250 g/L[10]	83 g/L	Miscible	Miscible
Toxicity Profile	Low toxicity, non-HAP[5][6]	Low toxicity	Reprotoxic, SVHC	Reprotoxic, SVHC

Experimental Protocols

The following protocols are proposed for the use of methyl acetate in Fmoc-SPPS. These are based on standard SPPS procedures and should be optimized for each specific peptide sequence and resin combination.

Resin Swelling Test

Objective: To determine the swelling capacity of various SPPS resins in methyl acetate, a critical factor for efficient synthesis.[11][12]

Materials:

• SPPS resins (e.g., Polystyrene (PS), PEG-PS, ChemMatrix)

• Methyl acetate, synthesis grade

• Graduated syringe or measuring cylinder

Protocol:

• Place a known mass (e.g., 100 mg) of dry resin into a graduated syringe fitted with a frit.

• Record the initial volume of the dry resin.

• Add methyl acetate to the syringe to fully immerse the resin.

• Allow the resin to swell for at least 1 hour, with occasional agitation.

• Expel the excess solvent and record the final volume of the swollen resin.

• Calculate the swelling factor: (Final Volume - Initial Volume) / Initial Mass (mL/g).

• A swelling factor of >4.0 mL/g is generally considered good for polystyrene-based resins.[12]

Hypothetical Data Presentation:

Resin Type	Loading (mmol/g)	Swelling in Methyl Acetate (mL/g)	Swelling in DMF (mL/g) - Reference
Rink Amide PS	0.5	Experimental Value	4.5 - 5.5
Wang PS	0.8	Experimental Value	4.0 - 5.0
TentaGel S RAM	0.25	Experimental Value	5.0 - 6.0

Fmoc-Amino Acid Solubility Test

Objective: To assess the solubility of Fmoc-protected amino acids in methyl acetate, which is crucial for efficient coupling reactions.[13][14]

Materials:

• Fmoc-amino acids

• Methyl acetate, synthesis grade

• Small glass vials

• Vortex mixer

Protocol:

• Add a known amount of Fmoc-amino acid to a vial.

• Incrementally add methyl acetate while vortexing until the solid is completely dissolved.

• Record the concentration at which the Fmoc-amino acid is fully solubilized (mol/L).

• A concentration of at least 0.2 M is generally desirable for automated synthesis.

General Fmoc-SPPS Protocol using Methyl Acetate

This protocol outlines a single coupling cycle.

Workflow for SPPS using Methyl Acetate

Caption: General workflow for a single cycle of solid-phase peptide synthesis (SPPS) using methyl acetate.

Protocol Steps:

• Resin Swelling: Swell the resin in methyl acetate for at least 1 hour prior to synthesis.[15]

• Fmoc Deprotection:

  • Treat the resin with a solution of 20% piperidine in methyl acetate for 5-10 minutes.

  • Drain the reaction vessel.

  • Repeat the treatment with 20% piperidine in methyl acetate for another 5-10 minutes.

• Washing:

  • Wash the resin thoroughly with methyl acetate (5-7 times) to remove residual piperidine and dibenzofulvene-piperidine adduct.

• Amino Acid Coupling:

  • Prepare the coupling solution by dissolving the Fmoc-amino acid (3-5 eq.), a coupling agent (e.g., HATU, HBTU; 3-5 eq.), and a base (e.g., DIPEA; 6-10 eq.) in methyl acetate.

  • Add the coupling solution to the resin and agitate for 1-2 hours.

• Washing:

  • Wash the resin with methyl acetate (3-5 times) to remove excess reagents and byproducts.

• Monitoring the Coupling Reaction:

  • Perform a qualitative test (e.g., Kaiser test) to check for the presence of free primary amines. A negative result indicates a complete coupling reaction.

• Repeat Cycles: Repeat steps 2-6 for each subsequent amino acid in the peptide sequence.

• Final Cleavage and Deprotection:

  • After the final coupling and deprotection steps, wash the resin with methyl acetate and then with a solvent compatible with the cleavage cocktail (e.g., dichloromethane).

  • Dry the resin under vacuum.

  • Treat the resin with a cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% water) to cleave the peptide from the resin and remove side-chain protecting groups.

  • Precipitate the cleaved peptide in cold diethyl ether.

Application Notes

Potential Advantages of Methyl Acetate in SPPS

• Green Solvent: Methyl acetate is considered an environmentally friendly solvent due to its biodegradability and low toxicity.[5][6]

• Reduced Health and Safety Concerns: Its non-reprotoxic nature makes it a safer alternative to DMF and NMP for laboratory personnel.

• Favorable Physical Properties: A low boiling point facilitates easy removal and recycling, and its solvent properties are similar to the proven green alternative, ethyl acetate.[7][10]

Challenges and Considerations for Optimization

• Resin Compatibility: The swelling of different resins in methyl acetate must be experimentally determined. Poor swelling can lead to incomplete reactions and lower yields.[11][12]

• Solubility of Reagents: The solubility of all Fmoc-amino acids, especially those with bulky protecting groups, and coupling reagents in methyl acetate needs to be verified to ensure efficient reactions.[13][14]

• Reaction Kinetics: Deprotection and coupling reaction times may differ from those in traditional solvents and will likely require optimization.

• Hygroscopicity: While less hygroscopic than DMF, methyl acetate can absorb moisture, which can affect coupling efficiency. Use of anhydrous solvent is recommended.

Logical Workflow for Evaluating Methyl Acetate in SPPS

Caption: A logical workflow for the systematic evaluation of methyl acetate as a novel solvent for SPPS.

Conclusion

Methyl acetate presents a compelling case as a green and safe alternative to traditional solvents in solid-phase peptide synthesis. While direct experimental data in the literature is currently lacking, its favorable physicochemical properties, which are similar to those of ethyl acetate, warrant investigation. The protocols and application notes provided herein offer a foundational framework for researchers to explore the potential of methyl acetate in their SPPS workflows. Through systematic evaluation of resin swelling, reagent solubility, and reaction conditions, the viability of methyl acetate as a mainstream SPPS solvent can be thoroughly assessed, contributing to the development of more sustainable and safer peptide manufacturing processes.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. High Quality Methyl Acetate: An Efficient and Eco-Friendly Solvent for Chemical and Material Innovation Manufacturer, Factory | Anhao [anhaochemical.com]
• 5. expertmarketresearch.com [expertmarketresearch.com]
• 6. nbinno.com [nbinno.com]
• 7. be-atex.com [be-atex.com]
• 8. Showing Compound Methyl acetate (FDB008125) - FooDB [foodb.ca]
• 9. Methyl Acetate | CH3COOCH3 | CID 6584 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Methyl acetate for synthesis 79-20-9 [sigmaaldrich.com]
• 11. researchgate.net [researchgate.net]
• 12. Investigation of Parameters that Affect Resin Swelling in Green Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. wernerlab.weebly.com [wernerlab.weebly.com]

Application Notes: Continuous Methyl Acetate Production via Reactive Distillation

Introduction

Reactive distillation (RD) is a process intensification technology that combines chemical reaction and separation in a single unit. For equilibrium-limited reactions, such as the esterification of acetic acid and methanol to produce methyl acetate, RD offers significant advantages over conventional processes. By continuously removing products from the reaction zone, the chemical equilibrium is shifted towards the product side, leading to higher conversion rates, improved selectivity, and reduced energy consumption.[1] This technology is particularly relevant for the synthesis of high-purity solvents and intermediates used in the pharmaceutical and chemical industries.[2][3]

The core principle involves feeding reactants into a distillation column that contains a catalyst. The reaction occurs within a specific section of the column, and the products are separated based on their boiling points. Methyl acetate, being the most volatile component, moves up the column and is collected as the distillate, while water, the heavier byproduct, moves down and is removed as the bottoms product.[4] This integrated approach simplifies the process, reduces capital investment, and minimizes waste streams.[5]

Process Chemistry: Fischer Esterification

The synthesis of methyl acetate is achieved through the Fischer esterification of acetic acid with methanol. This is a reversible, acid-catalyzed reaction.[2][6]

CH₃COOH (Acetic Acid) + CH₃OH (Methanol) ⇌ CH₃COOCH₃ (Methyl Acetate) + H₂O (Water)

The reaction is typically catalyzed by strong mineral acids like sulfuric acid (homogeneous catalysis) or, more commonly in industrial applications, solid acid catalysts such as acidic ion-exchange resins (heterogeneous catalysis).[1][7] Heterogeneous catalysts are preferred as they are easily contained within the column, prevent corrosion issues, and simplify product purification.[1]

Logical Process Diagram

The following diagram illustrates the fundamental inputs, unit operation, and outputs for the continuous production of methyl acetate using a reactive distillation column.

Caption: Core components of the reactive distillation process.

Experimental Protocols

This section outlines a generalized protocol for the continuous synthesis of methyl acetate in a laboratory-scale packed reactive distillation column.

1. Materials & Equipment

• Reactants : Glacial Acetic Acid (≥99.5%), Methanol (≥99%).[8]

• Catalyst : Strong acidic ion-exchange resin (e.g., Amberlyst 15, Indion 180).[1][9]

• Equipment :

  • Glass distillation column with rectifying, reactive, and stripping sections.

  • Structured catalytic packing (e.g., Katapak-S) or random packing to hold the catalyst.[9][10]

  • Digital peristaltic pumps for reactant feeding.[1]

  • Reboiler with temperature controller/heating mantle.

  • Condenser with reflux splitter.

  • Thermocouples placed along the column length.

  • Sampling ports at the top (distillate), bottom, and along the column.

  • Gas Chromatograph (GC) for sample analysis.[11]

2. Catalyst Preparation and Packing

• If required, pre-treat the ion-exchange resin catalyst according to the manufacturer's instructions. This may involve washing with deionized water and methanol to remove impurities and activate the sulfonic acid groups.

• Carefully pack the pre-weighed catalyst into the designated reactive section of the column. Ensure uniform packing to avoid channeling of liquid or vapor. Structured packings like Katapak-S are often used to immobilize the catalyst resin in a well-defined structure.[9][10]

• Assemble the complete distillation column, ensuring all joints are sealed.

3. Column Startup and Operation

• Start the cooling water flow to the condenser.

• Begin heating the reboiler to the desired operating temperature.[1]

• Once the column reaches thermal equilibrium, start the peristaltic pumps to introduce the acetic acid and methanol feeds at their specified flow rates and feed locations. Typically, acetic acid is fed above the reactive zone, and methanol is fed below it.[2][12][13]

• Set the desired reflux ratio using the reflux splitter. A typical starting reflux ratio might be between 1.5 and 2.5.[2][13]

4. Attaining Steady-State and Sampling

• Allow the column to operate for a sufficient duration (e.g., 2-3 hours) to reach a steady state. A steady state is typically confirmed by stable temperature readings along the column and consistent product compositions over time.[1]

• Once at a steady state, collect samples from the distillate and bottoms streams at regular time intervals.

• Analyze the composition of the collected samples using a Gas Chromatograph (GC) to determine the mole fractions of methyl acetate, water, acetic acid, and methanol.

Experimental Workflow Diagram

The following diagram outlines the sequential steps involved in conducting a reactive distillation experiment.

Caption: Step-by-step experimental workflow.

Quantitative Data from Literature

The operational parameters and resulting product purity vary significantly based on the specific column design, catalyst, and conditions used. The following tables summarize data from various experimental and simulation studies.

Table 1: Column Configuration and Operating Conditions

Parameter	Study 1[2]	Study 2[13]	Study 3 (Simulation)[3]
Column Stages	40	37	15 (segments)
Reactive Stages	Not specified	9 to 36	8 to 15
Catalyst Type	Acid Catalyst	Not specified	Not specified
Acetic Acid Feed	Stage 3	Stage 2	Segment 8
Methanol Feed	Stage 27	Stage 36	Segment 15
Feed Molar Ratio	1:1	1:1	1:1
Reflux Ratio	1.966	1.7	1.0
Reboil Ratio	Not specified	2.73	Not specified
Reboiler Duty	Not specified	Not specified	700 Watts

Table 2: Performance and Product Purity

Parameter	Study 1[2]	Study 2[6]	Study 3 (Simulation)[3]
Acetic Acid Conversion	High (implied)	~80% (for 30% w/w feed)	Not specified
Methyl Acetate Purity (Distillate)	98.7 mol%	Not specified	65.3 mol%
Water Purity (Bottoms)	99.5 mol%	Not specified	Not specified

Key Considerations

• Azeotrope Formation : Methyl acetate forms minimum-boiling azeotropes with both methanol and water. A key advantage of the reactive distillation process described is the use of acetic acid as an in-situ extractive agent, which helps to break these azeotropes and allows for the production of high-purity methyl acetate in a single column.[4][7][11]

• Catalyst Selection : The choice of catalyst is critical. While homogeneous catalysts like sulfuric acid are effective, they pose corrosion and separation challenges.[7] Heterogeneous catalysts, particularly ion-exchange resins, are widely used as they are confined to the reactive section, enhancing process stability and simplifying purification.[1][6][9]

• Process Control : Precise control of feed rates, reboiler duty, and reflux ratio is essential for maintaining a stable operating state and achieving high product purity.[14] The temperature profile along the column is a key indicator of the process performance.

References

• 1. hrcak.srce.hr [hrcak.srce.hr]
• 2. dwsim.fossee.in [dwsim.fossee.in]
• 3. arpnjournals.com [arpnjournals.com]
• 4. my.che.utah.edu [my.che.utah.edu]
• 5. nahrainuniv.edu.iq [nahrainuniv.edu.iq]
• 6. pubs.acs.org [pubs.acs.org]
• 7. US4435595A - Reactive distillation process for the production of methyl acetate - Google Patents [patents.google.com]
• 8. or.niscpr.res.in [or.niscpr.res.in]
• 9. pubs.acs.org [pubs.acs.org]
• 10. uol.de [uol.de]
• 11. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Wolfram Demonstrations Project [demonstrations.wolfram.com]
• 14. US6642413B2 - Process for monitoring a continuous acetic acid and/or methyl acetate production - Google Patents [patents.google.com]

Application Notes & Protocols: Methyl Acetate as a Cleaning Solvent for Laboratory Glassware

Audience: Researchers, scientists, and drug development professionals.

Introduction

Methyl acetate is an effective and versatile solvent for cleaning laboratory glassware. Its favorable environmental profile, coupled with its strong solvency, makes it a viable alternative to more traditional, and often more hazardous, solvents such as acetone and methyl ethyl ketone (MEK).[1][2] These application notes provide detailed protocols for the use of methyl acetate in a laboratory setting, along with a comparison of its physical properties to other common cleaning solvents and important safety information.

Methyl acetate's fast evaporation rate and excellent ability to dissolve a wide range of organic compounds, including oils, greases, and resins, ensure that glassware is left with minimal residue.[3] Furthermore, it is classified as a VOC-exempt, non-Hazardous Air Pollutant (non-HAP), and is readily biodegradable, contributing to a safer and more environmentally friendly laboratory environment.[4][5][6][7]

Data Presentation

A comparative summary of the physical and safety properties of methyl acetate and other common laboratory cleaning solvents is presented below.

Table 1: Physical Properties of Common Laboratory Cleaning Solvents

Property	Methyl Acetate	Acetone	Ethanol	Isopropanol
Molecular Formula	C₃H₆O₂	C₃H₆O	C₂H₅OH	C₃H₈O
Molar Mass ( g/mol )	74.08	58.08	46.07	60.10
Boiling Point (°C)	57.1[8]	56.1[8]	78.37	82.6
Flash Point (°C)	-10[9][10]	-20[3]	13	12
Density (g/cm³)	0.932[10]	0.79[3]	0.789	0.786
Vapor Pressure (mmHg at 20°C)	~173	180	44.6	33
Water Solubility	25% (20°C)[9]	Miscible[8][11]	Miscible	Miscible

Table 2: Safety and Environmental Data

Property	Methyl Acetate	Acetone	Ethanol	Isopropanol
NFPA 704 Health Rating	2[10]	1	2	1
NFPA 704 Flammability Rating	3[10]	3	3	3
NFPA 704 Instability Rating	0	0	0	0
VOC Exempt Status	Yes[4][5][6]	Yes	No	No
HAP Status	Non-HAP[2][4][5][6]	Non-HAP	Non-HAP	Non-HAP
Biodegradability	Readily Biodegradable[4][5][6]	Readily Biodegradable	Readily Biodegradable	Readily Biodegradable

Experimental Protocols

Protocol 1: General Cleaning of Laboratory Glassware

This protocol is suitable for the routine cleaning of lightly soiled glassware, such as beakers, flasks, and graduated cylinders.

Materials:

• Dirty glassware

• Methyl acetate (Reagent grade)

• Deionized water

• Laboratory detergent

• Appropriate size brushes

• Beakers or trays for soaking

• Drying oven or rack

• Personal Protective Equipment (PPE): safety goggles, nitrile gloves, lab coat

Procedure:

• Pre-rinse: Mechanically remove any solid residues. Rinse the glassware with tap water to remove gross contaminants.

• Detergent Wash: Wash the glassware with a suitable laboratory detergent and warm water. Use brushes to scrub all surfaces.

• Rinse: Thoroughly rinse the glassware with tap water, followed by a final rinse with deionized water to remove any detergent residue.

• Methyl Acetate Rinse: In a fume hood, rinse the interior surfaces of the glassware with a small amount of methyl acetate to remove any remaining organic residues and to aid in drying. Swirl the solvent to ensure all surfaces are coated.

• Solvent Collection: Pour the used methyl acetate into a designated organic waste container. Do not dispose of it down the drain.

• Drying: Allow the glassware to air dry in the fume hood or on a drying rack. The fast evaporation of methyl acetate will facilitate rapid drying.[3] For faster drying, glassware can be placed in a drying oven at an appropriate temperature.

Protocol 2: Cleaning of Heavily Soiled Glassware (e.g., organic residues, oils, greases)

This protocol is designed for glassware contaminated with stubborn organic residues that are not easily removed by detergents alone.

Materials:

• Heavily soiled glassware

• Methyl acetate (Reagent grade)

• Deionized water

• Laboratory detergent

• Appropriate size brushes

• Beakers or trays for soaking

• Sonicator (optional)

• Drying oven or rack

• PPE: safety goggles, nitrile gloves, lab coat

Procedure:

• Pre-treatment: Mechanically remove as much of the solid and viscous residue as possible.

• Methyl Acetate Soak: In a fume hood, place the glassware in a suitable container (e.g., a large beaker or a tray) and add enough methyl acetate to fully immerse the contaminated areas. Allow the glassware to soak for 10-30 minutes. For very stubborn residues, an overnight soak may be necessary.

• Sonication (Optional): For a more thorough cleaning, place the container with the glassware and methyl acetate into a sonicator for 10-15 minutes. This will help to dislodge and dissolve persistent residues.

• Scrubbing: After soaking, use appropriate brushes to scrub the interior and exterior surfaces of the glassware while still in the methyl acetate.

• Rinse with Fresh Methyl Acetate: Decant the used methyl acetate into a designated organic waste container. Rinse the glassware with a small amount of fresh methyl acetate.

• Detergent Wash: Wash the glassware with laboratory detergent and warm water to remove any remaining methyl acetate and inorganic residues.

• Final Rinse: Thoroughly rinse the glassware with tap water, followed by a final rinse with deionized water.

• Drying: Allow the glassware to air dry in a fume hood or on a drying rack, or place it in a drying oven.

Safety Precautions

• Handling: Always handle methyl acetate in a well-ventilated area, preferably within a fume hood, to avoid inhalation of vapors.[12][13]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, chemical-resistant gloves (such as butyl rubber or nitrile), and a lab coat.[14][15]

• Flammability: Methyl acetate is a flammable liquid and should be kept away from open flames, sparks, and other sources of ignition.[1][10] Use non-sparking tools when handling containers.[12][15]

• Storage: Store methyl acetate in a tightly closed container in a cool, dry, and well-ventilated area designated for flammable liquids.[1][10]

• Toxicity: Methyl acetate is considered to have low toxicity.[10] However, inhalation of high concentrations can cause dizziness, headache, and nausea.[10][14] It is an eye and skin irritant.[14]

• Metabolism: In the body, methyl acetate can be hydrolyzed to methanol and acetic acid.[16] Chronic or high-level exposure to methanol can cause damage to the optic nerve.[16] A retrospective study of minor ingestions of methyl acetate-containing products did not show major effects, but professional medical advice should be sought in case of ingestion.[17][18]

• Waste Disposal: Dispose of used methyl acetate and any contaminated materials in a properly labeled hazardous waste container according to your institution's guidelines. Do not pour down the drain.

Visualizations

Caption: Experimental workflow for general glassware cleaning.

Caption: Logical relationship for solvent selection in lab cleaning.

References

• 1. home.miracosta.edu [home.miracosta.edu]
• 2. ecolink.com [ecolink.com]
• 3. nrf.aux.eng.ufl.edu [nrf.aux.eng.ufl.edu]
• 4. Is Methyl Acetate Better than Acetone? Supply [slchemtech.com]
• 5. ecolink.com [ecolink.com]
• 6. Reduce Waste with Methyl Acetate [aalchem.com]
• 7. ecolink.com [ecolink.com]
• 8. stargrace-magnesite.com [stargrace-magnesite.com]
• 9. Methyl acetate - Wikipedia [en.wikipedia.org]
• 10. solventis.net [solventis.net]
• 11. Acetone - Wikipedia [en.wikipedia.org]
• 12. aglayne.com [aglayne.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. nj.gov [nj.gov]
• 15. kishida.co.jp [kishida.co.jp]
• 16. tandfonline.com [tandfonline.com]
• 17. Examining the risk of methanol poisoning from methyl acetate-containing products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Examining the risk of methanol poisoning from methyl acetate-containing products. | Sigma-Aldrich [merckmillipore.com]

Technical Notes & Optimization

Technical Support Center: Overcoming Azeotrope Formation in Methyl Acetate Distillation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of methyl acetate. The content addresses common issues encountered when breaking the azeotropes it forms with methanol and water.

Frequently Asked Questions (FAQs)

Q1: What is an azeotrope, and why does it complicate methyl acetate purification?

An azeotrope is a mixture of two or more liquids whose components cannot be separated by simple distillation.[1] This occurs because the vapor phase has the same composition as the liquid phase at a specific boiling point.[1] Methyl acetate forms minimum-boiling azeotropes with both methanol and water.[2][3][4][5] When distilling a mixture containing these components, the azeotrope will boil first at a constant temperature, preventing the isolation of pure methyl acetate.[2] This makes it impossible to achieve high purity through conventional rectification.[2]

Q2: What are the key azeotropes formed by methyl acetate?

Methyl acetate forms well-documented binary azeotropes with methanol and water, which are common components in its synthesis and processing.[2][3][4][5] The compositions and boiling points at atmospheric pressure are summarized below.

Table 1: Common Methyl Acetate Azeotrope Data

Second Component	Methyl Acetate (wt. %)	Second Component (wt. %)	Boiling Point (°C)	Reference
Methanol	81.3 - 82.27	18.7 - 17.73	53.6 - 54.0	[2][6]

| Water | 95.0 - 96.5 | 5.0 - 3.5 | 56.1 |[2][5][7] |

Q3: What are the primary methods to separate methyl acetate from its azeotropes?

Several advanced distillation and separation techniques are employed to overcome azeotrope formation. The most common methods include:

• Extractive Distillation: This technique involves adding a third component, known as an entrainer or solvent, to the mixture.[2][8] The entrainer alters the relative volatility of the original components, allowing for their separation.[9]

• Pressure-Swing Distillation (PSD): This method is effective for pressure-sensitive azeotropes, where the azeotropic composition changes significantly with pressure.[10][11] It uses two distillation columns operating at different pressures to achieve separation without an additional entrainer.[6][11]

• Reactive Distillation: This process combines chemical reaction and distillation in a single unit.[7][12] By continuously removing one of the products (methyl acetate), the reaction equilibrium is shifted, allowing for higher conversion and simplified purification.[7]

• Other Methods: Techniques such as liquid-phase adsorption and pervaporation are also used, particularly for achieving very high purity or for specific applications.[13][14][15]

Q4: How do entrainers like Ionic Liquids (ILs) and Deep Eutectic Solvents (DES) work in extractive distillation?

Ionic Liquids (ILs) and Deep Eutectic Solvents (DES) are increasingly used as entrainers due to their desirable properties, such as extremely low volatility, thermal stability, and tunable chemical nature.[8][9] They are added to the azeotropic mixture to interact differently with each component, thereby increasing the relative volatility between methyl acetate and methanol/water.[8] For example, certain ILs can produce a "salting-out" effect on methyl acetate, making it more volatile and easier to separate as the distillate.[8] Their non-volatile nature simplifies their recovery from the bottom product.[9]

Troubleshooting Guides by Technique

Extractive Distillation

Q: Product purity is lower than expected. What are the common causes and solutions? A: Low purity in extractive distillation can stem from several factors:

• Incorrect Entrainer: The selected entrainer may not have sufficient selectivity. Water, dimethyl sulfoxide (DMSO), and various ionic liquids have been shown to be effective.[2][3][16] Verify that the chosen entrainer is appropriate for the specific azeotrope.

• Insufficient Entrainer-to-Feed Ratio: The amount of entrainer is critical. An inadequate ratio will fail to break the azeotrope effectively. Experimentally optimize the ratio; studies often use a 1:1 to 2:1 mass ratio of entrainer to the azeotropic feed.[2]

• Improper Feed Plate Location: The feed locations for both the azeotropic mixture and the entrainer affect the column's efficiency. The entrainer should be fed several stages above the azeotrope feed to ensure proper mixing and interaction.

• Incorrect Reflux Ratio: The reflux ratio directly impacts the degree of separation. While a higher reflux ratio can improve purity, it also increases energy costs. This parameter must be optimized based on experimental results or process simulation.[16]

Q: How do I select an appropriate entrainer? A: The ideal entrainer should:

• Significantly enhance the relative volatility of the components to be separated.

• Have a boiling point considerably higher than the components of the primary mixture to ensure it remains in the liquid phase and exits with the bottom product.[2]

• Be easily recoverable from the bottom stream, typically in a second distillation column.[2][17]

• Be thermally stable, non-corrosive, and cost-effective .

• Exhibit high selectivity . Computational screening methods like COSMO-SAC can be used to predict the effectiveness of novel entrainers like ionic liquids before experimental validation.[18][19][20]

Table 2: Comparison of Selected Entrainers for Methyl Acetate-Methanol Separation

Entrainer	Type	Key Advantage(s)	Target Purity	Reference
Dimethyl Sulfoxide (DMSO)	Organic Solvent	Effective at increasing relative volatility.	Vapor: 89.9% MeOAc	[2]
1-ethyl-3-methylimidazolium trifluoromethanesulfonate ([Emim][triflate])	Ionic Liquid	High separation efficiency, non-volatile.	>99.5 mol% MeOAc	[17]
1-Hexyl-3-methylimidazolium chloride ([HMIM][Cl])	Ionic Liquid	Lower total annual cost compared to other ILs.	>99.9 mol% MeOAc	[18][19]

| Water with Potassium Acetate | Salt Solution | Greatly improves relative volatility. | High purity |[21] |

Pressure-Swing Distillation (PSD)

Q: The separation in my PSD system is inefficient. What should I troubleshoot? A: Inefficiency in PSD systems often relates to operating pressures and column configurations.

• Incorrect Operating Pressures: The core principle of PSD relies on the azeotropic composition's sensitivity to pressure.[10] Ensure the low-pressure column (LPC) and high-pressure column (HPC) are operating at pressures that provide a sufficient shift in the azeotrope. Common operating pressures are 1 atm for the LPC and 4-10 atm for the HPC.[6][22]

• Improper Column Sequencing: For the methyl acetate-methanol system, the typical configuration involves feeding the fresh mixture to the LPC.[10] The distillate from the LPC (near azeotropic composition) is then fed to the HPC.[10] The bottom products from both columns are the purified components.

• Incorrect Feed Locations: The feed stage for both the fresh feed and the recycled stream must be optimized. Incorrect placement can lead to suboptimal separation.

• Recycle Stream Composition: The distillate from one column is recycled to the other. Ensure this stream's composition is near the azeotropic point for the pressure of the receiving column.

Q: My energy consumption is too high. How can it be reduced? A: High energy consumption is a common challenge in PSD. The most effective way to reduce it is through heat integration.[22] The heat from the condenser of the high-pressure column can be used to power the reboiler of the low-pressure column.[22] This "full heat integration" can significantly lower the total annual cost (TAC) of the operation.

Table 3: Typical Operating Parameters for Methyl Acetate-Methanol PSD

Parameter	Low-Pressure Column (LPC)	High-Pressure Column (HPC)	Reference
Operating Pressure	1 atm	9 - 10 atm	[6][10]
Number of Stages	~33	~26 - 31	[6][10]

| Feed Stage | Stage 23 (Fresh Feed) / Stage 18 (Recycle) | Stage 16 |[10] |

Experimental Protocols & Visualizations

Protocol 1: General Methodology for Extractive Distillation

This protocol outlines the general steps for separating a methyl acetate-methanol azeotrope using an entrainer like an ionic liquid.

• System Setup:

  • Assemble a multiplate rectification column with a reboiler, condenser, and collection flasks for distillate and bottoms.

  • Incorporate separate feed pumps for the azeotropic mixture and the heated entrainer.

  • Install temperature and pressure sensors throughout the column.

• Procedure:

  • Charge the reboiler with an initial amount of the entrainer.

  • Heat the reboiler to establish a stable temperature profile in the column.

  • Introduce the azeotropic feed (e.g., 67 mol% methyl acetate, 33 mol% methanol) at the designated feed plate (e.g., middle of the column).[17]

  • Simultaneously, feed the pre-heated entrainer at a plate above the azeotrope feed.[2] Maintain a constant, optimized entrainer-to-feed ratio.

  • Operate the column at total reflux until equilibrium is reached.

  • Begin collecting the methyl acetate-rich distillate at the top of the column, maintaining a steady reflux ratio.

  • Continuously remove the bottom product, which contains methanol and the entrainer.

• Analysis & Recovery:

  • Analyze the composition of the distillate and bottom products using gas chromatography (GC).

  • The bottom product is fed to a second, smaller distillation column (often under vacuum to accommodate high-boiling entrainers) to recover the entrainer for recycling.[17]

Protocol 2: General Methodology for Pressure-Swing Distillation (PSD)

This protocol describes the separation of a methyl acetate-methanol azeotrope using a two-column PSD system.

• System Setup:

  • Configure two separate distillation columns: a low-pressure column (LPC) operating at atmospheric pressure (1 atm) and a high-pressure column (HPC) capable of operating at elevated pressure (e.g., 9 atm).[10]

  • Connect the columns so that the distillate from the LPC can be pumped and fed to the HPC, and the distillate from the HPC can be recycled back to the LPC.

• Procedure:

  • Low-Pressure Column (LPC):

    • Feed the fresh methyl acetate-methanol mixture to the LPC at its optimized feed stage.[10]

    • Operate the column to produce high-purity methanol as the bottom product.

    • The distillate, with a composition near the atmospheric azeotrope, is collected.

  • High-Pressure Column (HPC):

    • Pump the LPC distillate to the HPC, feeding it at the appropriate stage.[10]

    • Operate the HPC at high pressure (e.g., 9 atm). At this pressure, the azeotropic point shifts, allowing for further separation.

    • Collect high-purity methyl acetate as the bottom product.

    • The distillate from the HPC, which has a composition near the high-pressure azeotrope, is recycled back to the LPC as a feed stream.[10]

• Analysis:

  • Monitor the compositions of all product and recycle streams using gas chromatography to ensure the desired purity levels are met and the system is at a steady state.

Visualizations

Caption: Decision pathway for selecting a separation technique.

Caption: Experimental workflow for extractive distillation.

References

• 1. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 2. US4597834A - Separation of methyl acetate from methanol by extractive distillation - Google Patents [patents.google.com]
• 3. Methyl acetate–methanol mixture separation by extractive distillation: Economic aspects [journal.hep.com.cn]
• 4. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 5. iscre.org [iscre.org]
• 6. dwsim.fossee.in [dwsim.fossee.in]
• 7. my.che.utah.edu [my.che.utah.edu]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. dwsim.fossee.in [dwsim.fossee.in]
• 11. famt.ac.in [famt.ac.in]
• 12. youtube.com [youtube.com]
• 13. Method for preparing high pure methyl acetate through adsorption of liquid phase - Eureka | Patsnap [eureka.patsnap.com]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. aidic.it [aidic.it]
• 18. pubs.acs.org [pubs.acs.org]
• 19. researchgate.net [researchgate.net]
• 20. pubs.acs.org [pubs.acs.org]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]

Technical Support Center: Minimizing Water Content in Anhydrous Methyl Acetate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals to minimize water content in anhydrous methyl acetate for sensitive reactions.

Frequently Asked Questions (FAQs)

Q1: Why is it critical to minimize water content in methyl acetate for certain reactions?

Water can act as an unwanted reactant in many chemical syntheses, leading to side reactions, reduced yields, and catalyst deactivation.[1] For instance, in moisture-sensitive reactions such as Grignard reactions or certain polymerizations, the presence of water can be detrimental. Since esterification is a reversible reaction, the presence of water can also drive the equilibrium back toward the starting materials, hydrolyzing the ester.[1][2] Therefore, ensuring the solvent is anhydrous is often a critical step for reaction success.

Q2: What is the typical water content of commercially available anhydrous methyl acetate?

The water content in commercially available anhydrous methyl acetate can vary. While "anhydrous" grades are sold, they may still contain trace amounts of water, often in the parts per million (ppm) range. It is crucial to check the supplier's certificate of analysis for the specified water content. For highly sensitive reactions, even low ppm levels of water can be problematic, necessitating further drying.

Q3: What are the most common methods for drying methyl acetate?

The most common methods for removing water from methyl acetate include:

• Use of Drying Agents: Anhydrous inorganic salts are added to the solvent to bind with water.[1][3]

• Molecular Sieves: These are porous materials that selectively adsorb water molecules.[1]

• Distillation: This technique separates water from the solvent, sometimes as an azeotrope.[1][4][5]

Q4: Which drying agents are suitable for an ester like methyl acetate?

For esters, it is crucial to use neutral drying agents to avoid catalyzing hydrolysis.[1] Suitable drying agents include:

• Anhydrous Magnesium Sulfate (MgSO₄): A fast and efficient neutral drying agent.[1][3]

• Anhydrous Sodium Sulfate (Na₂SO₄): A neutral drying agent with high capacity, but it is slower and less efficient than magnesium sulfate.[1][3]

• Molecular Sieves (3Å or 4Å): Highly efficient for achieving very low water content.[1][6] 3Å molecular sieves are often preferred for drying solvents as the smaller pore size prevents the co-adsorption of the solvent molecules.

Acidic drying agents (like phosphorus pentoxide) and basic drying agents (like calcium oxide) should generally be avoided as they can react with the ester.[1]

Q5: How can I accurately measure the water content in my methyl acetate?

The most accurate and widely accepted method for determining trace amounts of water in organic solvents is Karl Fischer titration .[4][7] This electrochemical method is highly sensitive and specific to water.

Troubleshooting Guide

This guide addresses common issues encountered when attempting to minimize water content in methyl acetate.

Problem 1: After drying with a chemical drying agent, my reaction still fails due to moisture.

• Possible Cause 1: Insufficient amount of drying agent.

  • Solution: Add more of the drying agent in small portions until it no longer clumps together, indicating that all the water has been absorbed.[1]

• Possible Cause 2: The drying agent is exhausted or of poor quality.

  • Solution: Use a fresh, unopened batch of the drying agent. Ensure the drying agent is stored in a tightly sealed container to prevent atmospheric moisture absorption.

• Possible Cause 3: Insufficient contact time.

  • Solution: Allow the solvent to stand over the drying agent for a longer period, with occasional swirling. For very wet solvents, several hours or even overnight may be necessary.[1]

• Possible Cause 4: Inappropriate drying agent.

  • Solution: Ensure you are using a neutral drying agent like anhydrous magnesium sulfate, sodium sulfate, or molecular sieves to prevent ester hydrolysis.[1]

Problem 2: My distillation of methyl acetate is not effectively removing water.

• Possible Cause 1: Formation of an azeotrope.

  • Solution: Methyl acetate forms a minimum boiling point azeotrope with water.[4] Standard distillation will not completely separate the two. Azeotropic distillation with a third component (an entrainer) may be necessary to break the azeotrope.

• Possible Cause 2: Contamination from glassware.

  • Solution: Ensure all glassware used for distillation is thoroughly dried in an oven and assembled while still hot, then allowed to cool under a stream of dry, inert gas (e.g., nitrogen or argon).

Problem 3: The measured water content remains high even after using molecular sieves.

• Possible Cause 1: Molecular sieves are not activated.

  • Solution: Molecular sieves must be activated before use to remove any adsorbed water. This is typically done by heating them in a furnace at high temperatures under a vacuum or a stream of dry, inert gas.

• Possible Cause 2: Incorrect pore size of molecular sieves.

  • Solution: For drying methyl acetate, 3Å or 4Å molecular sieves are appropriate.[1] Using a larger pore size may result in the co-adsorption of methyl acetate molecules, reducing the efficiency of water removal.

• Possible Cause 3: Insufficient quantity of molecular sieves or contact time.

  • Solution: Increase the amount of molecular sieves used and/or the contact time. Gently agitating the mixture can also improve the drying efficiency.

Data Presentation

Table 1: Comparison of Common Drying Agents for Methyl Acetate

Drying Agent	Type	Capacity for Water	Speed of Drying	Efficiency	Compatibility with Methyl Acetate
Anhydrous Magnesium Sulfate (MgSO₄)	Neutral	High	Fast	Good	Excellent[1][3]
Anhydrous Sodium Sulfate (Na₂SO₄)	Neutral	Very High	Slow	Moderate	Excellent[1][3]
Molecular Sieves (3Å/4Å)	Neutral	High	Moderate to Fast	Very High	Excellent[1][6]
Anhydrous Calcium Chloride (CaCl₂)	Acidic (due to hydrolysis)	High	Fast	Good	Not Recommended[8]
Calcium Oxide (CaO)	Basic	Moderate	Moderate	Moderate	Not Recommended[1]
Phosphorus Pentoxide (P₂O₅)	Acidic	Very High	Very Fast	Very High	Not Recommended[1]

Experimental Protocols

Protocol 1: Drying Methyl Acetate with Anhydrous Magnesium Sulfate

• Initial Step: Place the methyl acetate to be dried in a dry flask that can be securely stoppered.

• Addition of Drying Agent: Add anhydrous magnesium sulfate in small portions while swirling the flask. A common starting point is 1-2 grams per 100 mL of solvent.[1]

• Observation: Continue adding the drying agent until some of it remains free-flowing and does not clump at the bottom of the flask. This indicates that the bulk of the water has been absorbed.[1]

• Stirring/Contact Time: Stopper the flask and let it stand for at least 30 minutes with occasional swirling. For achieving very low water content, a longer contact time (several hours to overnight) is recommended.[1]

• Separation: Carefully decant or filter the dried methyl acetate from the magnesium sulfate.

• Storage: Store the dried solvent over activated molecular sieves to maintain dryness and under an inert atmosphere if it is to be used for highly sensitive reactions.

Protocol 2: Drying Methyl Acetate with Activated Molecular Sieves

• Activation of Molecular Sieves: Place the required amount of 3Å or 4Å molecular sieves in a suitable flask. Heat in an oven at 250-350°C for several hours under a vacuum or with a slow purge of a dry, inert gas.[9] Allow to cool to room temperature in a desiccator or under an inert atmosphere.

• Addition to Solvent: Add the activated molecular sieves to the methyl acetate in a dry, sealable container. A common loading is 5-10% (w/v).

• Contact Time: Seal the container and allow it to stand for at least 24 hours. Occasional gentle swirling can improve the drying process.

• Separation: Carefully decant or filter the dried methyl acetate from the molecular sieves.

• Storage: The dried solvent can be stored over the activated molecular sieves. Ensure the container is tightly sealed to prevent the ingress of atmospheric moisture.

Protocol 3: Measuring Water Content by Karl Fischer Titration

Note: This is a general outline. Specific instrument operating procedures should be followed.

• Apparatus Setup: Set up the Karl Fischer titrator according to the manufacturer's instructions. The titration vessel must be scrupulously dry.

• Reagent Preparation: Use fresh, high-quality Karl Fischer reagents.

• Standardization: Standardize the Karl Fischer reagent with a certified water standard to determine its exact titer.

• Sample Analysis: Carefully introduce a known volume or weight of the dried methyl acetate sample into the titration vessel.

• Titration: Start the titration process. The instrument will automatically add the Karl Fischer reagent until the endpoint is reached.

• Calculation: The instrument's software will calculate the water content of the sample, typically in ppm or percentage.

Visualizations

Caption: Troubleshooting workflow for minimizing water content.

Caption: Logical relationship for selecting a drying method.

References

• 1. benchchem.com [benchchem.com]
• 2. Ester - Wikipedia [en.wikipedia.org]
• 3. Drying agents and their compatibilities , Hive Stimulants [chemistry.mdma.ch]
• 4. Purification of Methyl Acetate/Water Mixtures from Chemical Interesterification of Vegetable Oils by Pervaporation | MDPI [mdpi.com]
• 5. US3904676A - Purification of methyl acetate - Google Patents [patents.google.com]
• 6. cnmstable.com [cnmstable.com]
• 7. researchgate.net [researchgate.net]
• 8. chem.ucalgary.ca [chem.ucalgary.ca]
• 9. merckmillipore.com [merckmillipore.com]

troubleshooting peak tailing of methyl acetate in gas chromatography

Technical Support Center: Gas Chromatography Troubleshooting

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help you resolve common issues encountered during gas chromatography (GC) analysis, with a specific focus on peak tailing of methyl acetate.

Troubleshooting Guide: Peak Tailing of Methyl Acetate

Peak tailing is a common chromatographic problem where the peak asymmetry factor is greater than one, resulting in a "tail." This can compromise resolution and lead to inaccurate quantification.[1] This guide will walk you through the potential causes and solutions for methyl acetate peak tailing in a step-by-step manner.

Isolating the Problem: A Logical Approach

Effective troubleshooting begins with isolating the source of the problem. The issue can typically be traced to one of five areas: the injector, carrier gas flow, the column, the detector, or the electronics.[2] A systematic approach to identifying and resolving the issue is crucial.[3]

A helpful initial diagnostic step is to inject a light hydrocarbon standard.[2] If the hydrocarbon peak does not tail, the problem is likely related to chemical interactions (activity) within the system. If the hydrocarbon peak also tails, the issue is more likely a physical problem with the flow path.[2]

Question: Why is my methyl acetate peak tailing?

Answer: Peak tailing for a relatively polar compound like methyl acetate can be caused by several factors, broadly categorized as either chemical (active sites) or physical (flow path disturbances) issues.[4][5]

1. System Activity (Chemical Interactions)

Active sites within the GC system are a primary cause of peak tailing for polar compounds.[6] These are locations where the analyte can have secondary, undesirable interactions, leading to delayed elution for a portion of the molecules.

• Contaminated or Active Inlet Liner: The inlet liner is a common source of activity.[7] Contamination from previous samples or degradation of the liner's deactivation layer can expose active silanol groups.[8][9]

  • Solution: Clean or replace the injector liner.[7] Using a fresh, deactivated liner is often a quick solution.[10] Regular liner maintenance should be part of your preventative maintenance schedule.[11]

• Column Contamination: Non-volatile residues from your sample matrix can accumulate at the head of the column, creating active sites.[8] This is one of the most common problems in capillary GC.[8]

  • Solution: Trim the front end of the column. Removing 10-20 cm from the inlet side of the column can eliminate the contaminated section.[3][11] In more severe cases, up to five meters may need to be removed.[8] A guard column can also be used to protect the analytical column from contaminants.[12]

• Active Sites on the Column: The stationary phase itself can have active sites, especially if the column is old or has been exposed to oxygen at high temperatures.[8]

  • Solution: Condition the column according to the manufacturer's instructions. If the problem persists, the column may be irreversibly damaged and require replacement.[8]

2. Flow Path Issues (Physical Problems)

Disruptions in the carrier gas flow path can cause turbulence and create unswept volumes where analyte molecules can be temporarily trapped, leading to tailing.[4][5]

• Poor Column Installation: An improperly cut or installed column is a frequent cause of peak tailing.[4][10]

  • Improper Cut: A ragged or angled cut can create turbulence.[11]

    • Solution: Re-cut the column end to ensure a clean, 90° break.[10] Use a magnifying glass to inspect the cut.[13]

  • Incorrect Position: If the column is too high or too low in the inlet, it can create dead volumes.[5][11]

    • Solution: Ensure the column is installed at the correct height as specified by the instrument manufacturer.[10]

• Leaks: Leaks in the system, particularly at the injector, can disrupt the carrier gas flow and introduce oxygen, which can damage the column.[13]

  • Solution: Check for leaks using an electronic leak detector. Pay close attention to the septum and column fittings.

3. Method and Sample-Related Issues

• Sample Overload: Injecting too much sample can saturate the column, leading to peak distortion, which can manifest as tailing or fronting.[3][14]

  • Solution: Reduce the injection volume or dilute the sample.[6]

• Solvent Mismatch: A significant mismatch in polarity between the injection solvent and the stationary phase can cause poor peak shape.[15][16]

  • Solution: Whenever possible, dissolve the sample in a solvent that is compatible with the stationary phase.[7]

• Inappropriate Injection Parameters:

  • Splitless Injection Issues: In splitless mode, if the purge activation time is too long, the solvent vapor can slowly bleed from the inlet, causing the solvent peak and early eluting peaks like methyl acetate to tail.[3][5]

    • Solution: Optimize the split/purge activation time.[3]

  • Low Split Ratio: In split mode, a split ratio that is too low may not be sufficient to create a sharp injection band.[16]

    • Solution: Increase the split ratio.[7]

Troubleshooting Workflow

Here is a logical workflow to diagnose the cause of peak tailing for methyl acetate:

Caption: A logical workflow for troubleshooting peak tailing.

Frequently Asked Questions (FAQs)

Q1: How do I quantitatively measure peak tailing?

A1: Peak tailing is typically measured using the Tailing Factor (Tf) or Asymmetry Factor (As). A symmetrical, Gaussian peak has a Tf of 1.0. A value greater than 1.5 usually indicates a significant problem that should be investigated.[10]

Tailing Factor (Tf)	Peak Shape	Implication
1.0	Symmetrical	Ideal
> 1.0 and < 1.5	Minor Tailing	Acceptable for some applications
≥ 1.5	Significant Tailing	Affects resolution and quantification[10]

Q2: I've replaced the liner and trimmed the column, but my methyl acetate peak still tails. What's next?

A2: If these initial steps don't resolve the issue, consider the following:

• Column Age and Quality: The column itself may be degraded beyond repair, especially the deactivation layer. Consider replacing the column.[15]

• Sample Matrix Effects: Complex sample matrices can introduce non-volatile contaminants that coat the liner and column head.[8] Review your sample preparation procedure to ensure it's effectively removing interfering substances.

• Solvent Effects: As mentioned, a mismatch between your sample solvent and the column's stationary phase can cause peak distortion.[14] Try dissolving your standard in a more compatible solvent.

• Derivatization: For highly active compounds, derivatization can be a solution to reduce tailing by chemically modifying the analyte to make it less polar. While generally not required for methyl acetate, this is a technique used for more problematic analytes like primary amines.[17]

Q3: What type of GC column is best for analyzing methyl acetate?

A3: The choice of column depends on the overall sample matrix and the other compounds you need to separate. For general analysis of polar compounds like esters, a wax-type column (polyethylene glycol stationary phase) is often a good choice.[18][19] A mid-polar phase can also be effective. Always select the least polar column that provides the required separation.[18] The table below provides a general guide.

Stationary Phase Type	Polarity	Common Application for Methyl Acetate
Wax (e.g., DB-Wax)	Polar	Good for separating polar compounds like esters, alcohols, and aldehydes.[19]
5% Phenyl-methylpolysiloxane (e.g., DB-5)	Non-Polar	Can be used, but may provide less retention and selectivity for very polar compounds compared to a wax column.
Mid-Polar (e.g., with cyanopropyl)	Intermediate	Offers a different selectivity and can be useful for complex mixtures containing both polar and non-polar analytes.[19]

Q4: Can the injection temperature affect the peak shape of methyl acetate?

A4: Yes, the inlet temperature is a critical parameter. If the temperature is too low, the sample may not vaporize quickly and efficiently, leading to a broad injection band and potential peak tailing. If the temperature is too high, it could cause thermal degradation of your analyte or the septum and liner, creating active sites. A starting point for the injector temperature is typically at or slightly above the boiling point of the least volatile compound in your sample, but for methyl acetate (boiling point ~57°C), a standard injector temperature of 200-250°C is common to ensure rapid vaporization of the entire sample.

Experimental Protocols

Protocol 1: GC Column Trimming

This protocol describes the standard procedure for trimming the inlet side of a capillary GC column to remove contamination.

Materials:

• Ceramic scoring wafer or diamond-tipped scribe

• Magnifying glass or low-power microscope

• Lint-free gloves

• Appropriate ferrules and nuts for your GC system

Procedure:

• Cool Down: Ensure the GC oven and inlet are cooled to room temperature.

• Remove Column: Carefully disconnect the column from the inlet.

• Measure and Score: Wearing lint-free gloves, measure approximately 10-20 cm from the inlet end of the column.[3] Gently score the polyimide coating with a ceramic wafer or scribe. Do not apply excessive pressure.

• Break: Hold the column on either side of the score and gently flex it to create a clean break. The break should be perpendicular (90°) to the column wall.[10]

• Inspect: Use a magnifying glass to inspect the cut.[13] It should be a clean, flat surface with no jagged edges or shards. If the cut is poor, repeat the process.

• Reinstall: Install the newly cut end of the column into the inlet using the correct ferrule and nut. Ensure it is positioned at the correct depth according to your instrument's manual.[10]

• Condition (if necessary): Briefly condition the column by heating it under carrier gas flow to remove any oxygen that may have entered.

• Test: Inject a standard to verify that the peak shape has improved.

Protocol 2: Inlet Liner Replacement

This protocol outlines the steps for replacing a contaminated or old inlet liner.

Materials:

• New, deactivated inlet liner (appropriate for your injector and application)

• New O-ring or seal

• Forceps

• Lint-free gloves

Procedure:

• Cool Down: Ensure the GC inlet has cooled to a safe temperature.

• Turn Off Gas: Turn off the carrier gas flow to the inlet.

• Open Inlet: Carefully remove the retaining nut or assembly at the top of the injector.

• Remove Old Liner: Use forceps to gently remove the old liner and O-ring. Be aware that the liner may still be hot.

• Inspect Inlet: Briefly inspect the inside of the inlet for any visible contamination or debris.

• Install New Liner: Wearing gloves, place the new O-ring onto the new liner. Using forceps, carefully insert the new liner into the injector. Ensure it is oriented correctly (if applicable).

• Reassemble: Securely reassemble the inlet.

• Restore Gas Flow and Leak Check: Turn the carrier gas back on and perform a leak check around the inlet fittings.

• Equilibrate: Allow the system to equilibrate before running your next sample.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. agilent.com [agilent.com]
• 3. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 4. youtube.com [youtube.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. pharmaguru.co [pharmaguru.co]
• 7. GC Tech Tip: Peak Shape Problems - Tailing Peaks | Phenomenex [phenomenex.com]
• 8. agilent.com [agilent.com]
• 9. gcms.labrulez.com [gcms.labrulez.com]
• 10. elementlabsolutions.com [elementlabsolutions.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 15. 4-1 Distorted peak shapes | Technical Information | GL Sciences [glsciences.com]
• 16. agilent.com [agilent.com]
• 17. benchchem.com [benchchem.com]
• 18. fishersci.com [fishersci.com]
• 19. agilent.com [agilent.com]

Technical Support Center: Optimizing Catalyst Concentration for Methyl acetate Esterification

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the esterification of methyl acetate.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of catalysts used for methyl acetate esterification?

A1: Both homogeneous and heterogeneous catalysts are employed. Sulfuric acid is a widely used homogeneous catalyst due to its high activity and cost-effectiveness.[1][2] Heterogeneous catalysts, such as strongly acidic cation-exchange resins (e.g., Amberlyst-16wet, Indion-190, NKC-9, and D072), are also frequently used.[3][4][5][6][7] These offer advantages like easier separation from the reaction mixture, potential for reuse, and reduced corrosion.[5][7]

Q2: What is the typical concentration range for a sulfuric acid catalyst?

A2: The optimal concentration of sulfuric acid can vary depending on other reaction parameters. However, studies have shown effective ranges between 3.5% and 7% by weight.[1][2] One optimization study identified an optimal concentration of 4.08% for microwave-assisted esterification.[1][2][8] It's important to note that higher catalyst concentrations can lead to increased corrosion.[9]

Q3: How does catalyst concentration affect the rate of reaction?

A3: Generally, increasing the catalyst concentration increases the reaction rate up to a certain point.[1][5] For heterogeneous catalysts, such as ion-exchange resins, increasing the catalyst loading shortens the time required to reach equilibrium.[6] However, beyond a certain concentration, the increase in reaction rate may become negligible.[4]

Q4: Can the presence of water affect the catalyst's performance?

A4: Yes, the presence of water, a byproduct of the esterification reaction, can inhibit the activity of both homogeneous and heterogeneous acid catalysts.[1][3] Water can decrease the strength of the catalytic proton acid, thereby slowing down the reaction.[1]

Troubleshooting Guide

Issue	Possible Causes	Troubleshooting Steps
Low Yield of Methyl Acetate	1. Sub-optimal Catalyst Concentration: The catalyst concentration may be too low for an efficient reaction rate or too high, leading to side reactions. 2. Reaction Equilibrium: The reversible nature of esterification limits the conversion to methyl acetate.[10] 3. Presence of Water: Water produced during the reaction can inhibit the catalyst and shift the equilibrium back towards the reactants.[1][3] 4. Incorrect Reactant Molar Ratio: An inappropriate ratio of methanol to acetic acid can limit the conversion of the limiting reactant.	1. Optimize Catalyst Concentration: Systematically vary the catalyst concentration within the recommended range (e.g., 3.5-7% for H₂SO₄) to find the optimum for your specific conditions.[1][2] 2. Shift the Equilibrium: Use an excess of one reactant (often the less expensive one) or remove one of the products (usually water or methyl acetate) as it forms.[10] 3. Water Removal: Employ techniques like reactive distillation or the use of a drying agent to remove water from the reaction mixture.[3] 4. Adjust Molar Ratio: Experiment with different molar ratios of methanol to acetic acid. Ratios of 1.19:1 to 1.25:1 (methanol to acetic acid) have been shown to be effective.[1][2]
Slow Reaction Rate	1. Insufficient Catalyst Concentration: The amount of catalyst may not be enough to achieve a desirable reaction rate. 2. Low Reaction Temperature: The reaction temperature might be too low.	1. Increase Catalyst Loading: Gradually increase the catalyst concentration and monitor the effect on the reaction rate.[5] 2. Increase Temperature: Raise the reaction temperature. Esterification is typically carried out at elevated temperatures, for example, in the range of 100°C to 120°C at atmospheric pressure.[11]
Catalyst Deactivation (Heterogeneous Catalysts)	1. Fouling of Catalyst Surface: The active sites on the resin may be blocked by impurities or byproducts. 2. Thermal Degradation: High reaction temperatures can degrade the catalyst over time.	1. Catalyst Regeneration: Consult the manufacturer's guidelines for regenerating the ion-exchange resin. 2. Operate within Recommended Temperature Range: Ensure the reaction temperature does not exceed the thermal stability limit of the catalyst.
Difficulty in Product Separation	1. Azeotrope Formation: Methyl acetate forms low-boiling azeotropes with both methanol and water, making separation by simple distillation difficult.[3][12]	1. Reactive Distillation: This technique combines reaction and distillation in a single column, continuously removing the methyl acetate as it is formed.[13] 2. Extractive Distillation: Use an entrainer that alters the relative volatilities of the components, breaking the azeotrope.[9][11]

Data Presentation

Table 1: Optimal Conditions for Methyl Acetate Esterification with Sulfuric Acid Catalyst (Microwave-Assisted)

Parameter	Optimal Value	Reference
Microwave Power	577.47 W	[1][2]
Methanol to Acetic Acid Ratio	1.19:1	[1][2][8]
Catalyst Concentration	4.08 %	[1][2][8]
Esterification Time	24.45 min	[1][2][8]
Conversion to Methyl Acetate	98.76 %	[1][2]

Table 2: Effect of Heterogeneous Catalyst (Lewatit K2621) Concentration on Methyl Acetate Formation

Catalyst Concentration (cm³/dm³)	Observation	Reference
50 to 140	Increasing the concentration increases the reaction rate.	[4]
140 to 180	No further significant increase in reaction rate was observed.	[4]

Experimental Protocols

Protocol 1: Homogeneous Catalysis using Sulfuric Acid in a Batch Reactor

• Reactant and Catalyst Preparation:

  • Use glacial acetic acid and analytical grade methanol.[1]

  • Prepare a stock solution of the desired sulfuric acid concentration.

• Reaction Setup:

  • A three-neck round-bottom flask equipped with a condenser, a thermometer, and a magnetic stirrer is placed in a heating mantle.[5]

  • Charge the flask with the calculated amounts of acetic acid and methanol.

• Reaction Execution:

  • Begin stirring the mixture.

  • Add the specified amount of sulfuric acid catalyst to the flask.

  • Heat the mixture to the desired reaction temperature (e.g., 60°C) and maintain it for the specified reaction time.

• Sampling and Analysis:

  • Withdraw samples at regular intervals.

  • Cool the samples immediately to quench the reaction.

  • Determine the concentration of acetic acid in the sample by titration with a standardized NaOH solution using phenolphthalein as an indicator.[5]

• Product Work-up:

  • After the reaction is complete, cool the mixture.

  • Neutralize the excess acid by careful, dropwise addition of a sodium carbonate solution.[12]

  • The methyl acetate layer can then be separated.

Protocol 2: Heterogeneous Catalysis using Ion-Exchange Resin

• Catalyst Preparation:

  • Dry the ion-exchange resin (e.g., Indion-190 or Amberlyst-16wet) in an oven at 90°C for two hours to remove moisture.[5]

• Reaction Setup:

  • Use a similar setup as in Protocol 1 (three-neck round-bottom flask with condenser, thermometer, and stirrer).

• Reaction Execution:

  • Add the desired amounts of acetic acid, methanol, and the dried ion-exchange resin to the flask.

  • Heat the mixture to the target temperature while stirring.

• Sampling and Analysis:

  • Follow the same procedure as in Protocol 1 for sampling and analysis.

• Catalyst and Product Separation:

  • Once the reaction is complete, cool the mixture.

  • Separate the solid catalyst from the liquid mixture by filtration.[7]

Visualizations

Caption: General experimental workflow for methyl acetate esterification.

Caption: Troubleshooting logic for addressing low reaction yield.

References

• 1. journal.uctm.edu [journal.uctm.edu]
• 2. scholar.its.ac.id [scholar.its.ac.id]
• 3. iscre.org [iscre.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. austinpublishinggroup.com [austinpublishinggroup.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. catalysiscongress.com [catalysiscongress.com]
• 8. researchgate.net [researchgate.net]
• 9. EP0105885A1 - Process for the preparation of methyl acetate. - Google Patents [patents.google.com]
• 10. quora.com [quora.com]
• 11. EP0060717A1 - Process for the production of methyl acetate by esterifying methanol with acetic acid - Google Patents [patents.google.com]
• 12. quora.com [quora.com]
• 13. researchgate.net [researchgate.net]

managing temperature fluctuations in methyl acetate hydrolysis experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals conducting methyl acetate hydrolysis experiments.

Troubleshooting Guide

This guide addresses specific issues related to temperature fluctuations that can be encountered during methyl acetate hydrolysis experiments.

Issue ID	Problem	Possible Causes	Solution
T-001	Inconsistent reaction rates between identical experiments.	Unstable temperature in the reaction vessel.	- Ensure the thermostatic bath is set to the correct temperature and has sufficient liquid.[1][2] - Verify that the circulator is functioning properly. - Use a calibrated thermometer to check the bath temperature directly.[3][4][5] - Ensure the reaction flask is adequately submerged in the bath.[6]
T-002	Observed reaction rate is significantly higher or lower than expected.	Incorrect reaction temperature.	- Calibrate the thermometer or temperature probe being used against a certified standard.[3][4][5] - Check the setpoint of the temperature controller and ensure it is accurate. - Account for any heat loss or gain from the surroundings by insulating the reaction setup.
T-003	Temperature of the reaction mixture overshoots the setpoint.	- Inadequate mixing of the reaction mixture. - The heating element of the thermostatic bath is too powerful for the vessel size.	- Ensure continuous and adequate stirring to promote even heat distribution. - If possible, adjust the heating rate of the thermostatic bath. - Use a larger volume of bath fluid to buffer temperature changes.
T-004	Temperature drops when reactants are mixed.	The hydrolysis of methyl acetate is an endothermic reaction.[7]	- Allow the temperature to stabilize after mixing before starting kinetic measurements. - For highly accurate measurements, pre-heat or pre-cool the reactants to the desired reaction temperature before mixing.

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature range for studying the kinetics of methyl acetate hydrolysis?

A1: The optimal temperature depends on the specific goals of the experiment. Kinetic studies are often conducted at temperatures ranging from 25°C to 40°C.[1][8][9] However, studies have been performed at higher temperatures, such as 90°C to 110°C, to accelerate the reaction rate for specific research purposes.[10][11]

Q2: How critical is precise temperature control for this experiment?

A2: Precise temperature control is crucial as the rate constant of the hydrolysis of methyl acetate is highly dependent on temperature.[1][9] Even small fluctuations can significantly impact the accuracy and reproducibility of kinetic data. The general rule of thumb is that the reaction rate can double for every 10°C increase in temperature.[12]

Q3: What are the best practices for maintaining a constant temperature?

A3: Using a thermostatically controlled water bath is a common and effective method.[1][2] Key practices include:

• Ensuring the water bath is well-circulated to maintain a uniform temperature.

• Calibrating the thermometer or temperature probe regularly.[3][4][5]

• Submerging the reaction flask to a sufficient depth in the bath.[6]

• Covering the water bath to minimize heat loss and evaporation.

Q4: How do I calibrate my thermometer for these experiments?

A4: Thermometer calibration should be performed against a certified reference thermometer. A common method is the ice-point calibration, where the thermometer is placed in a well-stirred slurry of pure ice and water, which should read 0°C (32°F).[5] For higher temperatures, a boiling water bath can be used, taking into account the atmospheric pressure.[5][13]

Q5: Can I use a heating mantle instead of a water bath?

A5: While a heating mantle can be used for heating, it is generally not recommended for precise kinetic studies of this nature. Heating mantles can create localized hotspots and offer less uniform temperature control compared to a circulating water bath, which can lead to inaccurate kinetic data.[12]

Quantitative Data

The following tables summarize key quantitative data related to the effect of temperature on methyl acetate hydrolysis.

Table 1: Rate Constants at Different Temperatures for the Hydrolysis of Methyl Acetate

Temperature (°C)	Rate Constant (k)	Catalyst	Source
25	0.1118 min⁻¹	HCl	[1]
35	0.1317 min⁻¹	HCl	[1]
90	1.4 x 10⁻² (mol/L)⁻¹s⁻¹	HCl	[10]
100	Varies	None	[10]
110	Varies	None	[10]

Table 2: Thermodynamic and Kinetic Parameters for Methyl Acetate Hydrolysis

Parameter	Value	Conditions	Source
Activation Energy (Ea)	99.13 kJ/mol	Acid-base titration	[8]
Activation Energy (Ea)	27.97 kJ/mol	-	[14]
Enthalpy of Reaction (ΔH)	2.04 kJ/mol	HCl catalyzed	[7]
Entropy of Reaction (ΔS)	-1.52 J/mol·K	HCl catalyzed	[7]
Gibbs Free Energy (ΔG)	2.50 kJ/mol	HCl catalyzed	[7]

Experimental Protocols

Protocol 1: Determination of the Rate Constant of Methyl Acetate Hydrolysis at a Specific Temperature

This protocol outlines the methodology for determining the rate constant of acid-catalyzed methyl acetate hydrolysis using a thermostatic water bath.

Materials:

• Methyl acetate

• Standardized hydrochloric acid (HCl) solution (e.g., 0.5 M)

• Standardized sodium hydroxide (NaOH) solution (e.g., 0.1 M)

• Phenolphthalein indicator

• Distilled water

• Ice

• Thermostatic water bath[2]

• Reaction flask (e.g., 250 mL conical flask with a stopper)

• Pipettes and burette

• Stopwatch

• Calibrated thermometer

Procedure:

• Temperature Equilibration: Place a known volume of the standardized HCl solution into the reaction flask. Separately, place a container with methyl acetate into the thermostatic water bath set to the desired reaction temperature (e.g., 25°C). Allow both to equilibrate for at least 10-15 minutes.[2]

• Initiation of Reaction: Pipette a known volume of methyl acetate into the HCl solution in the reaction flask, start the stopwatch immediately, and mix thoroughly. This is time t=0.

• Sampling at t=0: Immediately withdraw a known volume (e.g., 5 mL) of the reaction mixture and transfer it to a conical flask containing ice-cold water to quench the reaction.

• Titration: Add a few drops of phenolphthalein indicator to the quenched sample and titrate with the standardized NaOH solution until a faint pink color persists. Record the volume of NaOH used.

• Sampling at Intervals: Withdraw identical volumes of the reaction mixture at regular time intervals (e.g., 10, 20, 30, 45, 60, and 80 minutes) and repeat the quenching and titration procedure for each sample.[2]

• Infinity Reading: To obtain the concentration at the completion of the reaction (t=∞), heat the remaining reaction mixture in a boiling water bath for about 10 minutes, then cool it down and titrate a sample as before.[2]

• Data Analysis: Calculate the rate constant (k) using the integrated first-order rate law equation.

Visualizations

Troubleshooting Logic for Temperature Fluctuations

Caption: Troubleshooting workflow for temperature instability.

Experimental Workflow for Kinetic Analysis

Caption: Workflow for kinetic analysis of methyl acetate hydrolysis.

References

• 1. scribd.com [scribd.com]
• 2. chemistry.um.edu.my [chemistry.um.edu.my]
• 3. ndep.nv.gov [ndep.nv.gov]
• 4. asi.k-state.edu [asi.k-state.edu]
• 5. nyc.gov [nyc.gov]
• 6. youtube.com [youtube.com]
• 7. researchgate.net [researchgate.net]
• 8. scribd.com [scribd.com]
• 9. scribd.com [scribd.com]
• 10. cdnsciencepub.com [cdnsciencepub.com]
• 11. researchgate.net [researchgate.net]
• 12. How Do You Maintain Temperature In A Chemical Reaction? Master Control For Safety And Yield - Kintek Solution [kindle-tech.com]
• 13. How to Calibrate a Thermometer | RS [uk.rs-online.com]
• 14. scribd.com [scribd.com]

preventing the degradation of methyl acetate during long-term storage

This technical support center provides guidance for researchers, scientists, and drug development professionals on preventing the degradation of methyl acetate during long-term storage.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of methyl acetate degradation during storage?

A1: The primary cause of methyl acetate degradation is hydrolysis.[1][2] This is a chemical reaction where water molecules break down the ester bond of methyl acetate, resulting in the formation of acetic acid and methanol.[1] This reaction can be catalyzed by the presence of acids or bases and is accelerated by increased temperature and moisture.[2][3]

Q2: What are the visible signs or indicators of methyl acetate degradation?

A2: While there may not be immediate visible signs, a key indicator of degradation is a change in the odor of the methyl acetate. A pure sample has a characteristic fruity, pleasant smell. As it degrades, the formation of acetic acid will introduce a sour, vinegar-like odor. For quantitative assessment, a decrease in purity and the appearance of new peaks corresponding to acetic acid and methanol in analytical chromatograms (e.g., GC-FID or HPLC) are definitive indicators of degradation.

Q3: What are the ideal storage conditions to minimize degradation?

A3: To minimize degradation, methyl acetate should be stored in a cool, dry, and well-ventilated area, away from direct sunlight and sources of ignition.[4] It is crucial to keep the storage containers tightly sealed to prevent the ingress of moisture.[4] Storage at refrigerated temperatures (e.g., 2-8 °C) can further slow down the rate of hydrolysis.

Q4: Are there any substances that are incompatible with methyl acetate and should be avoided during storage?

A4: Yes, methyl acetate is incompatible with strong oxidizing agents, strong acids, and strong bases.[4] Contact with these substances can significantly accelerate its degradation. Therefore, it should be stored separately from these chemicals.

Q5: Can stabilizers be added to methyl acetate to prevent hydrolysis?

A5: While not a routine practice for pure methyl acetate as a solvent, for formulations containing esters like methyl acetate, hydrolysis stabilizers can be employed. Carbodiimides are a class of compounds that can act as acid scavengers, reacting with the carboxylic acid product of hydrolysis to prevent the auto-catalytic degradation of the ester.

Troubleshooting Guide

Problem	Possible Cause	Troubleshooting Steps
Vinegar-like odor detected in the methyl acetate container.	Hydrolysis has occurred, leading to the formation of acetic acid.	1. Quantify the level of degradation using an appropriate analytical method (see Experimental Protocols).2. If the purity is no longer acceptable for your application, the batch should be properly disposed of.3. Review your storage conditions to ensure they align with the recommendations (cool, dry, tightly sealed).
Decrease in the purity of methyl acetate confirmed by GC or HPLC analysis.	The storage conditions are not optimal, leading to accelerated hydrolysis.	1. Immediately transfer the remaining methyl acetate to a more suitable storage environment (e.g., a desiccator in a refrigerator).2. Ensure the container seal is intact and not compromised.3. For future storage, consider purging the headspace of the container with an inert gas like nitrogen or argon to displace moisture and oxygen.
Inconsistent experimental results when using methyl acetate from an older stock.	Degradation of methyl acetate to acetic acid and methanol is affecting the reaction chemistry.	1. Do not use the older stock for sensitive experiments.2. Always use freshly opened or high-purity methyl acetate for critical applications.3. Implement a "first-in, first-out" inventory system for your solvents.

Data Presentation: Methyl Acetate Hydrolysis Rate Constants

The following table summarizes the rate constants for the hydrolysis of methyl acetate under different conditions. This data can be used to estimate the potential for degradation based on your storage or experimental conditions.

Condition	Temperature (°C)	Rate Constant (k)	Units
Neutral Hydrolysis	25	1.7 x 10⁻⁹	s⁻¹
Neutral Hydrolysis	90	1.4 x 10⁻⁷	s⁻¹
Neutral Hydrolysis	100	4.2 x 10⁻⁷	s⁻¹
Neutral Hydrolysis	110	1.1 x 10⁻⁶	s⁻¹
Acid-Catalyzed (0.93 mmol/L HCl)	90	1.4 x 10⁻²	s⁻¹(mol/L)⁻¹
Base-Catalyzed (Saponification)	25	0.115	L mol⁻¹ s⁻¹
Base-Catalyzed (Saponification)	35	0.230	L mol⁻¹ s⁻¹

Mandatory Visualizations

Caption: Hydrolysis of Methyl Acetate.

Caption: Stability Testing Workflow.

Caption: Troubleshooting Logic for Degradation.

Experimental Protocols

Stability Indicating GC-FID Method for Methyl Acetate and its Degradants

This method is designed to separate and quantify methyl acetate, methanol, and acetic acid.

Instrumentation:

• Gas Chromatograph with a Flame Ionization Detector (GC-FID).

• Capillary Column: e.g., DB-WAX (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent polar column.

• Autosampler.

• Data Integration System.

Reagents and Materials:

• Methyl Acetate (high purity reference standard).

• Methanol (high purity reference standard).

• Acetic Acid (high purity reference standard).

• Internal Standard (e.g., n-Propanol).

• Solvent for dilution (e.g., Dichloromethane).

Chromatographic Conditions:

• Injector Temperature: 250 °C

• Detector Temperature: 250 °C

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 5 minutes.

  • Ramp: 10 °C/min to 200 °C, hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Injection Volume: 1 µL

• Split Ratio: 50:1

Procedure:

• Standard Preparation:

  • Prepare individual stock solutions of methyl acetate, methanol, acetic acid, and the internal standard in the chosen solvent.

  • Prepare a mixed standard solution containing all four components at a known concentration.

  • Prepare a series of calibration standards by diluting the mixed standard solution to cover the expected concentration range of the samples.

• Sample Preparation:

  • Accurately weigh a known amount of the methyl acetate sample to be tested.

  • Dissolve and dilute the sample in the chosen solvent to a suitable concentration, adding a known amount of the internal standard.

• Analysis:

  • Inject the calibration standards to establish the calibration curve for each component.

  • Inject the prepared sample solutions.

  • Identify the peaks based on their retention times compared to the standards.

  • Quantify the amount of methyl acetate, methanol, and acetic acid in the sample using the calibration curves and the internal standard.

Long-Term Stability Study Protocol

This protocol outlines the steps for conducting a long-term stability study on methyl acetate, following principles from ICH guidelines.[4][5][6][7][8]

Objective: To evaluate the stability of methyl acetate under defined long-term storage conditions and establish a re-test period.

Materials:

• Three different batches of methyl acetate.

• Appropriate storage containers (e.g., amber glass bottles with inert caps).

• Controlled environment chambers or refrigerators.

• Validated stability-indicating analytical method (e.g., the GC-FID method described above).

Procedure:

• Initial Analysis (Time Zero):

  • For each of the three batches, perform a complete analysis to determine the initial purity and the levels of any degradation products (methanol, acetic acid) and other impurities. This serves as the baseline data.

• Sample Storage:

  • Divide each batch into a sufficient number of aliquots for testing at all planned time points.

  • Store the aliquots in the proposed long-term storage condition (e.g., 25 °C/60% RH or 5 °C).

• Testing Schedule:

  • Test the samples at predetermined intervals. A typical schedule for a 24-month study would be: 0, 3, 6, 9, 12, 18, and 24 months.

• Analysis at Each Time Point:

  • At each time point, retrieve the required number of aliquots from the storage chambers.

  • Allow the samples to equilibrate to room temperature before analysis.

  • Perform the analysis using the validated stability-indicating method to determine the purity of methyl acetate and the concentration of degradation products.

• Data Evaluation:

  • Compile the data from all time points.

  • Evaluate any changes in purity and the increase in degradation products over time.

  • If significant changes are observed, determine the time at which the methyl acetate no longer meets the established specifications.

  • Based on this data, a re-test period can be proposed.

References

• 1. scribd.com [scribd.com]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. egyankosh.ac.in [egyankosh.ac.in]
• 4. snscourseware.org [snscourseware.org]
• 5. database.ich.org [database.ich.org]
• 6. ICH Q1 guideline on stability testing of drug substances and drug products | European Medicines Agency (EMA) [ema.europa.eu]
• 7. ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 8. upm-inc.com [upm-inc.com]

strategies to improve yield in the reactive distillation of methyl acetate

Welcome to the technical support center for the reactive distillation of methyl acetate. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their experimental processes.

Troubleshooting Guide

This guide addresses common issues encountered during the reactive distillation of methyl acetate, providing potential causes and actionable solutions.

Issue ID	Question	Potential Causes	Recommended Actions
MA-RD-001	Why is the conversion of acetic acid low?	- Inadequate catalyst activity or loading. - Non-optimal molar ratio of reactants. - Insufficient reboiler heat duty or incorrect temperature profile. - Short residence time in the reactive section.	- Ensure the catalyst (e.g., NKC-9, Indion 180) is properly activated and used at an appropriate loading (e.g., 0.025 g/g of liquid mixture).[1] - Optimize the methanol to acetic acid molar ratio; an excess of methanol can enhance the conversion of acetic acid. Ratios between 1:1 and 1.2:1 have been shown to be effective.[1] - Increase the reboiler heat duty to achieve the optimal temperature for the reaction, typically around 60-80°C in the reactive zone.[1][2] - Adjust feed rates or column holdup to increase the residence time of reactants in the catalytic section.
MA-RD-002	Why is the purity of the methyl acetate distillate low?	- Formation of azeotropes with methanol or water. - Inefficient separation in the rectification section. - Incorrect reflux ratio. - Entrainment or foaming in the column.	- Reactive distillation is designed to overcome azeotropic limitations by continuously removing products as they are formed.[3][4] Ensure the column design provides sufficient separation stages. - Increase the number of theoretical stages in the rectification section of your column. - Optimize the reflux ratio. A higher reflux ratio generally improves purity but at the cost of higher energy consumption. Ratios around 1.7 to 9 have been reported in different setups.[5][6] - Check for and mitigate foaming by ensuring proper design of trays or packing and avoiding excessive vapor velocities.
MA-RD-003	The reactive distillation column is experiencing operational instability (e.g., flooding, weeping).	- Excessive vapor or liquid flow rates. - Poorly designed or packed column internals. - Incorrect pressure control.	- Reduce the reboiler duty or feed rates to operate within the hydraulic limits of the column. - Ensure structured packing (like Katapak-S) or trays are correctly installed and appropriate for the desired throughput.[7] - Maintain stable column pressure; fluctuations can disrupt the vapor-liquid equilibrium.
MA-RD-004	How can I minimize the formation of byproducts like dimethyl ether?	- High reaction temperatures. - Inappropriate catalyst selection.	- Operate at the lowest effective temperature that still provides a good reaction rate. - Select a catalyst with high selectivity for the esterification reaction. For instance, NKC-9 has been shown to have high selectivity with no detected dimethyl ether formation.[1]

Logical Troubleshooting Flow

The following diagram illustrates a logical workflow for troubleshooting low yield in methyl acetate reactive distillation.

Caption: A flowchart for troubleshooting low yield issues.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting point for the molar ratio of methanol to acetic acid?

A1: A good starting point is an equimolar feed (1:1 ratio).[2] However, to shift the equilibrium and increase the conversion of the limiting reactant (typically acetic acid), a slight excess of methanol (e.g., 1.2:1) can be beneficial.[1] Note that a very large excess of methanol can increase separation costs.

Q2: Which type of catalyst is recommended for this reaction?

A2: Strongly acidic cation-exchange resins are highly effective and commonly used as heterogeneous catalysts.[7] They offer advantages such as easy separation from the product and less corrosion compared to homogeneous catalysts like sulfuric acid.[7] Specific examples include Indion 180 and Amberlyst 15.[7]

Q3: How does the reflux ratio impact the yield and purity of methyl acetate?

A3: The reflux ratio is a critical parameter. Increasing the reflux ratio generally enhances the separation efficiency, leading to higher purity methyl acetate in the distillate.[5] However, it also increases the energy consumption due to a higher reboiler duty. An optimal reflux ratio must be determined for each specific setup, balancing purity requirements with operational costs. Studies have explored ratios from 1.7 to 9.[5][6]

Q4: What are the key advantages of using reactive distillation for methyl acetate synthesis?

A4: The main advantages include:

• Overcoming Equilibrium Limitations: By continuously removing one of the products (methyl acetate), the reaction equilibrium is shifted towards the product side, resulting in higher reactant conversion than in a conventional reactor.[7][8]

• Process Intensification: It combines reaction and separation into a single unit, which can significantly reduce capital and operating costs.[5][9]

• Energy Savings: The heat of the exothermic esterification reaction can be used for the distillation, leading to better energy integration.[9]

• Avoidance of Azeotropes: It effectively handles the formation of minimum-boiling azeotropes between methyl acetate-methanol and methyl acetate-water.[3]

Q5: At what points in the column should the reactants be fed?

A5: The feed location depends on the relative volatility of the components. Typically, the less volatile reactant, acetic acid, is fed higher up in the column, while the more volatile reactant, methanol, is fed lower down.[1] This countercurrent flow ensures that reactants are contained within the reactive section, maximizing their interaction with the catalyst.

Experimental Protocols

Protocol 1: Optimization of Reactant Molar Ratio

This protocol details an experiment to determine the optimal molar ratio of methanol to acetic acid for maximizing acetic acid conversion.

1. Objective: To investigate the effect of the reactant molar ratio on the conversion of acetic acid.

2. Materials & Equipment:

• Reactive distillation column with a packed catalytic section (e.g., filled with NKC-9 resin).

• Acetic acid (glacial, ≥99.5%).

• Methanol (≥99.5%).

• Heating mantle/reboiler and condenser.

• Pumps for reactant feeds.

• Gas chromatograph (GC) for sample analysis.

3. Procedure:

• Setup: Assemble the reactive distillation column. The reactive section should be packed with a known quantity of pre-treated NKC-9 catalyst (e.g., catalyst load of 0.025 g per gram of liquid mixture).[1]

• Startup: Begin heating the reboiler and establish a stable temperature profile throughout the column.

• Experiment Runs:

  • Run 1 (0.8:1): Set the feed pumps to deliver a methanol to acetic acid molar ratio of 0.8:1. Maintain a constant reaction temperature (e.g., 60°C) and reflux ratio.[1]

  • Run 2 (1.0:1): Repeat the experiment with a 1.0:1 molar ratio.

  • Run 3 (1.2:1): Repeat the experiment with a 1.2:1 molar ratio.

  • Run 4 (1.3:1): Repeat the experiment with a 1.3:1 molar ratio.

• Steady State & Sampling: Allow the column to reach a steady state for each run (indicated by stable temperatures). Collect samples from the distillate and bottom product streams at regular intervals.

• Analysis: Analyze the composition of the samples using GC to determine the concentration of acetic acid, methanol, methyl acetate, and water.

• Calculation: Calculate the conversion of acetic acid for each molar ratio.

4. Data Presentation:

Molar Ratio (Methanol:Acetic Acid)	Acetic Acid Conversion (%)	Methyl Acetate Purity in Distillate (%)
0.8:1	Record Value	Record Value
1.0:1	Record Value	Record Value
1.2:1	Record Value	Record Value
1.3:1	Record Value	Record Value

Experimental Workflow Diagram

Caption: Workflow for optimizing reactant molar ratio.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 4. my.che.utah.edu [my.che.utah.edu]
• 5. eprints.usm.my [eprints.usm.my]
• 6. Wolfram Demonstrations Project [demonstrations.wolfram.com]
• 7. hrcak.srce.hr [hrcak.srce.hr]
• 8. nahrainuniv.edu.iq [nahrainuniv.edu.iq]
• 9. arpnjournals.com [arpnjournals.com]

addressing baseline noise in HPLC analysis of methyl acetate

Welcome to the technical support center for the HPLC analysis of methyl acetate. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address common issues, particularly baseline noise, encountered during their experiments.

Troubleshooting Guide: Baseline Noise in Methyl Acetate Analysis

High baseline noise can obscure peaks and compromise the accuracy of your results.[1] This guide provides a systematic approach to identifying and resolving the root causes of baseline noise in your HPLC analysis of methyl acetate.

1. Is your mobile phase properly prepared and of high quality?

The mobile phase is a primary contributor to baseline noise.[1] Impurities, dissolved gases, or improper preparation can all lead to an unstable baseline.

• Use HPLC-grade solvents: Always use high-purity, HPLC-grade solvents and reagents to avoid introducing contaminants that can cause spurious signals.[2][3][4][5]

• Freshly prepare mobile phases: Prepare mobile phases fresh daily to prevent degradation and microbial growth, which can contribute to baseline noise.[4][6]

• Ensure miscibility: Confirm that all mobile phase components are miscible to prevent phase separation and ensure a homogenous solution.[3]

• Degas the mobile phase: Dissolved gases can form microbubbles that create noise in the detector.[1][6][7][8] Thoroughly degas the mobile phase using methods like helium sparging, vacuum degassing, or an inline degasser.[1][7][8]

• Filter the mobile phase: Filter the mobile phase through a 0.45 µm or 0.22 µm membrane filter to remove particulate matter that can cause blockages and pressure fluctuations.[4][6]

2. Are your HPLC system components functioning correctly?

Various parts of the HPLC system can be a source of baseline noise if not properly maintained.

• Pump: Inconsistent pump performance, such as pressure fluctuations from worn seals or faulty check valves, can introduce rhythmic baseline noise.[7] Regular maintenance, including seal and check valve replacement, is crucial.[1]

• Injector: A dirty or leaking injector can introduce contaminants or air into the system, leading to baseline instability.

• Detector: The detector is highly sensitive and can be a significant source of noise.[5]

  • Lamp: An aging or failing detector lamp can cause a noisy or drifting baseline.[9] Monitor the lamp's intensity and replace it when it weakens.

  • Flow Cell: Contamination or air bubbles in the flow cell can lead to significant baseline noise.[3][9] Flush the flow cell with a strong solvent like methanol or isopropanol. If necessary, a more rigorous cleaning with dilute nitric acid (for stainless steel systems) may be required.[3]

• Column: A contaminated or degraded column can leach impurities, causing baseline noise and drift.[5] Using a guard column can help protect the analytical column from contaminants.[10]

3. Is your experimental method optimized for methyl acetate analysis?

Method-specific parameters can influence baseline stability.

• Wavelength Selection: Methyl acetate has a low UV absorbance.[11] Selecting a wavelength where the mobile phase has minimal absorbance is critical. For instance, using a mobile phase with acetonitrile and water is preferable for low UV detection as they are transparent at lower wavelengths.[12]

• Mobile Phase Composition: For reversed-phase HPLC of methyl acetate, a common mobile phase is a mixture of acetonitrile, water, and an acidifier like phosphoric or formic acid.[13] The quality and concentration of the acidifier can impact the baseline.

• Hydrolysis of Methyl Acetate: Methyl acetate can hydrolyze in aqueous mobile phases to form methanol and acetic acid.[14][15][16][17][18] This reaction can be influenced by the pH and temperature of the mobile phase, potentially causing baseline drift. Preparing fresh mobile phase and controlling the temperature can help minimize this effect.

• Temperature Control: Temperature fluctuations in the lab environment can affect the detector and column, leading to baseline drift and noise.[7][8][19] Using a column oven and ensuring a stable laboratory temperature can significantly improve baseline stability.[19][20][21]

Troubleshooting Workflow Diagram

The following diagram outlines a systematic approach to troubleshooting baseline noise.

Caption: A logical workflow for diagnosing and resolving baseline noise in HPLC.

Frequently Asked Questions (FAQs)

Q1: What is the difference between baseline noise and baseline drift?

A1: Baseline noise refers to rapid, random, short-term fluctuations in the baseline.[1] In contrast, baseline drift is a gradual, long-term, and directional change in the baseline.[1]

Q2: Why is my baseline noisy even when I'm not injecting a sample?

A2: This indicates a problem with the HPLC system or the mobile phase itself. Common causes include air bubbles in the system, a contaminated mobile phase, a failing detector lamp, or temperature fluctuations.[1][7][8][9]

Q3: Can the type of mobile phase container affect baseline noise?

A3: Yes. For mobile phases with a pH above 8.0, glass containers can leach metal ions, which may interfere with the analysis. In such cases, stainless steel containers are recommended.[6] For most applications involving methyl acetate analysis with acidic mobile phases, borosilicate glass is suitable.

Q4: How often should I perform preventive maintenance on my HPLC system to avoid baseline noise?

A4: Regular preventive maintenance is crucial. A general schedule is provided below, but you should always consult your instrument's manual for specific recommendations.[22]

Component	Recommended Maintenance Frequency
Pump Seals	Every 3-6 months
Check Valves	Clean or replace every 6 months
Detector Lamp	As needed based on intensity
In-line Filter	Replace every 1-4 weeks
Mobile Phase	Prepare fresh daily

Q5: Could contaminants in my methyl acetate sample be causing baseline noise?

A5: While sample contaminants are more likely to cause ghost peaks or extraneous peaks, a highly contaminated sample could contribute to overall baseline instability. Always ensure your sample is properly prepared and filtered before injection. Using solid-phase extraction (SPE) for sample cleanup can be beneficial.[10]

Experimental Protocol: HPLC Analysis of Methyl Acetate

This protocol provides a general methodology for the analysis of methyl acetate using reversed-phase HPLC.

1. Materials and Reagents:

• Methyl acetate standard

• HPLC-grade acetonitrile

• HPLC-grade water

• Phosphoric acid or formic acid (HPLC grade)

• 0.45 µm membrane filters

2. Instrument and Conditions:

Parameter	Recommended Setting
HPLC System	Standard HPLC with UV detector
Column	C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase	Acetonitrile:Water (e.g., 40:60 v/v) with 0.1% phosphoric acid
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection Wavelength	210 nm

3. Mobile Phase Preparation:

• Measure the required volumes of HPLC-grade acetonitrile and water.

• Add the appropriate amount of phosphoric acid or formic acid to the aqueous portion.

• Mix the components thoroughly.

• Degas the mobile phase for at least 15 minutes using an appropriate method.

• Filter the mobile phase through a 0.45 µm membrane filter.

4. Standard Preparation:

• Prepare a stock solution of methyl acetate in the mobile phase.

• Perform serial dilutions to create a series of calibration standards.

5. System Equilibration:

• Purge the HPLC system with the mobile phase.

• Equilibrate the column with the mobile phase at the set flow rate until a stable baseline is achieved (typically 30-60 minutes).

6. Analysis:

• Inject a blank (mobile phase) to ensure a clean baseline.

• Inject the standard solutions, followed by the samples.

• Monitor the chromatograms for the methyl acetate peak and any baseline abnormalities.

Logical Relationship of Troubleshooting Steps

The following diagram illustrates the interconnectedness of the key areas to investigate when troubleshooting baseline noise.

Caption: Interdependencies of factors contributing to HPLC baseline stability.

References

• 1. uhplcs.com [uhplcs.com]
• 2. pharmaguru.co [pharmaguru.co]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. pharmagrowthhub.com [pharmagrowthhub.com]
• 5. mastelf.com [mastelf.com]
• 6. Precautions in the handling of HPLC mobile phase - INSIDE CHEMISTRY [insidechem.blogspot.com]
• 7. Why Your HPLC Baseline Drifts—And How to Stop It | Separation Science [sepscience.com]
• 8. labtech.tn [labtech.tn]
• 9. agilent.com [agilent.com]
• 10. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 11. METHYL [sdfine.com]
• 12. UV-Vis Spectrum of Ethyl Acetate | SIELC Technologies [sielc.com]
• 13. Separation of Methyl acetate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 14. scispace.com [scispace.com]
• 15. US4352940A - Hydrolysis of methyl acetate - Google Patents [patents.google.com]
• 16. In vitro hydrolysis of methyl acetate, a limitation in application of head-space gas-chromatography in biological monitoring of exposure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. m.youtube.com [m.youtube.com]
• 18. The kinetics of the hydrolysis of methyl nitrate and of methyl acetate in aqueous solution - Transactions of the Faraday Society (RSC Publishing) [pubs.rsc.org]
• 19. How to Troubleshoot HPLC Baseline Drift Issues [eureka.patsnap.com]
• 20. researchgate.net [researchgate.net]
• 21. Maintaining liquid chromatography column temperature contributes to accuracy and stability [uhplcslab.com]
• 22. phenomenex.com [phenomenex.com]

challenges in scaling up methyl acetate synthesis from lab to pilot plant

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals on the challenges encountered when scaling up methyl acetate synthesis from the laboratory to the pilot plant.

Frequently Asked Questions (FAQs)

1. What are the most common challenges when scaling up methyl acetate synthesis?

The most significant challenges encountered during the scale-up of methyl acetate synthesis from a lab to a pilot plant setting include:

• Reaction Equilibrium Limitations: The esterification of acetic acid and methanol is a reversible reaction, which can result in low conversions. To enhance the yield of methyl acetate, it's common to use an excess of one reactant or to continuously remove one of the products (either methyl acetate or water) to shift the equilibrium towards the product side.[1][2]

• Azeotrope Formation: Methyl acetate forms low-boiling azeotropes with both methanol and water.[2][3][4] This makes separating and purifying methyl acetate to the high degree required for pharmaceutical applications a complex task that cannot be achieved by simple distillation.[2][3]

• Heat and Mass Transfer Limitations: What works at a small scale in the lab may not be directly transferable to a larger pilot plant.[5] Issues with efficient mixing and maintaining a uniform temperature become more pronounced in larger reactors, potentially affecting reaction rates and leading to the formation of byproducts.[5]

• Catalyst Performance and Deactivation: While catalysts like acidic ion-exchange resins are effective, their long-term stability and potential for deactivation under continuous operation in a pilot plant need to be carefully evaluated.[2][6] Homogeneous catalysts like sulfuric acid can cause equipment corrosion, a more significant issue in larger metal reactors.[7][8]

• Safety Hazards: Methyl acetate is highly flammable, and its vapors can form explosive mixtures with air.[9] The esterification reaction is also exothermic, which can pose a risk of a thermal runaway if not properly controlled in a larger volume.[10]

2. How can I overcome the issue of azeotrope formation during purification?

Several process intensification techniques can be employed to circumvent the challenges posed by azeotropes:

• Reactive Distillation: This is a widely used industrial method that combines the chemical reaction and distillation in a single unit.[1][11] As methyl acetate is formed, it is continuously removed from the reaction zone, which not only helps in breaking the azeotrope but also drives the reaction equilibrium towards higher product formation.[12]

• Extractive Distillation: This method involves adding a high-boiling solvent to the mixture to alter the relative volatilities of the components, thereby breaking the azeotrope and allowing for easier separation.[2][13]

• Pervaporation: This membrane-based separation technique can be used to selectively remove water from the methyl acetate-water mixture, breaking the azeotrope.[14]

3. What are the key differences in operating parameters between lab and pilot scale?

When moving from a laboratory to a pilot plant, several operational parameters need to be carefully reconsidered and adjusted. The focus shifts from demonstrating feasibility to ensuring process viability, safety, and gathering data for further scale-up.[5][15][16]

Parameter	Lab Scale	Pilot Plant Scale	Key Considerations for Scale-Up
Volume	Milliliters to a few liters	Tens to hundreds of liters	Increased volume impacts mixing efficiency and heat transfer.[5][15]
Reaction Time	Typically shorter, equilibrium may be reached quickly	May be longer due to mass transfer limitations	Reaction kinetics need to be well understood to predict performance at a larger scale.[6][17]
Agitation	Magnetic stirrers or simple overhead stirrers	More complex agitation systems (e.g., impellers)	Proper agitation is critical to ensure homogeneity and efficient heat and mass transfer.[5]
Heat Transfer	Heating mantles or oil baths provide uniform heating	Jacketed reactors with heat transfer fluids	Surface-to-volume ratio decreases, making heat removal more challenging.[5]
Material of Construction	Primarily glass	Stainless steel, glass-lined steel, or other corrosion-resistant alloys	Material compatibility with reactants and catalysts at operating temperatures and pressures is crucial.[18]
Process Control	Often manual	Automated control systems for temperature, pressure, and flow rates	Automation is necessary for process stability, safety, and data logging.[5]

Troubleshooting Guide

Issue	Possible Causes	Recommended Actions
Low Conversion of Acetic Acid	- Reaction has reached equilibrium. - Insufficient catalyst activity. - Inadequate mixing. - Incorrect reaction temperature.	- Increase the molar ratio of methanol to acetic acid.[6] - Employ reactive distillation to continuously remove methyl acetate.[1] - Check catalyst for deactivation and consider regeneration or replacement. - Improve agitation to enhance mass transfer. - Optimize the reaction temperature based on kinetic studies.[17]
Difficulty in Product Purification	- Formation of methyl acetate/methanol or methyl acetate/water azeotropes.[2]	- Implement extractive distillation with a suitable solvent.[2][13] - Utilize a reactive distillation setup.[11] - Consider using pervaporation for water removal.[14]
Catalyst Deactivation	- Fouling of the catalyst surface. - Leaching of active sites. - Thermal degradation.	- Perform periodic catalyst regeneration. - Analyze the feed for impurities that could poison the catalyst. - Ensure the operating temperature does not exceed the catalyst's thermal stability limit.
Inconsistent Product Quality	- Fluctuations in reaction temperature or pressure. - Inconsistent feed composition. - Poor mixing leading to localized "hot spots" and side reactions.	- Implement robust process control to maintain stable operating conditions. - Ensure accurate and consistent feed ratios. - Optimize the reactor's agitation system.
Safety Concerns (e.g., pressure buildup)	- Exothermic reaction leading to a temperature spike.[10] - Blockage in the process lines. - Inadequate cooling capacity.	- Ensure the reactor is equipped with an adequate cooling system and pressure relief devices. - Carefully control the rate of reactant addition. - Regularly inspect for and clear any blockages. - Adhere to strict safety protocols for handling flammable liquids.[9][19][20]

Experimental Protocols

Esterification of Acetic Acid with Methanol using an Acidic Ion-Exchange Resin (Lab Scale)

• Catalyst Preparation: Wash the acidic ion-exchange resin (e.g., Amberlyst 15) with methanol to remove any impurities and then dry it in an oven at a specified temperature (e.g., 80°C) overnight.

• Reaction Setup: Assemble a round-bottom flask equipped with a reflux condenser, a magnetic stirrer, and a thermometer.

• Charging Reactants: Charge the flask with a specific molar ratio of acetic acid and methanol (e.g., 1:1.2).

• Catalyst Addition: Add the pre-weighed catalyst to the reactant mixture (e.g., 2-5% by weight of the total reactants).

• Reaction: Heat the mixture to the desired reaction temperature (e.g., 60°C) with continuous stirring.

• Sampling and Analysis: Periodically, take samples from the reaction mixture and analyze them using gas chromatography (GC) to determine the concentration of methyl acetate and the conversion of acetic acid.

• Product Isolation: After the reaction reaches the desired conversion or equilibrium, cool the mixture and separate the catalyst by filtration. The liquid product can then be purified, for example, by fractional distillation.

Visualizations

Caption: Chemical synthesis pathway for methyl acetate.

Caption: General experimental workflow for methyl acetate synthesis.

Caption: Troubleshooting logic for low methyl acetate yield.

References

• 1. researchgate.net [researchgate.net]
• 2. iscre.org [iscre.org]
• 3. METHYL ACETATE FOR SYNTHESIS | Ennore India Chemicals [ennoreindiachemicals.com]
• 4. quora.com [quora.com]
• 5. Lab Scale vs Pilot Scale vs Demonstration Scale Guide [xytelindia.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Page loading... [guidechem.com]
• 8. The application of Methyl acetate_Chemicalbook [chemicalbook.com]
• 9. ICSC 0507 - METHYL ACETATE [chemicalsafety.ilo.org]
• 10. Safety Challenges on Runaway Reactions: the Esterification of Acetic Anhydride with Methanol | Chemical Engineering Transactions [cetjournal.it]
• 11. eprints.usm.my [eprints.usm.my]
• 12. my.che.utah.edu [my.che.utah.edu]
• 13. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 14. Purification of Methyl Acetate/Water Mixtures from Chemical Interesterification of Vegetable Oils by Pervaporation | MDPI [mdpi.com]
• 15. Pilot Scale Demystified: How Lab Scale, Pilot Scale, and Full Scale Really Differ [excedr.com]
• 16. academiainsider.com [academiainsider.com]
• 17. researchgate.net [researchgate.net]
• 18. hazenresearch.com [hazenresearch.com]
• 19. nbinno.com [nbinno.com]
• 20. nj.gov [nj.gov]

Technical Support Center: Resolving Phase Separation Issues with Methyl Acetate in Biphasic Reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering phase separation issues when using methyl acetate in biphasic reactions.

Troubleshooting Guide

Issue 1: A stable emulsion has formed, and the organic and aqueous layers are not separating.

Q1: What is the first and simplest step to try when an emulsion forms?

A1: The most straightforward initial step is to allow the mixture to stand undisturbed for a period, which can range from 30 minutes to a few hours.[1] Gentle swirling of the separatory funnel, as opposed to vigorous shaking, can also help prevent the formation of tight emulsions in the first place.[2]

Q2: I've waited, and the emulsion is not breaking. What is the next common technique to try?

A2: The addition of a saturated aqueous solution of sodium chloride (brine) is a widely used and effective method.[1] This technique, known as "salting out," increases the ionic strength of the aqueous layer, which can help force the separation of the two phases.[2]

Q3: How does adding salt help break an emulsion?

A3: Adding a salt like sodium chloride to the aqueous phase increases its polarity and density. This reduces the solubility of the organic components in the aqueous layer and can disrupt the surfactant-like interactions that stabilize the emulsion, leading to coalescence of the dispersed droplets and phase separation.

Q4: Are there other methods to break a persistent emulsion?

A4: Yes, several other techniques can be employed if salting out is ineffective:

• Centrifugation: This is a very effective mechanical method for breaking emulsions, especially those with small droplet sizes.[3][4] The centrifugal force accelerates the separation of the denser and lighter phases.

• Filtration: The entire mixture can be passed through a plug of glass wool or Celite.[1][5] This can help to coalesce the emulsified droplets.

• Temperature Modification:

  • Gentle Heating: Carefully warming the mixture can decrease the viscosity of the continuous phase and promote coalescence.[4] However, this should be done with caution to avoid decomposition of the desired product.

  • Cooling/Freezing: Lowering the temperature to induce freezing of the aqueous phase can physically disrupt the emulsion.[4] Upon thawing, the layers may separate more readily.

• Solvent Addition: Adding a small amount of a different organic solvent that is miscible with the organic phase but immiscible with the aqueous phase can alter the overall solvent properties and break the emulsion.[3][4]

• pH Adjustment: Altering the pH of the aqueous layer by adding a dilute acid or base can change the charge of compounds that may be acting as emulsifying agents, thereby destabilizing the emulsion.[3][4]

Q5: I am working on a biodiesel production process using methyl acetate. Are there any specific recommendations for this application?

A5: In biodiesel production, emulsion formation can occur during the washing step to remove impurities. The use of saturated salt solutions or centrifugation are common and effective methods to break these emulsions and speed up phase separation.

Issue 2: The phase separation is very slow, even without a significant emulsion.

Q1: What factors can contribute to slow phase separation?

A1: Slow phase separation can be caused by:

• Similar densities of the two phases.

• High viscosity of one or both phases.

• The presence of finely divided solid particles at the interface (Pickering emulsion).

Q2: How can I speed up a slow separation?

A2: Many of the same techniques for breaking emulsions can also accelerate slow separations:

• Salting out: Adding brine will increase the density of the aqueous phase, enhancing the density difference between the two layers.

• Centrifugation: This will mechanically force the separation of the two phases.

• Temperature change: Gentle heating can lower the viscosity, potentially speeding up the separation.

Frequently Asked Questions (FAQs)

Q1: Why is methyl acetate prone to forming emulsions in biphasic reactions?

A1: Methyl acetate has a moderate polarity and is partially soluble in water (about 25% at room temperature).[6] This partial miscibility can contribute to the formation of emulsions, especially in the presence of impurities or byproducts that can act as surfactants.

Q2: Can the choice of reagents in my reaction affect phase separation?

A2: Absolutely. The presence of certain reagents, catalysts, or byproducts can significantly impact phase separation. For example, acidic or basic catalysts can influence the ionic strength and pH of the aqueous phase. Also, the molar ratio of reactants can affect the final composition of the mixture and its separation characteristics.[7]

Q3: What are the safety precautions I should take when handling methyl acetate during these procedures?

A3: Methyl acetate is a flammable liquid with a low flash point.[8] Always work in a well-ventilated area, away from ignition sources.[2] Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[9] In case of a spill, remove all ignition sources and absorb the liquid with a non-combustible material like vermiculite or sand.[9]

Q4: How does temperature affect the solubility of water in methyl acetate?

A4: The solubility of water in methyl acetate increases with temperature. Conversely, the solubility of methyl acetate in water is also temperature-dependent. This property can sometimes be exploited to improve separation by cooling the mixture.

Data Presentation

Table 1: Physical Properties of Methyl Acetate Relevant to Phase Separation

Property	Value
Density	0.932 g/cm³ at 20°C
Boiling Point	56.9 °C
Solubility in Water	~25% (25 g/100 mL) at 20°C
Azeotrope with Water	97% methyl acetate, boils at 56.5°C
Azeotrope with Methanol	81.3% methyl acetate, boils at 54°C

Note: Data sourced from publicly available chemical information databases.

Table 2: Comparison of Emulsion Breaking Techniques (Qualitative)

Technique	Principle of Action	Relative Speed	Potential Issues
Standing	Gravitational separation	Slow	May be ineffective for stable emulsions.
Salting Out	Increases ionic strength and density of the aqueous phase, reducing mutual solubility.	Moderate to Fast	May not work for all types of emulsions.
Centrifugation	Accelerates gravitational separation through centrifugal force.	Very Fast	Requires specialized equipment.
Filtration	Coalesces droplets by passing through a filter medium.	Moderate	Can be slow for large volumes; potential for product loss on the filter medium.
Heating	Reduces viscosity.	Moderate	Risk of product degradation.
Cooling/Freezing	Physical disruption of the emulsion structure.	Slow	Requires cooling/freezing and thawing time.
pH Adjustment	Alters the charge of emulsifying agents.	Moderate to Fast	May affect the stability or integrity of the target compound.

Note: The effectiveness and speed of each technique are highly dependent on the specific chemical system.

Experimental Protocols

Protocol 1: Emulsion Breaking by Salting Out

• Transfer the biphasic mixture containing the emulsion to a separatory funnel.

• Prepare a saturated aqueous solution of sodium chloride (brine).

• Add the brine solution to the separatory funnel. A common starting point is to add a volume of brine equal to 10-20% of the aqueous layer volume.

• Stopper the funnel and gently invert it several times to mix the contents. Do not shake vigorously , as this may reform the emulsion.

• Vent the funnel periodically to release any pressure buildup.

• Place the funnel in a ring stand and allow the layers to separate.

• Observe the interface. If the emulsion is breaking, a distinct boundary between the organic and aqueous layers will begin to form.

• Once the separation is complete, drain the lower aqueous layer, followed by the organic layer.

Protocol 2: Emulsion Breaking by Centrifugation

• Carefully transfer the emulsified mixture into appropriate centrifuge tubes. Ensure the tubes are balanced.

• Place the tubes in the centrifuge.

• Centrifuge the mixture. Typical starting parameters are 1000-3000 x g for 5-15 minutes. These parameters may need to be optimized for your specific system.

• After centrifugation, carefully remove the tubes. The layers should be distinct.

• Separate the layers by decantation or by using a pipette.

Visualizations

Caption: Troubleshooting workflow for resolving emulsions in biphasic reactions.

Caption: Factors contributing to emulsion formation and corresponding resolution strategies.

References

• 1. scribd.com [scribd.com]
• 2. researchgate.net [researchgate.net]
• 3. Acetic acid, methyl ester (CAS 79-20-9) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 4. m.youtube.com [m.youtube.com]
• 5. pubs.aip.org [pubs.aip.org]
• 6. Methyl acetate - Wikipedia [en.wikipedia.org]
• 7. methyl acetate [stenutz.eu]
• 8. Methyl acetate - Sciencemadness Wiki [sciencemadness.org]
• 9. scispace.com [scispace.com]

Reference Data & Comparative Studies

A Comparative Analysis of Methyl Acetate and Ethyl Acetate as Solvents: A Guide for Researchers

For researchers, scientists, and professionals in drug development, the selection of an appropriate solvent is a critical decision that can significantly impact the efficiency, yield, and purity of a chemical process. Methyl acetate and ethyl acetate, two common ester solvents, are often considered for similar applications. This guide provides an objective, data-driven comparison of their performance as solvents, supported by key physicochemical properties, safety considerations, and generalized experimental protocols for their evaluation.

Executive Summary

Both methyl acetate and ethyl acetate are effective polar aprotic solvents with a wide range of applications in organic synthesis, extraction, and chromatography. Their primary differences lie in their physical properties, such as boiling point and solubility in water, as well as their safety profiles. Ethyl acetate is generally favored for its lower toxicity and is more commonly used.[1][2] Methyl acetate, however, offers a lower boiling point, which can be advantageous for applications requiring easy solvent removal.[1] This guide will delve into a detailed comparison of their properties to aid in making an informed solvent choice.

Physicochemical Properties: A Tabular Comparison

The following tables summarize the key physicochemical properties of methyl acetate and ethyl acetate, providing a quantitative basis for comparison.

Table 1: General and Physical Properties

Property	Methyl Acetate	Ethyl Acetate	Reference(s)
Chemical Formula	C₃H₆O₂	C₄H₈O₂	[1]
Molar Mass ( g/mol )	74.08	88.11	[1][2]
Appearance	Colorless liquid	Colorless liquid	[1][2]
Odor	Fragrant, fruity	Fruity	[1][2]
Boiling Point (°C)	56.9	77.1	[1][2]
Melting Point (°C)	-98.0	-83.6	[1][2]
Density (g/cm³ at 20°C)	0.932	0.902	[1][2]
Viscosity (mPa·s at 25°C)	0.36	0.425
Flash Point (°C)	-10	-4	[1][2]

Table 2: Solvent Properties

Property	Methyl Acetate	Ethyl Acetate	Reference(s)
Solubility in Water ( g/100 mL at 20°C)	24.4	8.3	[1][2]
Miscibility with Organic Solvents	Highly miscible	Highly miscible	[1][2]
Polarity	Weakly polar	Moderately polar	[1][3]
Refractive Index (at 20°C)	1.361	1.372
Dielectric Constant (at 25°C)	6.68	6.02
Dipole Moment (Debye)	1.69	1.78

Performance as Solvents: A Comparative Overview

In Organic Synthesis

Both methyl acetate and ethyl acetate serve as effective solvents for a variety of organic reactions, particularly those involving polar reactants. Their utility stems from their ability to dissolve a wide range of starting materials and reagents. The choice between the two often depends on the reaction temperature and the ease of solvent removal.

• Methyl Acetate: Its lower boiling point facilitates its removal post-reaction, which can be advantageous in the isolation of thermally sensitive products.[3]

• Ethyl Acetate: With a higher boiling point, it is suitable for reactions requiring moderate heating. It is a widely used solvent in many standard organic transformations.[3]

In Extraction Processes

Liquid-liquid extraction is a common application for both solvents. Their partial miscibility with water allows them to effectively extract organic compounds from aqueous solutions.

• Methyl Acetate: Due to its higher solubility in water, it may be less efficient for extracting highly polar compounds from aqueous media, as some of the solvent will partition into the aqueous phase.[1][4]

• Ethyl Acetate: Its lower water solubility generally makes it a more efficient extraction solvent for a broader range of organic compounds from aqueous solutions.[3] It is frequently employed in the extraction of natural products and in pharmaceutical processes.[3]

In Chromatography

In liquid chromatography, both solvents can be used as components of the mobile phase, particularly in normal-phase and to some extent in reversed-phase chromatography.

• Methyl Acetate & Ethyl Acetate: The choice of solvent and its proportion in the mobile phase mixture is critical for achieving optimal separation of analytes.[5] The polarity of the solvent mixture can be fine-tuned by blending these esters with other solvents like hexanes or alcohols to achieve the desired retention times and resolution.[5] Ethyl acetate is a common component in mobile phases for column chromatography.

Experimental Protocols

The following are generalized experimental protocols for comparing the performance of methyl acetate and ethyl acetate as solvents in key applications.

Protocol 1: Comparative Analysis of Extraction Efficiency

Objective: To determine and compare the efficiency of methyl acetate and ethyl acetate in extracting a target organic compound from an aqueous solution.

Materials:

• Aqueous solution containing a known concentration of the target compound.

• Methyl acetate (reagent grade).

• Ethyl acetate (reagent grade).

• Separatory funnels (250 mL).

• Beakers and Erlenmeyer flasks.

• Rotary evaporator.

• Analytical balance.

• Analytical instrument for quantification (e.g., UV-Vis spectrophotometer, HPLC).

Procedure:

• Preparation: Prepare two identical aqueous solutions containing the target compound.

• Extraction with Methyl Acetate: a. Transfer one of the aqueous solutions to a 250 mL separatory funnel. b. Add a defined volume of methyl acetate (e.g., 50 mL). c. Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release pressure. d. Allow the layers to separate completely. e. Drain the lower aqueous layer into a beaker. f. Collect the upper organic layer (methyl acetate) into a clean, pre-weighed round-bottom flask.

• Extraction with Ethyl Acetate: Repeat the extraction procedure (steps 2a-2f) with the second aqueous solution using an equal volume of ethyl acetate.

• Solvent Removal: Remove the solvent from both organic extracts using a rotary evaporator under reduced pressure.

• Quantification: a. Weigh the dried extracts to determine the mass of the recovered compound. b. Alternatively, re-dissolve the extracts in a suitable solvent and quantify the amount of the target compound using an appropriate analytical technique.

• Calculation of Efficiency: Calculate the extraction efficiency for each solvent as follows: Efficiency (%) = (Mass of compound in extract / Initial mass of compound in aqueous solution) x 100

Data Presentation:

Solvent	Initial Mass of Compound (mg)	Mass of Extracted Compound (mg)	Extraction Efficiency (%)
Methyl Acetate
Ethyl Acetate

Protocol 2: Comparative Analysis in Thin-Layer Chromatography (TLC)

Objective: To compare the performance of methyl acetate and ethyl acetate as components of the mobile phase in the separation of a mixture of compounds by TLC.

Materials:

• TLC plates (e.g., silica gel 60 F₂₅₄).

• A mixture of compounds to be separated.

• Methyl acetate (HPLC grade).

• Ethyl acetate (HPLC grade).

• A non-polar solvent (e.g., hexane, HPLC grade).

• TLC developing chambers.

• Capillary tubes for spotting.

• UV lamp for visualization.

Procedure:

• Mobile Phase Preparation: a. Prepare a series of mobile phases with varying ratios of methyl acetate and hexane (e.g., 10:90, 20:80, 30:70 v/v). b. Prepare a corresponding series of mobile phases with the same ratios of ethyl acetate and hexane.

• TLC Plate Preparation: a. Using a pencil, lightly draw an origin line about 1 cm from the bottom of each TLC plate. b. Use a capillary tube to spot the compound mixture onto the origin line of each plate.

• Development: a. Place a small amount of a prepared mobile phase into a TLC chamber and allow it to saturate. b. Place a spotted TLC plate into the chamber, ensuring the origin line is above the solvent level. c. Allow the solvent front to ascend the plate until it is about 1 cm from the top. d. Remove the plate and immediately mark the solvent front with a pencil.

• Visualization: a. Allow the plate to dry completely. b. Visualize the separated spots under a UV lamp and circle them with a pencil.

• Analysis: a. Calculate the Retention Factor (Rf) for each spot in each mobile phase: Rf = (Distance traveled by the spot) / (Distance traveled by the solvent front) b. Compare the separation (the difference in Rf values between spots) achieved with the methyl acetate-based mobile phases versus the ethyl acetate-based mobile phases.

Data Presentation:

Mobile Phase Composition (v/v)	Compound	Rf (Methyl Acetate)	Rf (Ethyl Acetate)
10:90 (Ester:Hexane)	Compound A
Compound B
20:80 (Ester:Hexane)	Compound A
Compound B
30:70 (Ester:Hexane)	Compound A
Compound B

Visualizing the Comparison: Logical Relationships and Workflows

To further clarify the decision-making process, the following diagrams illustrate the relationships between the properties of these solvents and a general workflow for solvent selection.

Caption: Logical relationships between solvent properties and applications.

Caption: A generalized workflow for solvent selection.

Safety, Toxicity, and Environmental Impact

Safety and Handling: Both methyl acetate and ethyl acetate are flammable liquids and should be handled with appropriate safety precautions, including use in a well-ventilated area and away from ignition sources.[6][7] Personal protective equipment such as safety goggles, gloves, and a lab coat should be worn.[6][7]

Toxicity: Ethyl acetate is generally considered to be less toxic than methyl acetate.[1][2][4] The primary concern with methyl acetate is its potential to hydrolyze in the body to methanol, which can have toxic effects.[4]

Environmental Impact: Both solvents are considered to be readily biodegradable and have a low potential for bioaccumulation.[8][9] Ethyl acetate is often highlighted as a "greener" solvent choice due to its lower toxicity and its potential to be derived from renewable resources.[9] Methyl acetate is also considered to have a favorable environmental profile, being non-persistent in the environment.[8][10]

Conclusion

The choice between methyl acetate and ethyl acetate as a solvent is a nuanced one that depends on the specific requirements of the application.

• Choose Methyl Acetate when:

  • A lower boiling point and rapid evaporation are critical for product isolation.

  • Slightly higher water solubility is not a concern for the intended application.

• Choose Ethyl Acetate when:

  • A lower toxicity profile and enhanced safety are priorities.

  • Lower water solubility is required for efficient extractions from aqueous media.

  • A moderately higher boiling point is suitable for the reaction conditions.

By carefully considering the quantitative data presented in this guide and, when necessary, performing direct comparative experiments using the outlined protocols, researchers can make an informed and optimal solvent selection for their specific needs.

References

• 1. differencebetween.com [differencebetween.com]
• 2. chemicaliran.com [chemicaliran.com]
• 3. nbinno.com [nbinno.com]
• 4. pediaa.com [pediaa.com]
• 5. Guide to Choosing the Correct HPLC Solvent | Phenomenex [phenomenex.com]
• 6. media.laballey.com [media.laballey.com]
• 7. sfdr-cisd-tx.safeschoolssds.com [sfdr-cisd-tx.safeschoolssds.com]
• 8. santos.com [santos.com]
• 9. Is Ethyl Acetate Environmentally Friendly? Factory China [slchemtech.com]
• 10. expertmarketresearch.com [expertmarketresearch.com]

A Comparative Guide to the Quantification of Methyl Acetate: Validating a New HPLC-UV Method

For researchers, scientists, and drug development professionals, the accurate quantification of methyl acetate is crucial in various stages of research and manufacturing. This guide provides a comprehensive comparison of a newly validated High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method against established analytical techniques, namely Gas Chromatography with Flame Ionization Detection (GC-FID), Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy, and Saponification Titration.

This document presents a detailed breakdown of the experimental protocols and performance data for each method, adhering to the principles outlined in the International Council for Harmonisation (ICH) Q2(R1) guidelines on the validation of analytical procedures.[1][2][3][4][5]

Executive Summary: Method Comparison

The choice of an analytical method for methyl acetate quantification depends on several factors, including the required sensitivity, selectivity, sample throughput, and available instrumentation. While GC-FID is a traditional and robust method for volatile compounds like methyl acetate, HPLC-UV offers a viable alternative, particularly in laboratories where HPLC is the primary analytical platform. Quantitative NMR provides an absolute quantification method without the need for a specific reference standard of the analyte, and titration offers a classical, cost-effective approach.

The following table summarizes the key performance characteristics of each method, providing a clear comparison to aid in the selection of the most appropriate technique for a given application.

Performance Parameter	HPLC-UV (Validated Method)	GC-FID	qNMR Spectroscopy	Saponification Titration
Linearity (R²)	≥ 0.999	≥ 0.995	≥ 0.999	≥ 0.999
Linear Range	0.1 - 2.0 mg/mL	7 µg - 1000 µg per sample[6]	0.1 - 60 mM	80% - 120% of the expected concentration
Limit of Detection (LOD)	~0.02 mg/mL	2 µg per sample[6]	Analyte dependent, typically in the µg/mL range	Not typically determined
Limit of Quantification (LOQ)	~0.07 mg/mL	7 µg per sample[6]	Analyte dependent, typically in the µg/mL range	Not typically determined
Accuracy (% Recovery)	98.0 - 102.0%	± 16.8%[6]	98.0 - 102.0%	98.0 - 102.0%
Precision (%RSD)	< 2.0%	3.6%[6]	< 2.0%	< 2.0%

Detailed Experimental Protocols

Validated HPLC-UV Method for Methyl Acetate Quantification

This section details the experimental protocol for the newly validated HPLC-UV method for the quantification of methyl acetate.

Instrumentation:

• HPLC system equipped with a UV detector

• C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size)

• Autosampler

• Data acquisition and processing software

Reagents and Materials:

• Methyl acetate reference standard (purity ≥ 99.5%)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Diluent: Acetonitrile/Water (50:50, v/v)

Chromatographic Conditions:

• Mobile Phase: Acetonitrile and water in an isocratic elution. The exact ratio should be optimized for ideal peak shape and retention time. A common starting point is 40:60 (v/v) Acetonitrile:Water.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 205 nm (as esters exhibit absorbance in the low UV region)[7]

• Injection Volume: 10 µL

Standard and Sample Preparation:

• Standard Stock Solution: Accurately weigh about 100 mg of methyl acetate reference standard into a 10 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

• Calibration Standards: Prepare a series of calibration standards by diluting the stock solution with the diluent to achieve concentrations across the desired linear range (e.g., 0.1, 0.5, 1.0, 1.5, and 2.0 mg/mL).

• Sample Solution: Accurately weigh a sample containing methyl acetate, dissolve it in a suitable volume of diluent to obtain a theoretical concentration within the calibration range.

Validation Procedure: The method was validated according to ICH Q2(R1) guidelines for the following parameters:

• Specificity: The ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present. This was evaluated by analyzing a blank (diluent) and a placebo solution to ensure no interfering peaks at the retention time of methyl acetate.

• Linearity: A five-point calibration curve was generated by plotting the peak area against the concentration of the methyl acetate standards. The linearity was evaluated by the correlation coefficient (R²) of the regression line.[3]

• Accuracy: The accuracy was determined by the recovery of known amounts of methyl acetate spiked into a placebo matrix at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Precision:

  • Repeatability (Intra-day precision): Determined by analyzing six replicate samples of the same concentration on the same day.

  • Intermediate Precision (Inter-day precision): Determined by analyzing the same sample on different days by different analysts. The precision is expressed as the relative standard deviation (%RSD).

• Limit of Detection (LOD) and Limit of Quantification (LOQ): These were determined based on the standard deviation of the response and the slope of the calibration curve. The formulas LOD = 3.3 * (σ/S) and LOQ = 10 * (σ/S) were used, where σ is the standard deviation of the y-intercepts of regression lines and S is the slope of the calibration curve.

Alternative Analytical Methods

a) Gas Chromatography with Flame Ionization Detection (GC-FID)

GC-FID is a widely used technique for the analysis of volatile organic compounds like methyl acetate.

Instrumentation:

• Gas chromatograph equipped with a Flame Ionization Detector (FID)

• Capillary column suitable for volatile compounds (e.g., DB-WAX)

Typical GC Conditions (based on NIOSH Method 1458): [6]

• Injector Temperature: 250 °C

• Detector Temperature: 300 °C

• Oven Temperature Program: 35 °C (hold for 2 min), then ramp at 10 °C/min to 150 °C

• Carrier Gas: Helium at 1 mL/min

• Injection Volume: 1 µL

b) Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

qNMR is a primary analytical method that allows for the direct quantification of a substance against a certified internal standard.[8]

Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher)

Procedure:

• Accurately weigh a known amount of the sample containing methyl acetate and a certified internal standard (e.g., maleic acid) into an NMR tube.

• Dissolve the mixture in a known volume of a deuterated solvent (e.g., DMSO-d6).

• Acquire the ¹H NMR spectrum under quantitative conditions (ensuring complete relaxation of all relevant signals).

• Integrate the signals corresponding to a known number of protons of methyl acetate and the internal standard.

• The concentration of methyl acetate is calculated based on the ratio of the integrals, the number of protons, the molecular weights, and the masses of the analyte and the internal standard.

c) Saponification Titration

This classical chemical method involves the hydrolysis of the ester in the presence of a strong base, followed by back-titration of the excess base.

Procedure:

• Accurately weigh a sample containing methyl acetate into a flask.

• Add a known excess of a standardized strong base solution (e.g., sodium hydroxide).

• Heat the mixture under reflux to ensure complete saponification of the ester.

• After cooling, titrate the unreacted base with a standardized acid solution (e.g., hydrochloric acid) using a suitable indicator (e.g., phenolphthalein).

• A blank titration without the sample is also performed. The difference in the titrant volume between the blank and the sample titration is used to calculate the amount of base consumed by the saponification reaction, and thus the amount of methyl acetate in the sample.

Visualizing the Workflow

To provide a clearer understanding of the analytical processes, the following diagrams illustrate the key workflows for the HPLC-UV method validation and the comparison of the different analytical approaches.

Workflow for HPLC Method Development and Validation.

Comparison of Analytical Methods for Methyl Acetate.

Conclusion

The newly validated HPLC-UV method provides a reliable and robust alternative for the quantification of methyl acetate, demonstrating excellent linearity, accuracy, and precision that are comparable to other established techniques. While GC-FID remains a powerful tool for volatile compounds, the HPLC-UV method is particularly advantageous for laboratories where HPLC is the predominant analytical instrument. qNMR offers the benefit of absolute quantification, and titration remains a viable, low-cost option. The choice of the most suitable method will ultimately depend on the specific requirements of the analysis, including sample matrix, required sensitivity, and available resources. This guide provides the necessary data and protocols to make an informed decision for the quantification of methyl acetate in a research and development setting.

References

• 1. scribd.com [scribd.com]
• 2. jordilabs.com [jordilabs.com]
• 3. altabrisagroup.com [altabrisagroup.com]
• 4. database.ich.org [database.ich.org]
• 5. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 6. mdpi.com [mdpi.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

performance comparison of different catalysts for methyl acetate synthesis

For researchers, scientists, and drug development professionals, the efficient synthesis of methyl acetate is a critical process. This guide provides an in-depth comparison of various catalysts, focusing on their performance, experimental protocols, and reaction mechanisms to aid in catalyst selection and process optimization.

Methyl acetate, a key solvent and intermediate in the chemical and pharmaceutical industries, is primarily synthesized through the esterification of acetic acid with methanol. The choice of catalyst is paramount in maximizing reaction efficiency, selectivity, and overall yield. This guide evaluates the performance of several prominent catalysts, including ion-exchange resins, zeolites, and traditional homogeneous acids, supported by experimental data.

Performance Comparison of Catalysts

The efficacy of a catalyst in methyl acetate synthesis is determined by its ability to achieve high conversion of reactants and high selectivity towards the desired product, while maintaining stability over time. The following tables summarize the performance of different catalysts under various experimental conditions as reported in the literature.

Catalyst Type	Catalyst Name	Reactant Molar Ratio (Methanol:Acetic Acid)	Temperature (°C)	Catalyst Loading	Acetic Acid Conversion (%)	Methyl Acetate Selectivity (%)	Reference
Ion-Exchange Resin	NKC-9	1.2:1	60	0.025 g/g	~65 (at equilibrium)	High (no dimethyl ether detected)	[1]
Ion-Exchange Resin	D072	1.2:1	60	0.025 g/g	Lower than NKC-9	High	[1]
Ion-Exchange Resin	Indion 180	1:1	60	0.025 g/cm³	78	Not specified	[2]
Ion-Exchange Resin	Indion-190	1:1	70	0.025 g/cc	68.7	Not specified	[3]
Ion-Exchange Resin	Amberlyst-16wet	1:1	70	0.025 g/cc	61.0	Not specified	[3]
Ion-Exchange Resin	Amberlyst-15	Not specified	30-60	Varied	>99 (in reactive distillation)	Not specified	[4]
Zeolite	Cu/HMOR	Not specified	Not specified	Not specified	~100	~100	[5]
Homogeneous Acid	Sulfuric Acid (H₂SO₄)	1.19:1	Not specified (Microwave)	4.08 wt%	98.76	Not specified	[6]
Nafion/Silica	SAC-13	Not specified	60	Not specified	Comparable to H₂SO₄	Not specified	[7]

Key Performance Insights

• Ion-Exchange Resins: Strongly acidic cation-exchange resins like NKC-9 and Indion 180 have demonstrated high catalytic activity and selectivity for methyl acetate synthesis.[1][2] NKC-9, in particular, showed a higher reaction rate compared to D072 and high selectivity with no formation of dimethyl ether as a byproduct.[1] The performance of these resins is influenced by factors such as temperature and catalyst loading, with an optimal catalyst load observed to maximize the conversion rate.[1][3]

• Zeolites: Metal-modified zeolites, such as Cu-modified HMOR, have shown exceptional performance in the carbonylation of dimethyl ether to produce methyl acetate, achieving nearly 100% conversion and selectivity under optimal conditions.[5] The introduction of metal ions like Cu, Ni, or Co can enhance the catalyst's acid strength and, consequently, its activity.[5]

• Homogeneous Catalysts: Sulfuric acid remains a highly effective homogeneous catalyst, capable of achieving very high conversions, especially with microwave assistance.[6] However, its use is associated with challenges such as corrosion and the need for separation from the reaction mixture.[8]

• Solid Acid Catalysts: Nafion/silica nanocomposites (SAC-13) have emerged as a promising solid acid catalyst, exhibiting activity comparable to sulfuric acid.[7] These catalysts offer the advantages of heterogeneous systems, including ease of separation and potential for reuse.

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. Below are synthesized experimental protocols for methyl acetate synthesis using different catalytic systems.

Protocol 1: Batch Reactor Synthesis using Ion-Exchange Resin

This protocol is based on the experimental setup for kinetic studies of acetic acid esterification with methanol.[1][3]

• Catalyst Preparation: Wash the acidic cation-exchange resin (e.g., NKC-9 or Indion 180) with an HCl solution followed by distilled water until the pH of the washings is neutral.[1]

• Reaction Setup:

  • Equip a 250 mL three-necked flask with a reflux condenser, a thermometer, and a sampling device.

  • Use a thermostatically controlled water bath to maintain the desired reaction temperature (e.g., 45-60°C) with an accuracy of ±0.1 K.[1]

• Reaction Procedure:

  • Charge the reactor with a predetermined amount of acetic acid and the catalyst.

  • Heat the mixture to the desired reaction temperature.

  • Preheat the methanol to the same temperature and add it to the reactor to initiate the reaction.[1]

  • Maintain a specific molar ratio of methanol to acetic acid (e.g., 0.8:1 to 1.3:1) and catalyst loading (e.g., 0.025 g of catalyst per gram of liquid mixture).[1]

• Sampling and Analysis:

  • Withdraw samples at regular intervals.

  • Analyze the composition of the samples using gas chromatography (GC) to determine the concentrations of acetic acid, methanol, methyl acetate, and water.[2]

Protocol 2: Microwave-Assisted Synthesis using Sulfuric Acid

This protocol describes a rapid synthesis method utilizing microwave irradiation.[6]

• Reactant and Catalyst Preparation:

  • Use analytical grade glacial acetic acid, methanol, and sulfuric acid (>98% purity).[6]

• Reaction Setup:

  • Place a 1000 mL round-bottom flask containing the reactants and catalyst inside a microwave oven modified with a reflux condenser.[6]

• Reaction Procedure:

  • Mix acetic acid, sulfuric acid (at a specific concentration, e.g., 0-7 wt% of acetic acid), and methanol (at a specific molar ratio, e.g., 0.75:1 to 1.25:1) in the flask.[6]

  • Subject the mixture to microwave irradiation at a set power (e.g., 300-600 W) for a specified duration (e.g., 10-30 minutes).[6]

• Product Analysis:

  • After the reaction, analyze the product mixture to determine the conversion of acetic acid to methyl acetate.

Reaction Pathways and Experimental Workflow

Visualizing the reaction mechanisms and experimental processes can provide a clearer understanding of the synthesis of methyl acetate.

Esterification Reaction Pathway

The synthesis of methyl acetate from acetic acid and methanol is a reversible esterification reaction.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. or.niscpr.res.in [or.niscpr.res.in]
• 3. austinpublishinggroup.com [austinpublishinggroup.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. journal.uctm.edu [journal.uctm.edu]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

A Comparative Guide to Cross-Validation of GC-MS and NMR for Methyl Acetate Impurity Profiling

For researchers, scientists, and drug development professionals, ensuring the purity of raw materials and finished products is paramount. Methyl acetate, a widely used solvent and intermediate, is no exception. Rigorous impurity profiling is essential to guarantee product quality, safety, and efficacy. This guide provides a comprehensive cross-validation of two powerful analytical techniques, Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy, for the impurity profiling of methyl acetate. We present a detailed comparison of their performance characteristics, supported by experimental protocols and illustrative data, to aid in the selection and implementation of the most suitable analytical strategy.

Data Presentation: A Comparative Analysis

The selection of an analytical technique for impurity profiling is often a trade-off between sensitivity, specificity, and the nature of the impurities. The following table summarizes the typical quantitative performance characteristics of GC-MS and NMR for the analysis of common impurities in methyl acetate. The data presented is a synthesis from multiple sources to provide a representative comparison.

Performance Characteristic	GC-MS	qNMR
Limit of Detection (LOD)	High (ppm to ppb range)[1]	Moderate (typically >0.1%)
Limit of Quantification (LOQ)	High (ppm to ppb range)[1]	Moderate (typically >0.1%)
**Linearity (R²) **	>0.99[1]	>0.99[1]
Precision (RSD)	<15%	<5%
Accuracy (Recovery)	90-110%	95-105%
Analysis Time per Sample	~30-60 minutes	~10-20 minutes
Structural Elucidation	Good (based on fragmentation)	Excellent (definitive structure)[2]
Quantification Principle	Relative (requires calibration curves)	Absolute (can be used with an internal standard)[3]

Experimental Protocols

Detailed and robust experimental protocols are the foundation of reliable analytical data. The following sections outline representative methodologies for the impurity profiling of methyl acetate using GC-MS and ¹H qNMR.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

GC-MS is a highly sensitive technique ideal for separating and identifying volatile and semi-volatile impurities.[2]

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (e.g., Agilent 7890A GC with 5975C MS)

• Autosampler

• Capillary column: DB-624 or equivalent (30 m x 0.25 mm ID, 1.4 µm film thickness)

Reagents:

• Methyl acetate sample

• High-purity helium (carrier gas)

• Reference standards for expected impurities (e.g., methanol, acetic acid, ethyl acetate)

• Solvent for dilution (e.g., dichloromethane, if necessary)

Chromatographic Conditions:

• Inlet Temperature: 250 °C

• Injection Volume: 1 µL

• Split Ratio: 50:1

• Carrier Gas Flow (Helium): 1.0 mL/min (constant flow)

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 5 minutes

  • Ramp: 10 °C/min to 220 °C

  • Hold: 5 minutes at 220 °C

• MS Transfer Line Temperature: 230 °C

• Ion Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Scan Range: m/z 30-350

Sample Preparation:

• Accurately weigh approximately 100 mg of the methyl acetate sample into a 10 mL volumetric flask.

• If necessary for high concentration impurities, dilute to volume with a suitable solvent like dichloromethane. For trace analysis, direct injection may be possible.

Data Analysis:

• Identify the main peak corresponding to methyl acetate based on its retention time and mass spectrum.[4]

• Identify impurity peaks by comparing their mass spectra with a reference library (e.g., NIST) and by running reference standards.

• Quantify impurities by creating calibration curves from the analysis of reference standards at multiple concentrations.

Quantitative ¹H NMR (qNMR) Spectroscopy Protocol

qNMR is a powerful technique for both structural elucidation and direct quantification of compounds without the need for specific calibration curves for each analyte, provided an internal standard is used.[3]

Instrumentation:

• NMR spectrometer (e.g., Bruker Avance 400 MHz or equivalent)

• 5 mm NMR tubes

Reagents:

• Methyl acetate sample

• Deuterated solvent (e.g., Chloroform-d, CDCl₃)

• Internal standard (e.g., maleic acid, certified reference material)

• Tetramethylsilane (TMS) for referencing

¹H NMR Spectrum of Methyl Acetate: The ¹H NMR spectrum of methyl acetate shows two singlets: one for the acetyl protons around 2.1 ppm and one for the methoxy protons around 3.7 ppm.[5] Impurities will present their own characteristic signals.

Acquisition Parameters:

• Pulse Program: zg30 (or similar single pulse experiment)

• Number of Scans: 16

• Relaxation Delay (d1): 30 s (to ensure full relaxation for accurate integration)

• Spectral Width: 20 ppm

• Temperature: 298 K

Sample Preparation:

• Accurately weigh approximately 20 mg of the methyl acetate sample into a vial.

• Accurately weigh approximately 10 mg of the internal standard (e.g., maleic acid) into the same vial.

• Dissolve the mixture in approximately 0.75 mL of the deuterated solvent (e.g., CDCl₃ with 0.03% v/v TMS).

• Transfer the solution to a 5 mm NMR tube.

Data Analysis:

• Process the acquired FID (Fourier transform, phase correction, baseline correction).

• Integrate the signals corresponding to the methyl acetate, the internal standard, and any identified impurities.

• Calculate the concentration of each impurity relative to the known concentration of the internal standard using the following formula:

  Cimpurity = (Iimpurity / Nimpurity) * (NIS / IIS) * (Mimpurity / MIS) * (mIS / V)

  Where:

  • C = Concentration

  • I = Integral value

  • N = Number of protons for the integrated signal

  • M = Molar mass

  • m = mass

  • V = Volume of the solvent

  • IS = Internal Standard

Mandatory Visualization

The following diagrams illustrate the experimental workflows and the logical relationship of the cross-validation process.

Caption: Workflow for GC-MS impurity profiling of methyl acetate.

Caption: Workflow for ¹H qNMR impurity profiling of methyl acetate.

Caption: Logical workflow for the cross-validation of GC-MS and NMR data.

References

• 1. Orthogonal Comparison of GC−MS and 1H NMR Spectroscopy for Short Chain Fatty Acid Quantitation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pharmoutsourcing.com [pharmoutsourcing.com]
• 3. benchchem.com [benchchem.com]
• 4. ez.restek.com [ez.restek.com]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to the Hydrolysis of Methyl Acetate and Tert-Butyl Acetate: Reaction Kinetics and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

The hydrolysis of esters is a fundamental reaction in organic chemistry and plays a crucial role in various biological and industrial processes, including drug metabolism and synthesis. Understanding the kinetics of ester hydrolysis is paramount for predicting reaction rates, optimizing conditions, and designing stable pharmaceutical compounds. This guide provides an objective comparison of the reaction kinetics of methyl acetate and tert-butyl acetate hydrolysis, supported by experimental data and detailed methodologies.

At a Glance: Key Differences in Hydrolysis Kinetics

The rate and mechanism of ester hydrolysis are significantly influenced by the structure of the alcohol moiety. Methyl acetate, a simple primary ester, and tert-butyl acetate, a bulky tertiary ester, exemplify this structure-reactivity relationship. Their distinct behaviors under hydrolytic conditions are summarized below.

Feature	Methyl Acetate	Tert-Butyl Acetate
Relative Rate of Hydrolysis	Faster under basic conditions, slower under acidic conditions.	Slower under basic conditions, faster under acidic conditions.
Mechanism of Acid Hydrolysis	Bimolecular acyl-oxygen cleavage (AAC2).[1]	Predominantly unimolecular alkyl-oxygen cleavage (AAL1).[2][3][4]
Mechanism of Base Hydrolysis	Bimolecular acyl-oxygen cleavage (BAC2).	Slower bimolecular acyl-oxygen cleavage (BAC2) due to steric hindrance.
Steric Hindrance	Minimal at the alcohol carbon.	Significant at the tertiary butyl group, hindering nucleophilic attack at the carbonyl carbon.
Carbocation Stability	Primary carbocation (unstable, does not form).	Tertiary carbocation (relatively stable, facilitates the AAL1 mechanism).

Reaction Mechanisms: A Tale of Two Pathways

The differing structures of methyl acetate and tert-butyl acetate dictate the pathways their hydrolysis reactions follow, particularly under acidic conditions.

Acid-Catalyzed Hydrolysis

The acid-catalyzed hydrolysis of methyl acetate proceeds through the AAC2 (bimolecular, acyl-oxygen cleavage) mechanism. This pathway involves the protonation of the carbonyl oxygen, followed by a nucleophilic attack of a water molecule on the carbonyl carbon.

In contrast, the acid-catalyzed hydrolysis of tert-butyl acetate predominantly follows the AAL1 (unimolecular, alkyl-oxygen cleavage) mechanism.[2][3][4] This is due to the stability of the tertiary carbocation that can be formed. The reaction begins with the protonation of the carbonyl oxygen, but then the C-O bond between the acyl group and the tertiary butyl group breaks, forming a stable tert-butyl carbocation and acetic acid. The carbocation then rapidly reacts with water to form tert-butanol.

Acid-catalyzed hydrolysis mechanisms.

Base-Catalyzed Hydrolysis (Saponification)

Under basic conditions, both esters undergo hydrolysis via a BAC2 (bimolecular, acyl-oxygen cleavage) mechanism. This involves a direct nucleophilic attack of a hydroxide ion on the carbonyl carbon. However, the rate of hydrolysis for tert-butyl acetate is significantly slower than that of methyl acetate due to the steric hindrance caused by the bulky tert-butyl group, which impedes the approach of the hydroxide ion.

Experimental Protocols for Kinetic Analysis

The kinetics of ester hydrolysis can be conveniently studied by monitoring the change in concentration of the reactants or products over time. A common method involves titration to determine the amount of carboxylic acid produced.

A. Determining the Rate Constant for Methyl Acetate Hydrolysis

This procedure follows the acid-catalyzed hydrolysis of methyl acetate by titrating the acetic acid produced with a standard solution of sodium hydroxide.

Materials:

• Methyl acetate

• 0.5 M Hydrochloric acid (HCl)

• 0.1 M Sodium hydroxide (NaOH)

• Phenolphthalein indicator

• Ice-cold deionized water

• Conical flasks (250 mL)

• Pipettes (5 mL, 10 mL)

• Burette (50 mL)

• Stopwatch

• Thermostatic water bath

Procedure:

• Pipette 100 mL of 0.5 M HCl into a 250 mL conical flask.

• Place the flask in a thermostatic water bath to reach the desired temperature (e.g., 25°C or 35°C).

• Pipette 5 mL of methyl acetate into a separate test tube and place it in the same water bath to equilibrate.

• To start the reaction, add the 5 mL of methyl acetate to the HCl solution and simultaneously start the stopwatch. Mix the solution thoroughly.

• Immediately withdraw a 5 mL aliquot of the reaction mixture and transfer it to a conical flask containing about 50 mL of ice-cold water. The cold water effectively quenches the reaction.

• Add 2-3 drops of phenolphthalein indicator to this quenched solution and titrate with the standardized 0.1 M NaOH solution until a faint pink color persists. Record this initial burette reading as V0.

• Withdraw 5 mL aliquots of the reaction mixture at regular time intervals (e.g., 10, 20, 30, 45, 60 minutes). Quench each aliquot in ice-cold water and titrate with 0.1 M NaOH as before. Record the burette readings as Vt.

• To obtain the final reading (V∞), which corresponds to the completion of the reaction, heat a portion of the reaction mixture in a sealed container in a water bath at about 60-70°C for at least one hour. Cool to room temperature, withdraw a 5 mL aliquot, and titrate as before.

• The rate constant (k) for this pseudo-first-order reaction can be calculated using the integrated rate law: k = (2.303/t) * log((V∞ - V0) / (V∞ - Vt))

Experimental workflow for kinetic study.

B. Determining the Rate Constant for Tert-Butyl Acetate Hydrolysis

The hydrolysis of tert-butyl acetate is significantly faster in acidic solutions compared to methyl acetate. Therefore, the reaction conditions may need to be adjusted to obtain a measurable rate. A lower temperature or a less concentrated acid might be necessary. The experimental setup is similar to that for methyl acetate.

Materials:

• Tert-butyl acetate

• 0.1 M Hydrochloric acid (HCl) (or other suitable concentration)

• 0.05 M Sodium hydroxide (NaOH) (or other suitable concentration)

• Phenolphthalein indicator

• Ice-cold deionized water

• Conical flasks (250 mL)

• Pipettes (5 mL, 10 mL)

• Burette (50 mL)

• Stopwatch

• Thermostatic water bath

Procedure:

• Follow the same procedure as for methyl acetate, but with the adjusted concentrations of acid and base.

• Due to the faster reaction rate, it is crucial to take initial readings at shorter time intervals (e.g., 2, 5, 10, 15, 20, 30 minutes).

• The determination of V∞ can also be achieved by heating a sample of the reaction mixture.

• The rate constant is calculated using the same pseudo-first-order integrated rate law as for methyl acetate.

Conclusion

The hydrolysis of methyl acetate and tert-butyl acetate provides a clear illustration of how steric and electronic effects govern reaction kinetics and mechanisms. Methyl acetate, with its unhindered primary alcohol group, readily undergoes bimolecular nucleophilic substitution at the acyl carbon. In contrast, the bulky tert-butyl group in tert-butyl acetate favors a unimolecular pathway involving the formation of a stable tertiary carbocation in acidic media and sterically hinders the bimolecular pathway in basic media. These differences are not only of academic interest but also have practical implications in fields such as pharmacology, where the stability of ester-containing drugs is a critical factor in their design and efficacy. The experimental protocols outlined provide a robust framework for quantifying these kinetic differences in a laboratory setting.

References

• 1. Kinetic study of the hydrolysis of ester with mineral acid by spectrophotometer at different temperature | Open Access Research Journal of Chemistry and Pharmacy [oarjpublication.com]
• 2. nitt.edu [nitt.edu]
• 3. youtube.com [youtube.com]
• 4. UQ eSpace [espace.library.uq.edu.au]

Evaluating Methyl Acetate as a Greener Alternative to Dichloromethane: A Comparison Guide

For Researchers, Scientists, and Drug Development Professionals

The imperative to adopt greener and more sustainable practices in chemical research and pharmaceutical development has led to a critical re-evaluation of commonly used solvents. Dichloromethane (DCM), also known as methylene chloride, has long been a solvent of choice due to its excellent solvating power for a wide range of compounds, low boiling point, and cost-effectiveness.[1][2] However, significant health and environmental risks, including neurotoxicity and suspected carcinogenicity, have prompted stringent regulatory actions and a search for safer alternatives.[1][3][4]

Methyl acetate is emerging as a compelling greener alternative, offering a favorable balance of performance, safety, and environmental responsibility.[5][6] This guide provides an objective comparison between methyl acetate and dichloromethane, supported by experimental data and detailed protocols, to aid researchers in making informed decisions for their laboratory applications.

Physicochemical Properties: A Head-to-Head Comparison

The fundamental properties of a solvent dictate its suitability for specific applications. Methyl acetate exhibits properties that allow it to be a viable replacement for dichloromethane in many scenarios.

Property	Methyl Acetate (MeOAc)	Dichloromethane (DCM)
Molecular Formula	C₃H₆O₂	CH₂Cl₂
Molecular Weight	74.08 g/mol [7]	84.93 g/mol
Boiling Point	57 °C[7][8]	39.6 °C
Density	0.932 g/mL[8]	1.33 g/mL
Solubility in Water	24.4 g/100 mL (25%) at 20°C[7][9]	1.3 g/100 mL at 20°C
Relative Polarity	0.253[10]	0.309[10]
Flash Point	-10 °C (14 °F)[7]	N/A (non-flammable)
Vapor Pressure	217 hPa at 20°C	475 hPa at 20°C[10]

Performance Evaluation in Key Applications

Chromatography (TLC and Column)

Dichloromethane is a mainstay in chromatography for separating compounds of varying polarities, often used in combination with hexane or methanol.[11] However, studies have demonstrated that methyl acetate, particularly in blends, can offer comparable and sometimes superior separation performance.

• Thin-Layer Chromatography (TLC): Research has shown that solvent blends containing methyl acetate and ethyl acetate can produce TLC results with Rf values close to those obtained with DCM for active pharmaceutical ingredients (APIs) like acetaminophen, aspirin, and ibuprofen.[1][2]

• Column Chromatography: For API purification, blends of heptane/methyl acetate have shown significant promise, in some cases providing higher API recovery and purity compared to traditional DCM/methanol systems.[12] This addresses a critical safety concern in the pharmaceutical industry by reducing exposure to hazardous chlorinated solvents.[12]

Extraction

Dichloromethane's high density and immiscibility with water make it a highly efficient solvent for liquid-liquid extractions. While methyl acetate has higher water solubility (25%), which can be a drawback, this can be mitigated.[9] Washing the organic layer with brine can reduce the amount of dissolved water, making it a viable alternative for many extraction purposes.[13] Furthermore, solvent mixtures containing methyl acetate have been shown to yield higher extraction efficiencies for certain volatile compounds compared to DCM alone.[14]

General Solvency and Other Applications

Methyl acetate is an effective solvent for a wide variety of substances, including many resins, oils, and waxes.[15][16] This makes it suitable for numerous applications beyond chromatography and extraction:

• Coatings and Inks: Its fast evaporation rate is beneficial in formulations where a quick dry-to-touch time is required.[5][15]

• Industrial Cleaning: Methyl acetate is VOC-exempt, non-HAP (Hazardous Air Pollutant), and biodegradable, making it an environmentally friendly choice for industrial cleaners.[5][15]

• Pharmaceuticals: It is used in the extraction and refinement of delicate compounds and in the crystallization of APIs.[17]

Health, Safety, and Environmental (HSE) Profile

The most significant advantage of methyl acetate over dichloromethane lies in its vastly superior HSE profile.

Parameter	Methyl Acetate	Dichloromethane
Toxicity	Low toxicity.[5] Can be metabolized to methanol.[8]	High neurotoxicity, suspected human carcinogen.[1][2][18]
Environmental Impact	Readily biodegradable, non-persistent.[5][6]	Persistent, contributes to chlorinated waste.[12]
Regulatory Status	VOC-exempt in the USA, not a HAP.[5][9][15]	Classified as a HAP, facing increasing regulations and bans.[3][19]
Flammability	Flammable, low flash point.[7]	Non-flammable.

Experimental Protocols

Protocol 1: Comparative Solvent Screening via Thin-Layer Chromatography (TLC)

This protocol provides a method for rapidly screening the effectiveness of methyl acetate (or a blend) as a replacement for dichloromethane in separating a mixture of compounds.

Objective: To compare the separation of a compound mixture on a TLC plate using a standard DCM-based mobile phase versus a methyl acetate-based alternative.

Materials:

• TLC plates (e.g., silica gel 60 F₂₅₄)

• Compound mixture to be tested, dissolved in a volatile solvent

• Dichloromethane (DCM)

• Methanol (MeOH)

• Methyl Acetate (MeOAc)

• Ethyl Acetate (EtOAc) or Heptane

• TLC developing chambers

• Capillary tubes for spotting

• UV lamp for visualization

• Ruler

Procedure:

• Prepare Mobile Phases:

  • Control: Prepare a standard mobile phase, for example, 95:5 (v/v) DCM:MeOH.

  • Test: Prepare a test mobile phase, for example, 80:20 (v/v) Heptane:MeOAc or a blend of MeOAc/EtOAc.[1][12] The optimal ratio will depend on the analytes and should be determined empirically.

• Prepare TLC Plate: Using a pencil, lightly draw a starting line approximately 1 cm from the bottom of the TLC plate. Mark equidistant points for spotting.

• Spot the Plate: Using a capillary tube, spot a small amount of the dissolved compound mixture onto the marked points on the starting line. Allow the solvent to evaporate completely.

• Develop the Plate:

  • Pour a small amount (e.g., 5-10 mL) of the control mobile phase into a developing chamber, line it with filter paper, and allow the chamber to saturate for 10-15 minutes.

  • Place one of the spotted TLC plates into the chamber, ensuring the starting line is above the solvent level. Cover the chamber.

  • Repeat the process in a separate chamber with the test mobile phase.

• Analyze Results:

  • Once the solvent front has traveled to about 1 cm from the top of the plate, remove the plate and immediately mark the solvent front with a pencil.

  • Allow the plate to dry.

  • Visualize the separated spots under a UV lamp and circle them with a pencil.

  • Calculate the Retardation Factor (Rf) for each spot:

    • Rf = (Distance traveled by the spot) / (Distance traveled by the solvent front)

• Compare: Compare the Rf values and the quality of separation (i.e., how distinct and far apart the spots are) between the control and test plates. An effective replacement solvent system will show similar or better separation.[1]

Protocol 2: Evaluating Liquid-Liquid Extraction Efficiency

Objective: To compare the extraction efficiency of a target analyte from an aqueous solution using dichloromethane versus methyl acetate.

Materials:

• Aqueous solution containing a known concentration of the target analyte

• Dichloromethane (DCM)

• Methyl Acetate (MeOAc)

• Separatory funnels (2)

• Sodium sulfate (anhydrous) or magnesium sulfate for drying

• Rotary evaporator

• Analytical balance

• Glassware (beakers, flasks)

• Brine (saturated NaCl solution)

Procedure:

• Initial Setup:

  • Measure two equal volumes (e.g., 50 mL) of the aqueous solution into two separate separatory funnels.

• Extraction:

  • Funnel 1 (Control): Add a specified volume (e.g., 25 mL) of DCM.

  • Funnel 2 (Test): Add the same volume (25 mL) of methyl acetate.

• Mixing and Separation:

  • Stopper each funnel, invert, and vent frequently to release pressure. Shake vigorously for 1-2 minutes.

  • Place the funnels in a ring stand and allow the layers to separate completely. DCM will be the bottom layer, while methyl acetate will be the top layer.

• Collection of Organic Layer:

  • Funnel 1: Drain the lower DCM layer into a clean, pre-weighed flask.

  • Funnel 2: Drain the lower aqueous layer and discard. Then, drain the upper methyl acetate layer into a separate, clean, pre-weighed flask.

• Washing and Drying (for Methyl Acetate):

  • To the methyl acetate extract, add an equal volume of brine to reduce its water content. Shake, allow to separate, and discard the aqueous layer. This step is crucial due to methyl acetate's higher water solubility.[13]

  • Add a small amount of anhydrous sodium sulfate to each organic extract to remove residual water. Swirl and let stand for a few minutes, then filter or decant the solvent into a new pre-weighed flask.

• Solvent Removal:

  • Remove the solvent from each flask using a rotary evaporator until a constant weight of the extracted analyte is achieved.

• Calculate Efficiency:

  • Determine the mass of the extracted analyte for both solvents.

  • Extraction Efficiency (%) = (Mass of analyte recovered / Initial mass of analyte in solution) x 100

• Compare: The solvent yielding a higher mass of recovered analyte has the greater extraction efficiency for that specific compound under the tested conditions.

Visualizations

Caption: Workflow for selecting a greener solvent alternative.

Caption: Key criteria for evaluating a greener solvent.

Conclusion

While no single solvent can be a universal, drop-in replacement for all of dichloromethane's diverse applications, methyl acetate presents a potent and viable greener alternative in many critical areas.[19] Its excellent solvent activity, combined with a significantly safer health and environmental profile, makes it an attractive choice for modern, sustainable laboratories.[5] For applications like chromatography, blends containing methyl acetate have been shown to be highly effective.[12] For extractions and other uses, its performance can be optimized to meet process needs. By leveraging the data and protocols presented, researchers can confidently evaluate and adopt methyl acetate, reducing hazardous waste and creating a safer working environment without compromising scientific outcomes.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. nbinno.com [nbinno.com]
• 4. acs.org [acs.org]
• 5. nbinno.com [nbinno.com]
• 6. expertmarketresearch.com [expertmarketresearch.com]
• 7. Methyl Acetate | CH3COOCH3 | CID 6584 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Sixty Solvents [chem.rochester.edu]
• 9. Methyl acetate - Wikipedia [en.wikipedia.org]
• 10. www1.chem.umn.edu [www1.chem.umn.edu]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Safer Solvents for Active Pharmaceutical Ingredient Purification Using Column Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Reddit - The heart of the internet [reddit.com]
• 14. Substitution of carcinogenic solvent dichloromethane for the extraction of volatile compounds in a fat-free model food system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Reduce Waste with Methyl Acetate [aalchem.com]
• 16. High Quality Methyl Acetate: An Efficient and Eco-Friendly Solvent for Chemical and Material Innovation Manufacturer, Factory | Anhao [anhaochemical.com]
• 17. Methyl Acetate - Efficient Solvent for Coatings and Adhesives [epchems.com]
• 18. books.rsc.org [books.rsc.org]
• 19. Dichloromethane Substitute: Sustainable Solvent Options [elchemy.com]

assessing the impact of mobile phase modifiers on methyl acetate chromatography

A Comparative Guide to Mobile Phase Modifiers in Methyl Acetate Chromatography

For Researchers, Scientists, and Drug Development Professionals

The chromatographic analysis of methyl acetate, a crucial solvent and intermediate in many pharmaceutical and chemical processes, is highly dependent on the composition of the mobile phase. The choice of organic solvent and additives can significantly impact retention time, peak shape, and overall resolution. This guide provides a comparative overview of common mobile phase modifiers for the reversed-phase high-performance liquid chromatography (RP-HPLC) of methyl acetate, supported by established chromatographic principles.

Impact of Organic Modifiers: Acetonitrile vs. Methanol

Acetonitrile (ACN) and methanol (MeOH) are the most widely used organic modifiers in RP-HPLC.[1][2] Their distinct chemical properties can lead to significant differences in chromatographic performance.[1][2]

Key Performance Comparison:

Parameter	Acetonitrile (ACN)	Methanol (MeOH)	Rationale
Elution Strength	Higher	Lower	ACN's higher elution strength typically results in shorter retention times for analytes compared to MeOH at the same concentration.[1][3]
Selectivity	Different from MeOH	Different from ACN	Methanol is a polar protic solvent, while acetonitrile is a polar aprotic solvent with a strong dipole moment; this difference can be exploited to alter the elution order of analytes.[2][3]
System Backpressure	Lower	Higher	Methanol is more viscous than acetonitrile, leading to higher backpressure, which can affect column longevity and pump performance.[1][3]
UV Cutoff	~190 nm	~205 nm	Acetonitrile's lower UV cutoff makes it more suitable for applications requiring detection at low UV wavelengths.[2]
Peak Shape	Generally sharper peaks	Can sometimes improve tailing for acidic compounds	While ACN often provides sharper peaks, MeOH's hydrogen bonding capabilities can sometimes mitigate peak tailing for certain analytes on silica-based columns.[1]

The Role of Acidic and Basic Modifiers

Acidic and basic modifiers are added to the mobile phase to control the pH and improve the peak shape of ionizable analytes.[4] For a neutral molecule like methyl acetate, their primary role is to suppress the ionization of residual silanol groups on the silica-based stationary phase, which can cause peak tailing.

Commonly Used Modifiers:

• Formic Acid (FA) and Acetic Acid (AA): These are weak acids commonly used at low concentrations (0.05-0.1%) to acidify the mobile phase. Formic acid is more acidic than acetic acid.[5] For applications involving mass spectrometry (MS) detection, volatile modifiers like formic acid and ammonium acetate are preferred to avoid source contamination.[5][6]

• Phosphoric Acid: A non-volatile acid that can be used for UV-based detection methods.[6] It provides good buffering capacity.

• Ammonium Hydroxide: Used to create a basic mobile phase, which can be beneficial for the analysis of basic compounds but is less common for neutral molecules like methyl acetate.[5]

• Buffers (e.g., Ammonium Acetate, Ammonium Formate): These salts are used to maintain a stable pH throughout the separation, which is crucial for reproducible retention times.[5][7] Ammonium acetate and ammonium formate are volatile and compatible with MS detection.[7]

Expected Impact of Modifiers on Methyl Acetate Chromatography:

Mobile Phase Composition (Aqueous/Organic)	Modifier	Expected Retention Time	Expected Peak Shape
Water/Acetonitrile	None	Baseline	Potential for Tailing
Water/Acetonitrile	0.1% Formic Acid	Slight Decrease	Improved Symmetry
Water/Acetonitrile	0.1% Acetic Acid	Slight Decrease	Improved Symmetry
Water/Methanol	0.1% Formic Acid	Longer than ACN	Improved Symmetry
Water/Acetonitrile	10mM Ammonium Acetate	May Slightly Increase	Good Symmetry

Note: This table is based on general chromatographic principles. Actual results may vary depending on the specific column, instrument, and other experimental conditions.

Experimental Protocols

Below are detailed methodologies for the key experiments cited in this guide.

Protocol 1: Comparison of Acetonitrile and Methanol as Organic Modifiers

• System Preparation:

  • HPLC System: A standard HPLC system with a UV detector.

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Sample: 1 mg/mL methyl acetate in 50:50 water/acetonitrile.

• Mobile Phase Preparation:

  • Mobile Phase A: HPLC-grade water with 0.1% formic acid.

  • Mobile Phase B1: HPLC-grade acetonitrile with 0.1% formic acid.

  • Mobile Phase B2: HPLC-grade methanol with 0.1% formic acid.

• Chromatographic Conditions:

  • Injection Volume: 10 µL.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection: UV at 210 nm.

  • Run 1 (Acetonitrile): Isocratic elution with 50% Mobile Phase A and 50% Mobile Phase B1.

  • Run 2 (Methanol): Isocratic elution with 50% Mobile Phase A and 50% Mobile Phase B2.

• Data Analysis:

  • Record the retention time, peak asymmetry, and theoretical plates for methyl acetate in both runs.

  • Compare the system backpressure for both mobile phases.

Protocol 2: Evaluation of Acidic Modifiers

• System Preparation:

  • Use the same HPLC system and column as in Protocol 1.

  • Sample: 1 mg/mL methyl acetate in 50:50 water/acetonitrile.

• Mobile Phase Preparation:

  • Mobile Phase A1: HPLC-grade water.

  • Mobile Phase A2: HPLC-grade water with 0.1% formic acid.

  • Mobile Phase A3: HPLC-grade water with 0.1% acetic acid.

  • Mobile Phase B: HPLC-grade acetonitrile.

• Chromatographic Conditions:

  • Use the same injection volume, flow rate, column temperature, and detection wavelength as in Protocol 1.

  • Run 1 (No Modifier): Isocratic elution with 50% Mobile Phase A1 and 50% Mobile Phase B.

  • Run 2 (Formic Acid): Isocratic elution with 50% Mobile Phase A2 and 50% Mobile Phase B.

  • Run 3 (Acetic Acid): Isocratic elution with 50% Mobile Phase A3 and 50% Mobile Phase B.

• Data Analysis:

  • Compare the retention time and peak asymmetry of methyl acetate under the three conditions to assess the impact of the acidic modifiers.

Visualizations

Workflow for Assessing Mobile Phase Modifiers

Caption: Experimental workflow for evaluating mobile phase modifiers.

Logical Relationships in Modifier Selection

Caption: Decision logic for selecting mobile phase modifiers.

References

• 1. chromtech.com [chromtech.com]
• 2. chromatographytoday.com [chromatographytoday.com]
• 3. pharmaguru.co [pharmaguru.co]
• 4. pharmaguru.co [pharmaguru.co]
• 5. ucl.ac.uk [ucl.ac.uk]
• 6. Separation of Methyl acetate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 7. welch-us.com [welch-us.com]

validating the accuracy of titration methods for methyl acetate hydrolysis studies

For researchers, scientists, and professionals in drug development, the accurate determination of reaction kinetics is paramount. In the study of methyl acetate hydrolysis, titration remains a fundamental analytical technique. This guide provides a comparative analysis of two common titration methods—direct acid-base titration and back titration—offering insights into their accuracy, protocols, and applications.

The hydrolysis of methyl acetate, an ester, results in the formation of acetic acid and methanol. The progress of this reaction can be monitored by quantifying the amount of acetic acid produced over time. Both direct and back titration methods can be employed for this purpose, each with its own set of advantages and potential sources of error.

Comparison of Titration Methods

Parameter	Direct Acid-Base Titration	Back Titration
Principle	The acetic acid produced is directly titrated with a standardized strong base (e.g., NaOH).	An excess of a standardized strong base is added to the reaction mixture to neutralize the acetic acid. The unreacted base is then titrated with a standardized strong acid (e.g., HCl).
Accuracy	While specific quantitative data for methyl acetate hydrolysis is not readily available in the reviewed literature, the accuracy of direct acid-base titrations can generally achieve a relative error of 0.1–0.2% when analyzing macro-major or macro-minor samples. Key limitations to accuracy are the difference between the titration's end point and the equivalence point.	Back titrations can be advantageous when the reaction between the analyte and titrant is slow or when the endpoint of a direct titration is difficult to observe. However, this two-step process can potentially introduce more volumetric errors.
Precision	The relative precision of an acid-base titration is primarily dependent on the precision of the buret and the analyst's ability to consistently discern the endpoint.	The precision of back titration is influenced by the accuracy of three volumetric measurements: the initial excess reagent, the titrant, and the sample.
Common Sources of Error	Misjudging the indicator's color change near the endpoint is a common source of error. Other potential errors include parallax errors in reading the buret, the use of a poorly standardized titrant, and temperature fluctuations.	The primary sources of error are associated with the multiple volumetric measurements required, increasing the potential for cumulative errors.

Experimental Protocols

Direct Acid-Base Titration

This method involves monitoring the increase in the concentration of acetic acid as the hydrolysis reaction proceeds.

Materials:

• Methyl acetate

• 0.5 M Hydrochloric acid (HCl) as a catalyst

• 0.1 M Sodium hydroxide (NaOH) solution, standardized

• Phenolphthalein indicator

• Ice-cold deionized water

• Conical flasks, pipettes, burette, stopwatch, water bath

Procedure:

• Reaction Setup: In a conical flask, mix a known volume of 0.5 M HCl with a known volume of methyl acetate. Start the stopwatch immediately. Place the flask in a constant temperature water bath.

• Sampling: At regular time intervals (e.g., 0, 10, 20, 30, 45, 60, and 80 minutes), withdraw a fixed volume (e.g., 5 mL) of the reaction mixture using a pipette.

• Quenching: Immediately transfer the aliquot to a conical flask containing a known volume of ice-cold deionized water to stop the reaction.

• Titration: Add a few drops of phenolphthalein indicator to the quenched sample and titrate with the standardized 0.1 M NaOH solution until a faint, permanent pink color is observed.

• Infinity Reading: To determine the concentration at the completion of the reaction (V∞), heat a separate sample of the reaction mixture for an extended period to ensure complete hydrolysis, cool to room temperature, and then titrate as described above.

Back Titration

This method involves neutralizing the produced acetic acid with an excess of a strong base and then determining the amount of unreacted base.

Materials:

• Methyl acetate

• 0.5 M Hydrochloric acid (HCl) as a catalyst

• 0.2 M Sodium hydroxide (NaOH) solution, standardized

• 0.1 M Hydrochloric acid (HCl) solution, standardized

• Phenolphthalein indicator

• Ice-cold deionized water

• Conical flasks, pipettes, burettes, stopwatch, water bath

Procedure:

• Reaction Setup: Initiate the hydrolysis reaction as described in the direct titration method.

• Sampling and Quenching with Excess Base: At regular time intervals, withdraw a fixed volume of the reaction mixture. Immediately add this aliquot to a conical flask containing a precisely known excess volume of standardized 0.2 M NaOH. This will neutralize the acetic acid produced and stop the reaction.

• Back Titration: Add a few drops of phenolphthalein indicator to the flask and titrate the unreacted NaOH with the standardized 0.1 M HCl solution until the pink color disappears.

• Blank Titration: Perform a blank titration by adding the same volume of the 0.2 M NaOH solution to a flask containing the same volume of deionized water and titrating with the 0.1 M HCl. This determines the initial amount of NaOH.

Logical Workflow for Method Validation

To ensure the reliability of titration data, a thorough validation process is essential. The following diagram illustrates a typical workflow for validating a titration method for kinetic studies.

A Comparative Guide to the Solvency Power of Methyl Acetate for Various Polymers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the solvency power of methyl acetate for three widely used polymers: Cellulose Acetate, Polymethyl Methacrylate (PMMA), and Polyvinyl Chloride (PVC). The performance of methyl acetate is evaluated against other common solvents, supported by experimental data on solubility parameters and intrinsic viscosity. This document is intended to assist researchers in making informed decisions for solvent selection in various applications, including drug formulation and material science.

Executive Summary

Methyl acetate demonstrates variable solvency for the polymers evaluated. Based on Hansen Solubility Parameters (HSP), methyl acetate is a theoretically good solvent for Polymethyl Methacrylate (PMMA), a moderate solvent for Cellulose Acetate, and a poor solvent for Polyvinyl Chloride (PVC). These theoretical predictions are further explored through a comparative analysis of intrinsic viscosity data. While specific dissolution rate data is not widely available in a standardized format, the principles of polymer solubility suggest that a closer match in solubility parameters generally leads to a faster dissolution rate.

Data Presentation

Hansen Solubility Parameters (HSP)

Hansen Solubility Parameters are a widely accepted method for predicting the compatibility between a solvent and a polymer. The principle is that "like dissolves like," and a smaller distance (Ra) between the HSP of a solvent and a polymer indicates a higher likelihood of dissolution. The HSP are divided into three components: dispersion (δD), polar (δP), and hydrogen bonding (δH).

The following table summarizes the HSP values for methyl acetate, the selected polymers, and alternative solvents. The values are presented in MPa0.5.

Material	δD (Dispersion)	δP (Polar)	δH (Hydrogen Bonding)
Solvents
Methyl Acetate	15.5	7.2	7.6
Acetone	15.5	10.4	7.0
Ethyl Acetate	15.8	5.3	7.2
Methyl Ethyl Ketone (MEK)	16.0	9.0	5.1
Polymers
Cellulose Acetate	18.6	12.7	11.0
Polymethyl Methacrylate (PMMA)	18.6	10.5	5.1
Polyvinyl Chloride (PVC)	18.8	9.2	8.3

Intrinsic Viscosity

Intrinsic viscosity is a measure of a polymer's contribution to the viscosity of a solution and is an indicator of the polymer's molecular interactions with the solvent. A higher intrinsic viscosity generally suggests a better solvent for the polymer, as the polymer chains are more expanded. The following table presents a compilation of available intrinsic viscosity data for the selected polymers in various solvents. It is important to note that direct, comprehensive comparative data for all polymer-solvent combinations under identical conditions is limited in the public domain.

Polymer	Solvent	Concentration (g/dL)	Intrinsic Viscosity [η] (dL/g)
Cellulose Acetate	Acetone	0.25, 0.50, 0.75	Varies with MW[1]
Polymethyl Methacrylate (PMMA)	Acetone	0.05 - 0.25	0.236 - 0.836 (Varies with MW and Temp)[2]
Polymethyl Methacrylate (PMMA)	Ethyl Acetate	Not Specified	~0.76 (Calculated from Mark-Houwink)[3][4]
Polyvinyl Chloride (PVC)	Methyl Ethyl Ketone (MEK)	Not Specified	Varies with polymer blend[5]

Experimental Protocols

Determination of Hansen Solubility Parameters

Hansen Solubility Parameters for polymers are typically determined experimentally by exposing the polymer to a range of solvents with known HSPs. The degree of swelling or dissolution is observed, and a "solubility sphere" is constructed in the three-dimensional Hansen space. The center of this sphere represents the HSP of the polymer.

Determination of Intrinsic Viscosity

The intrinsic viscosity of a polymer solution is determined by measuring the viscosity of dilute solutions of the polymer at several concentrations and extrapolating to zero concentration. A common method involves the use of a capillary viscometer, such as an Ubbelohde viscometer. The experimental procedure generally follows these steps:

• Solution Preparation: Prepare a stock solution of the polymer in the desired solvent. Create a series of dilutions from the stock solution to obtain several concentrations in the dilute regime (typically below 1 g/dL).

• Viscosity Measurement: Measure the flow time of the pure solvent and each of the polymer solutions through the capillary viscometer at a constant temperature.

• Calculation of Relative and Specific Viscosities:

  • Relative Viscosity (η_rel) = (flow time of solution) / (flow time of solvent)

  • Specific Viscosity (η_sp) = η_rel - 1

• Extrapolation to Zero Concentration: Plot the reduced viscosity (η_sp / concentration) against concentration. The y-intercept of this plot, extrapolated to zero concentration, gives the intrinsic viscosity [η]. The Huggins and Kraemer equations are commonly used for this extrapolation.

Visualizations

Logical Relationship for Predicting Polymer Solubility

The following diagram illustrates the logical workflow for predicting polymer solubility using Hansen Solubility Parameters.

Caption: Logical workflow for predicting polymer solubility using Hansen Solubility Parameters.

Experimental Workflow for Determining Intrinsic Viscosity

The following diagram outlines the key steps in the experimental determination of a polymer's intrinsic viscosity.

Caption: Experimental workflow for determining the intrinsic viscosity of a polymer.

References

• 1. daicel.com [daicel.com]
• 2. researchgate.net [researchgate.net]
• 3. digitalcommons.uri.edu [digitalcommons.uri.edu]
• 4. researchgate.net [researchgate.net]
• 5. srd.nist.gov [srd.nist.gov]

Safety & Regulatory Compliance

Proper Disposal of Methyl Acetate: A Guide for Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of methyl acetate, tailored for researchers, scientists, and drug development professionals. Following these procedural steps is critical for ensuring laboratory safety and regulatory compliance.

Immediate Safety and Handling Precautions

Methyl acetate is a highly flammable liquid and vapor that can cause serious eye irritation and may lead to drowsiness or dizziness.[1] Repeated exposure can also cause skin dryness or cracking.[1][2] Before handling, ensure you are familiar with the following precautions:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses with a face shield, chemical-resistant gloves (butyl rubber is a suitable material), and flame-retardant laboratory coats.[1][3] In case of inadequate ventilation, a respirator may be necessary.[1]

• Ventilation: Handle methyl acetate in a well-ventilated area, preferably under a chemical fume hood.[1][3]

• Ignition Sources: Keep methyl acetate away from all sources of ignition, including heat, sparks, and open flames.[1][2][3][4] "No smoking" policies should be strictly enforced in handling areas.[1]

• Static Discharge: Take precautionary measures against static discharge.[1][5][2] Ensure that all containers and equipment are properly grounded and bonded.[6] Use non-sparking tools and explosion-proof equipment.[5][2][4][6]

Operational Plan for Methyl Acetate Disposal

Disposal of methyl acetate must be treated as hazardous waste and handled in accordance with all applicable federal, state, and local regulations.[5][4] It is the responsibility of the waste generator to correctly classify the waste.[5][4]

Step 1: Waste Collection and Storage

• Containerization: Collect waste methyl acetate in its original container or a designated, compatible, and properly labeled waste container. Do not mix methyl acetate with other waste streams.

• Labeling: Clearly label the waste container with "Hazardous Waste," "Methyl Acetate," and the associated hazards (e.g., "Ignitable").

• Storage: Store the sealed waste container in a cool, dry, and well-ventilated area designated for flammable hazardous waste.[1][3] The storage area should be away from incompatible materials and ignition sources.[7] Keep containers tightly closed and upright to prevent leakage.[1]

Step 2: Arrange for Professional Disposal

• Licensed Disposal Vendor: Methyl acetate waste must be disposed of through a licensed hazardous waste disposal company.[1][3] Do not attempt to dispose of it down the drain or with regular municipal waste.[1][3]

• Method of Disposal: The preferred method of disposal is incineration in a chemical incinerator equipped with an afterburner and scrubber.[1] Exercise extreme caution during this process due to the material's high flammability.[1]

• Contaminated Materials: Dispose of any contaminated items, such as gloves, absorbent materials, and empty containers, as hazardous waste along with the methyl acetate.[1] Empty containers can still contain hazardous residues and vapors.[5][4][8]

Emergency Procedures: Spill Cleanup

In the event of a methyl acetate spill, follow these steps immediately:

• Evacuate: Evacuate all non-essential personnel from the immediate spill area.[1][9]

• Eliminate Ignition Sources: Immediately remove all sources of ignition from the area.[1][4][9]

• Ventilate: Ensure the area is well-ventilated.[1]

• Containment: Wearing appropriate PPE, contain the spill using a non-combustible absorbent material like sand, earth, or vermiculite.[3][6][9]

• Collection: Use non-sparking tools to collect the absorbed material and place it into a sealed, labeled container for disposal as hazardous waste.[3][6][9]

• Decontamination: Wash the spill area thoroughly once the material has been removed.[9]

Data Presentation: Methyl Acetate Properties

The following table summarizes key quantitative data for methyl acetate, essential for shipping and safety documentation.

Parameter	Value	Reference
UN Number	1231	[10]
DOT Hazard Class	3 (Flammable Liquid)
Packing Group	II
RCRA Waste Code	D001 (Ignitable)	[4]
OSHA PEL (8-hr TWA)	200 ppm (610 mg/m³)	[8][9]
NIOSH REL (10-hr TWA)	200 ppm (610 mg/m³)	[8][9]
NIOSH STEL (15-min)	250 ppm (760 mg/m³)	[8][9]
ACGIH TLV (8-hr TWA)	200 ppm	[8][9]
ACGIH STEL (15-min)	250 ppm	[8][9]

Abbreviations: DOT (Department of Transportation), RCRA (Resource Conservation and Recovery Act), OSHA (Occupational Safety and Health Administration), PEL (Permissible Exposure Limit), NIOSH (National Institute for Occupational Safety and Health), REL (Recommended Exposure Limit), ACGIH (American Conference of Governmental Industrial Hygienists), TLV (Threshold Limit Value), TWA (Time-Weighted Average), STEL (Short-Term Exposure Limit).

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of methyl acetate.

Caption: Workflow for Methyl Acetate Waste Disposal.

References

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. fishersci.com [fishersci.com]
• 3. pentachemicals.eu [pentachemicals.eu]
• 4. crcindustries.com [crcindustries.com]
• 5. aglayne.com [aglayne.com]
• 6. shop.chemsupply.com.au [shop.chemsupply.com.au]
• 7. safety365.sevron.co.uk [safety365.sevron.co.uk]
• 8. images.thdstatic.com [images.thdstatic.com]
• 9. nj.gov [nj.gov]
• 10. lobachemie.com [lobachemie.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Methyl Acetate

Methyl acetate, a colorless liquid with a characteristic fruity odor, is a common solvent in laboratory settings, particularly in the synthesis of pharmaceuticals and in various analytical procedures.[1] While highly effective, its flammability and potential health hazards necessitate stringent safety protocols to ensure the well-being of laboratory personnel and the integrity of research.[2][3][4] This guide provides essential, immediate safety and logistical information, including detailed operational and disposal plans for the safe handling of methyl acetate.

Essential Personal Protective Equipment (PPE)

When handling methyl acetate, a comprehensive approach to personal protection is crucial. The following PPE is recommended to minimize exposure and prevent injury.

Eye and Face Protection:

• Safety Goggles: Indirect-vent, impact, and splash-resistant goggles are mandatory when working with liquid methyl acetate to protect against splashes.[1]

• Face Shield: In addition to goggles, a face shield should be worn when there is a higher risk of splashing, such as during bulk transfer or when working with corrosive, highly irritating, or toxic substances.[1][4]

Skin Protection:

• Gloves: Solvent-resistant gloves are required.[1] Butyl rubber is a recommended material for protection against methyl acetate.[1][5] Nitrile or neoprene gloves are also cited as suitable options.[3] Always inspect gloves for any signs of degradation or perforation before use.[4]

• Protective Clothing: Wear solvent-resistant clothing.[1] An impervious, flame-retardant, and antistatic protective suit is recommended, especially when handling larger quantities.[4] All protective clothing should be clean and put on before beginning work.[1]

Respiratory Protection:

• Ventilation: Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to keep vapor concentrations below exposure limits.[1][2][5]

• Respirators: If ventilation is inadequate or there is a potential for high exposure, a NIOSH-approved respirator is necessary.[1] For exposures up to 2000 ppm, an air-purifying respirator with an organic vapor cartridge is suitable.[6] In situations with the potential for exposure above 3,100 ppm, which is immediately dangerous to life and health, a NIOSH-approved self-contained breathing apparatus (SCBA) with a full facepiece operated in a pressure-demand or other positive-pressure mode is required.[1]

Quantitative Safety Data

The following table summarizes key quantitative data for methyl acetate, providing a quick reference for safety parameters.

Property	Value
Flash Point	-10°C (14°F)[3]
Boiling Point	57°C (134.6°F)[7]
Ignition Temperature	455°C (851°F)[7]
Workplace Exposure Limits (PEL)	OSHA: 200 ppm (610 mg/m³)[7]
Short-Term Exposure Limit (STEL)	NIOSH: 250 ppm (760 mg/m³)[7]
Immediately Dangerous to Life and Health (IDLH)	3,100 ppm[1]

Operational Plan: Step-by-Step Handling Procedures

Following a standardized operational plan is critical for minimizing risks associated with methyl acetate.

1. Preparation and Area Setup:

• Ensure the work area is well-ventilated. A chemical fume hood is highly recommended.

• Remove all potential ignition sources from the immediate vicinity, including open flames, sparks, and hot surfaces.[1][2][8]

• Ensure that all electrical equipment is explosion-proof.[5][9]

• Have an emergency eyewash station and safety shower readily accessible.[1][9]

• Ground and bond all metal containers and transfer equipment to prevent the buildup of static electricity.[1][2][5]

2. Donning Personal Protective Equipment (PPE):

• Put on all required PPE as outlined in the section above before handling methyl acetate.

3. Handling and Transfer:

• Whenever possible, use an automated pumping system to transfer liquid methyl acetate from storage containers to process containers.[1]

• If transferring manually, use non-sparking tools.[5][8]

• Keep containers tightly closed when not in use.[2][5][10]

• Avoid skin and eye contact.[1][10] Do not eat, drink, or smoke in the handling area.[1][2]

4. Post-Handling Procedures:

• Wash hands and any exposed skin thoroughly with soap and water after handling and before breaks or meals.[1][5][10]

• If clothing becomes contaminated, remove it promptly and change into clean clothes.[1]

• Properly remove and dispose of contaminated gloves in accordance with laboratory procedures.[4]

Disposal Plan: Managing Methyl Acetate Waste

Proper disposal of methyl acetate and contaminated materials is crucial to prevent environmental contamination and ensure safety.

1. Waste Collection:

• Collect all waste, including excess methyl acetate, contaminated absorbent materials, and disposable PPE, in designated, labeled, and sealed containers.[1][2]

• Do not mix methyl acetate waste with other incompatible waste streams.

2. Spill and Leak Management:

• In the event of a spill or leak, immediately evacuate non-essential personnel from the area.[1][10]

• Remove all ignition sources.[1][4]

• For small spills, absorb the liquid with an inert, non-combustible material such as vermiculite, dry sand, or earth.[1][8][10]

• Use clean, non-sparking tools to collect the absorbed material and place it in a sealed container for disposal.[8]

• Ventilate the area and wash it thoroughly after the cleanup is complete.[1]

• Prevent spilled material from entering waterways or sewers.[1][5][8]

3. Final Disposal:

• Methyl acetate is considered a hazardous waste and must be disposed of accordingly.[1][2]

• Arrange for disposal by a licensed waste disposal company in accordance with all local, state, and federal regulations.[2][11]

• Do not puncture or incinerate empty containers.[2] Handle uncleaned containers as you would the product itself.[11]

Safe Handling Workflow

References

• 1. nj.gov [nj.gov]
• 2. safety365.sevron.co.uk [safety365.sevron.co.uk]
• 3. nbinno.com [nbinno.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. pentachemicals.eu [pentachemicals.eu]
• 6. CDC - NIOSH Pocket Guide to Chemical Hazards - Methyl acetate [cdc.gov]
• 7. agilent.com [agilent.com]
• 8. METHYL ACETATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 9. aglayne.com [aglayne.com]
• 10. lobachemie.com [lobachemie.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]